2,2-Dichloropropane

• CAS: 594-20-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane, a halogenated hydrocarbon, is a colorless, volatile liquid. While not as extensively studied as its isomer, 1,2-dichloropropane, understanding its physicochemical properties is crucial for its application as a solvent, a chemical intermediate in synthesis, and for assessing its environmental and toxicological impact. This technical guide provides a detailed overview of the core physicochemical properties of 2,2-dichloropropane, methodologies for their determination, and insights into its chemical reactivity and potential metabolic pathways.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2,2-dichloropropane are summarized in the tables below. These properties are essential for predicting its behavior in various chemical and biological systems.

Table 1: General and Physical Properties of 2,2-Dichloropropane

Property	Value	Reference
Molecular Formula	C₃H₆Cl₂	[1][2]
Molecular Weight	112.99 g/mol	[1][2]
Appearance	Colorless liquid
Odor	Chloroform-like
Density	1.082 g/mL at 25 °C	[1][3][4][5]
Boiling Point	68-70 °C	[1][3][6][7]
Melting Point	-34 to -35 °C	[1][3][5][6]
Refractive Index (n20/D)	1.4145 - 1.415	[1][3][4]

Table 2: Thermodynamic and Safety-Related Properties of 2,2-Dichloropropane

Property	Value	Reference
Vapor Pressure	180 hPa at 25 °C	[8]
Flash Point	-5 °C	[1]
Dielectric Constant	11.4 at 20 °C	[1]
Dipole Moment	2.35 D	[6]
Water Solubility	Sparingly soluble	-
LogP (Octanol-Water Partition Coefficient)	1.89 - 2.20	[8]

Experimental Protocols

Accurate determination of physicochemical properties is paramount. The following sections detail generalized experimental protocols that can be adapted for 2,2-dichloropropane.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small liquid sample.

Materials:

• Thiele tube

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Heat-resistant oil (e.g., mineral oil)

• Bunsen burner or heating mantle

• Stand and clamp

Procedure:

• Fill the Thiele tube with heat-resistant oil to a level just above the side arm.

• Add a small amount of 2,2-dichloropropane to the small test tube.

• Place the capillary tube, sealed end up, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is above the sample but below the top of the test tube.

• Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating of the oil.

• Observe the capillary tube. As the temperature approaches the boiling point of 2,2-dichloropropane (approx. 68-70 °C), a steady stream of bubbles will emerge from the open end of the capillary tube.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise measurement of the density of a liquid.

Materials:

• Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

• Analytical balance

• 2,2-Dichloropropane

• Distilled water (for calibration)

• Thermostat or water bath

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper.

• Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

• Fill the pycnometer with distilled water of a known temperature and insert the stopper, allowing excess water to exit through the capillary. Ensure there are no air bubbles.

• Dry the outside of the pycnometer and weigh it (m₂).

• Using the known density of water at the recorded temperature, calculate the exact volume of the pycnometer: V = (m₂ - m₁) / ρ_water.

• Empty, clean, and thoroughly dry the pycnometer.

• Fill the pycnometer with 2,2-dichloropropane, following the same procedure as with water.

• Weigh the pycnometer filled with 2,2-dichloropropane (m₃).

• Calculate the density of 2,2-dichloropropane: ρ_sample = (m₃ - m₁) / V.

Determination of Melting Point (Melting Point Apparatus)

Given that 2,2-dichloropropane has a low melting point (-34 to -35 °C), a specialized low-temperature melting point apparatus or a cryostat is required. The general principle remains the same.

Materials:

• Low-temperature melting point apparatus or cryostat

• Capillary tubes

• Sample of 2,2-dichloropropane (solidified)

Procedure:

• Cool a small sample of 2,2-dichloropropane until it solidifies.

• Introduce a small amount of the powdered solid into a capillary tube and pack it down.

• Place the capillary tube in the sample holder of the pre-cooled melting point apparatus.

• Slowly increase the temperature of the apparatus (typically 1-2 °C per minute) as it approaches the expected melting point.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first droplet of liquid appears (the beginning of the melting range).

• Record the temperature at which the last solid crystal melts (the end of the melting range).

Determination of Water Solubility (Shake-Flask Method)

This method determines the saturation concentration of a solute in a solvent.

Materials:

• Flask with a stopper

• 2,2-Dichloropropane

• Distilled water

• Shaker or magnetic stirrer

• Analytical technique for quantification (e.g., Gas Chromatography)

Procedure:

• Add an excess amount of 2,2-dichloropropane to a known volume of distilled water in a flask.

• Seal the flask and agitate it at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the mixture to stand undisturbed to allow for phase separation.

• Carefully withdraw a sample from the aqueous phase, ensuring no undissolved 2,2-dichloropropane is included.

• Analyze the concentration of 2,2-dichloropropane in the aqueous sample using a calibrated analytical method like Gas Chromatography. This concentration represents the water solubility at that temperature.

Chemical Synthesis and Reactivity

Synthesis of 2,2-Dichloropropane

One common laboratory synthesis of 2,2-dichloropropane involves the reaction of acetone (B3395972) with phosphorus pentachloride.[6]

Caption: Synthesis of 2,2-Dichloropropane from Acetone.

Dehydrohalogenation of 2,2-Dichloropropane

2,2-Dichloropropane can undergo dehydrohalogenation, an elimination reaction, to form an alkene. This reaction is typically promoted by a strong base.

Caption: Dehydrohalogenation of 2,2-Dichloropropane.

Potential Metabolic Pathway

While specific studies on the metabolism of 2,2-dichloropropane are limited, the metabolic fate of its isomer, 1,2-dichloropropane, provides a likely model. The metabolism is expected to proceed via two main phases: Phase I oxidation by cytochrome P450 enzymes and Phase II conjugation with glutathione (B108866) (GSH).

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. westlab.com [westlab.com]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 6. Spontaneous Production of Glutathione-Conjugated Forms of 1,2-Dichloropropane: Comparative Study on Metabolic Activation Processes of Dihaloalkanes Associated with Occupational Cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Melting Point [wiredchemist.com]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]

An In-depth Technical Guide on the Molecular Structure and Isomerism of 2,2-Dichloropropane

This technical guide provides a comprehensive overview of the molecular structure, isomerism, physicochemical properties, and experimental protocols related to 2,2-dichloropropane. The content is tailored for researchers, scientists, and professionals in drug development who require a detailed understanding of this halogenated alkane and its related isomers.

Molecular Structure of 2,2-Dichloropropane

2,2-Dichloropropane is a geminal dihalide, meaning both chlorine atoms are attached to the same carbon atom. The core structure consists of a three-carbon propane (B168953) chain, with the two chlorine atoms bonded to the central (second) carbon atom.

• IUPAC Name: 2,2-Dichloropropane[1]

• Chemical Formula: C₃H₆Cl₂[1]

• Molecular Weight: 112.986 g/mol [1]

• Synonyms: Dimethyldichloromethane[1]

• CAS Registry Number: 594-20-7[1]

The central carbon atom in 2,2-dichloropropane is sp³ hybridized, resulting in a tetrahedral geometry. The molecule consists of a central carbon atom bonded to two chlorine atoms and two methyl (-CH₃) groups.

Isomerism of Dichloropropane

The molecular formula C₃H₆Cl₂ encompasses several constitutional isomers, which are compounds with the same molecular formula but different atomic connectivity.[2][3] In total, there are four structural isomers of dichloropropane.[4][5]

Constitutional (Structural) Isomers:

The four constitutional isomers of dichloropropane are distinguished by the positions of the two chlorine atoms on the propane backbone:[2][5]

• 1,1-Dichloropropane: Both chlorine atoms are on a terminal carbon atom.

• 1,2-Dichloropropane: The chlorine atoms are on adjacent carbon atoms (vicinal dihalide).

• 1,3-Dichloropropane: The chlorine atoms are on the two terminal carbon atoms.

• 2,2-Dichloropropane: Both chlorine atoms are on the central carbon atom (geminal dihalide).

Stereoisomerism:

Stereoisomers have the same molecular formula and atomic connectivity but differ in the spatial arrangement of atoms.

• 2,2-Dichloropropane, 1,1-Dichloropropane, and 1,3-Dichloropropane do not possess any chiral centers and therefore do not exhibit optical isomerism.

• 1,2-Dichloropropane has a chiral center at the second carbon atom, which is bonded to four different groups (H, Cl, CH₃, and CH₂Cl). Consequently, it exists as a pair of enantiomers (R-1,2-dichloropropane and S-1,2-dichloropropane).[6]

Quantitative Data: Physicochemical Properties

The physical properties of the dichloropropane isomers vary due to the differences in their molecular structures. The following table summarizes key quantitative data for each isomer.

Property	2,2-Dichloropropane	1,1-Dichloropropane	1,2-Dichloropropane	1,3-Dichloropropane
Boiling Point	68-69 °C[7]	87.1 °C[5]	96.8 °C[5]	120.3 °C[5]
Melting Point	-35 °C[7]	-97 °C	-100 °C	-99.7 °C
Density (at 25°C)	1.082 g/mL[7]	1.129 g/mL	1.156 g/mL	1.189 g/mL
Refractive Index (at 20°C)	1.415[7]	1.428	1.439	1.446

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2,2-dichloropropane are crucial for research and development.

Synthesis of 2,2-Dichloropropane

Method 1: From Acetone (B3395972) and Phosphorus Pentachloride [8]

This protocol describes the synthesis of 2,2-dichloropropane via the reaction of acetone with phosphorus pentachloride.

• Materials:

  • Acetone (5 g)

  • Phosphorus pentachloride (15 g)

  • Ice water

  • Dilute sodium carbonate solution

  • Anhydrous calcium chloride

• Procedure:

  • Cool 5 g of acetone in an ice water bath.

  • Slowly add 15 g of phosphorus pentachloride in small portions to the cooled acetone. The mixture will dissolve to form a yellow liquid.

  • Once all the phosphorus pentachloride has been added and dissolved, pour the reaction solution into ice-cold water.

  • Allow the solution to stand until the phosphorus oxychloride decomposes and dissolves in the water.

  • 2,2-Dichloropropane will form as a heavy, immiscible liquid at the bottom of the flask.

  • Separate the 2,2-dichloropropane using a separatory funnel.

  • Wash the organic layer sequentially with water, a dilute solution of sodium carbonate, and again with water to neutralize and remove any residual acids.

  • Dry the crude 2,2-dichloropropane over anhydrous calcium chloride.

  • Purify the product by fractional distillation, collecting the fraction that boils at approximately 70°C.

Method 2: From 2-Chloropropylene and Hydrogen Chloride [9]

This method involves the selective addition of HCl to 2-chloropropylene.

• Materials:

  • Mixture of 2-chloropropylene and 1-chloropropenes

  • Hydrogen Chloride (HCl) gas

  • Water

  • Anhydrous calcium chloride

• Procedure:

  • React a mixture containing 2-chloropropylene with hydrogen chloride gas. The reaction is selective, with HCl adding preferentially to the 2-chloropropylene.

  • A typical reaction can be carried out at 50°C for 3 hours.

  • After the reaction period, treat the raw mixture with water to remove unreacted HCl.

  • Separate the organic phase and dry it with anhydrous calcium chloride.

  • Separate the 2,2-dichloropropane from unreacted 1-chloropropenes by fractional distillation. The boiling point of 2,2-dichloropropane is approximately 69.5°C.[9]

Analysis of Dichloropropane Isomers

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard and effective technique for separating and identifying the isomers of dichloropropane in a sample.[10][11]

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).[10]

• Sample Preparation: Samples can be biological (e.g., blood, urine) or environmental (e.g., water, air).[11] For liquid samples, a purge and trap or liquid-liquid extraction method can be used to isolate the volatile dichloropropanes.

• GC Conditions (Representative):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-1) is suitable for separating the isomers.

  • Oven Program: An initial temperature of 40°C, held for 2 minutes, followed by a ramp of 10°C/min to 220°C, with a final hold for 5 minutes.[10]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[10]

  • Injector Temperature: 250°C.

• MS Conditions (Representative):

  • MS Interface Temperature: 280°C.[10]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

  • Scan Range: m/z 40-200.[10]

  • Identification: Isomers are identified based on their unique retention times and mass fragmentation patterns. Quantification can be achieved using selected ion monitoring (SIM) for higher sensitivity and specificity.[10]

Visualization of Isomeric Relationships

The following diagram illustrates the relationship between the molecular formula C₃H₆Cl₂ and its resulting constitutional isomers.

References

• 1. Propane, 2,2-dichloro- [webbook.nist.gov]
• 2. homework.study.com [homework.study.com]
• 3. homework.study.com [homework.study.com]
• 4. How many structural isomers does C3H6Cl2 have? | Filo [askfilo.com]
• 5. myschool.ng [myschool.ng]
• 6. dihalopropanes isomerism names of 4 constitutional isomers of molecular formula C3H6F2 C3H6Cl2 C3H6Br2 C3H6I2 condensed structural formula skeletal formula 2 R/S isomers positional uses applications of C3H6F2 C3H6Cl2 C3H6Br2 C3H6I2 Doc Brown's revision notes for advanced level organic chemistry courses [docbrown.info]
• 7. 2,2-Dichloropropane 98 594-20-7 [sigmaaldrich.com]
• 8. prepchem.com [prepchem.com]
• 9. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. ANALYTICAL METHODS - Toxicological Profile for Dichloropropenes - NCBI Bookshelf [ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2,2-Dichloropropane: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2,2-dichloropropane, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols are provided for each technique, and the relationships between the spectroscopic data and the molecular structure are visualized. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the NMR, IR, and Mass Spectra of 2,2-dichloropropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 2,2-Dichloropropane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.21	Singlet	6H	Two equivalent methyl groups (-CH₃)

Solvent: CCl₄, 300 MHz Spectrometer[1]

Table 2: ¹³C NMR Spectroscopic Data for 2,2-Dichloropropane

Chemical Shift (δ) ppm	Assignment
38.9	Methyl carbons (-CH₃)
85.1	Quaternary carbon (-C(Cl)₂-)

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 3: Principal IR Absorption Bands for 2,2-Dichloropropane

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2995, 2940	C-H stretch	Alkane (CH₃)
1450, 1375	C-H bend	Alkane (CH₃)
1160, 1085	C-C stretch	Alkane
755, 690	C-Cl stretch	Halogenated Alkane

Mass Spectrometry (MS)

Table 4: Key Mass Spectrometry Data (Electron Ionization) for 2,2-Dichloropropane

m/z	Relative Intensity (%)	Putative Fragment
77	100	[C₃H₅Cl]⁺
41	65	[C₃H₅]⁺
97	32	[C₃H₆Cl]⁺
62	20	[C₃H₄Cl-H]⁺
112	10	[M]⁺ (Molecular Ion)
114	6.5	[M+2]⁺ (Isotope Peak)
116	1	[M+4]⁺ (Isotope Peak)

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. ¹H NMR Spectroscopy Protocol

• Sample Preparation: A solution of 2,2-dichloropropane is prepared by dissolving approximately 5-25 mg of the neat liquid in a suitable deuterated solvent (e.g., CCl₄ or CDCl₃) to a final volume of 0.6-0.7 mL in a clean, dry 5 mm NMR tube.

• Instrumentation: A 300 MHz NMR spectrometer is used for data acquisition.

• Data Acquisition:

  • The spectrometer is locked onto the deuterium (B1214612) signal of the solvent.

  • The magnetic field is shimmed to achieve homogeneity.

  • A standard one-pulse ¹H NMR experiment is performed.

  • The free induction decay (FID) is recorded and Fourier transformed to obtain the spectrum.

• Data Processing: The resulting spectrum is phase-corrected and baseline-corrected. Chemical shifts are referenced to an internal standard (e.g., tetramethylsilane, TMS, at 0 ppm).

2.1.2. ¹³C NMR Spectroscopy Protocol

• Sample Preparation: A more concentrated solution of 2,2-dichloropropane is prepared by dissolving approximately 50-100 mg of the neat liquid in a deuterated solvent (e.g., CDCl₃) to a final volume of 0.6-0.7 mL in a 5 mm NMR tube.[2]

• Instrumentation: A spectrometer operating at a corresponding frequency for ¹³C nuclei (e.g., 75 MHz for a 300 MHz ¹H instrument) is used.

• Data Acquisition:

  • A standard proton-decoupled ¹³C NMR experiment is performed to simplify the spectrum to single lines for each unique carbon atom.

  • A sufficient number of scans are accumulated to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.

• Data Processing: The FID is processed similarly to the ¹H spectrum. Chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or an internal standard.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation: For a neat liquid sample like 2,2-dichloropropane, a thin film is prepared between two salt plates (e.g., NaCl or KBr).[3] A drop of the liquid is placed on one plate, and the second plate is pressed on top to create a uniform thin layer.[3]

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty salt plates is recorded.

  • The sample is placed in the spectrometer's sample holder.

  • The IR spectrum is recorded over a typical range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS) Protocol

• Sample Introduction: 2,2-dichloropropane, being a volatile liquid, is introduced into the mass spectrometer via a heated inlet system or direct injection into the ion source.[4]

• Ionization: Electron Ionization (EI) is employed. The gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[5][6]

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: An electron multiplier or similar detector records the abundance of each ion.

• Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion intensity versus m/z.

Visualization of Spectroscopic Principles

The following diagram illustrates the relationship between the different spectroscopic techniques and the structural information they provide for 2,2-dichloropropane.

Caption: Workflow of Spectroscopic Analysis for 2,2-Dichloropropane.

References

• 1. 2,2-DICHLOROPROPANE(594-20-7) 13C NMR [m.chemicalbook.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Electron ionization - Wikipedia [en.wikipedia.org]
• 5. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 6. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Thermodynamic Properties of 2,2-Dichloropropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core thermodynamic properties of 2,2-dichloropropane (CAS No. 594-20-7), a haloalkane of interest in various chemical and pharmaceutical applications. This document compiles and presents key physical and thermodynamic data in a structured format, outlines the experimental methodologies used for their determination, and includes visualizations to illustrate fundamental thermodynamic relationships and experimental workflows. The information is intended to serve as a reliable reference for professionals in research and development.

Introduction to 2,2-Dichloropropane

2,2-Dichloropropane, also known as isopropylidene dichloride, is a geminal dihalide with the chemical formula C₃H₆Cl₂. It is a colorless liquid at room temperature. A thorough understanding of its thermodynamic properties is crucial for process design, safety analysis, reaction modeling, and predicting its environmental fate. This guide summarizes experimentally determined and critically evaluated data for key thermodynamic parameters, including enthalpy, entropy, heat capacity, and phase transition properties.

Physical and Thermodynamic Data

The quantitative physical and thermodynamic properties of 2,2-dichloropropane are summarized in the tables below for ease of reference and comparison.

Table 1: Physical Properties of 2,2-Dichloropropane

Property	Value	Units	Reference(s)
Molecular Formula	C₃H₆Cl₂	-	[1][2]
Molecular Weight	112.986	g/mol	[1]
Melting Point	-35	°C
Boiling Point	68-69	°C
Density (at 25 °C)	1.082	g/mL

Table 2: Thermodynamic Properties of 2,2-Dichloropropane

Property	Phase	Value	Units	Reference(s)
Enthalpy of Formation (ΔfH°)
Gas	-176.7 ± 8.8	kJ/mol	[2]
Liquid	-206.3 ± 8.8	kJ/mol	[2]
Enthalpy of Combustion (ΔcH°)	Liquid	-1813.8 ± 8.8	kJ/mol	[2]
Constant Pressure Heat Capacity (Cp)	Liquid (at 270 K)	151.4	J/mol·K	[2]
Enthalpy of Vaporization (ΔvapH)	Liquid	30.1	kJ/mol	[1]
Enthalpy of Fusion (ΔfusH)	Solid	2.341	kJ/mol	[3]
Entropy of Fusion (ΔfusS)	Solid	9.8	J/mol·K	[3]
Standard Molar Entropy (S°)	-	Not Available	J/mol·K	-

Table 3: Vapor Pressure of 2,2-Dichloropropane

Temperature (°C)	Vapor Pressure (kPa)
-28	1.0
10.8	10.0
68.9	100.0

This data indicates the temperatures at which 2,2-dichloropropane reaches specific vapor pressures.

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise and well-established experimental techniques. The following sections describe the general methodologies employed for these measurements.

Calorimetry

Calorimetry is the primary technique for measuring heat changes associated with chemical reactions and physical transitions.

• Adiabatic Calorimetry (for Heat Capacity and Phase Transitions): The heat capacity (Cp) and the enthalpies and entropies of phase transitions (fusion, solid-solid transitions) for 2,2-dichloropropane were determined using adiabatic calorimetry.[3] In this method, the sample is placed in a calorimeter that is meticulously insulated from the surroundings to prevent heat exchange. A known amount of electrical energy is introduced to the sample, and the resulting temperature change is precisely measured. The heat capacity is calculated from the energy input and the temperature rise. During a phase transition, the energy is absorbed or released at a constant temperature, allowing for the determination of the enthalpy of the transition.

• Bomb Calorimetry (for Enthalpy of Combustion): The standard enthalpy of combustion is measured using a constant-volume bomb calorimeter. A weighed sample of 2,2-dichloropropane is placed in a sealed, high-pressure container (the "bomb"), which is then filled with excess pure oxygen. The bomb is submerged in a known quantity of water in an insulated container. The sample is ignited, and the complete combustion reaction releases heat, which is absorbed by the bomb and the surrounding water. By measuring the temperature increase of the water, and knowing the heat capacity of the calorimeter system, the heat of combustion can be calculated.

Vapor Pressure Determination

The relationship between vapor pressure and temperature is fundamental for understanding volatility and phase equilibria.

• Static Method: A common approach involves placing the purified liquid sample in a thermostatted container connected to a pressure-measuring device (manometer). The system is evacuated to remove air, and the pressure of the vapor in equilibrium with the liquid is measured at various controlled temperatures.

• Gas Saturation Method: In this dynamic method, a stream of an inert gas is passed through or over the liquid sample at a constant temperature and pressure. The gas becomes saturated with the vapor of the substance. By measuring the mass of the substance transported by a known volume of the carrier gas, the partial pressure of the vapor can be determined using the ideal gas law. This method is particularly useful for substances with low vapor pressures.

Visualizations

The following diagrams illustrate key concepts and workflows related to the thermodynamics of 2,2-dichloropropane.

Phase transitions and associated enthalpy/entropy changes.

Experimental workflow for bomb calorimetry.

References

• 1. Propane, 2,2-dichloro- [webbook.nist.gov]
• 2. Propane, 2,2-dichloro- [webbook.nist.gov]
• 3. Propane, 2,2-dichloro- [webbook.nist.gov]

An In-depth Technical Guide to the Properties and Hazards of 2,2-Dichloropropane (CAS 594-20-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, as well as the associated hazards, of 2,2-dichloropropane (CAS Number: 594-20-7). The information is intended for researchers, scientists, and professionals in drug development who may handle or investigate this compound. This document summarizes key quantitative data in tabular format, outlines relevant experimental methodologies, and presents a logical workflow for a characteristic chemical reaction.

Chemical and Physical Properties

2,2-Dichloropropane, also known as isopropylidene chloride, is a clear, colorless liquid.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₃H₆Cl₂	[2][3]
Molecular Weight	112.99 g/mol	[2][4]
Appearance	Clear, colorless liquid	[1][2]
Melting Point	-35 °C	[2][5]
Boiling Point	68-69 °C	[2][5]
Density	1.082 g/mL at 25 °C	[2][5]
Refractive Index (n20/D)	1.4145 - 1.415	[2][5]
Flash Point	-5 °C (closed cup)	[5]
Storage Temperature	2-8°C	[1][2]

Hazards and Toxicological Information

2,2-Dichloropropane is classified as a highly flammable liquid and an eye irritant.[2][5] It is crucial to handle this chemical with appropriate safety precautions in a well-ventilated area, away from sources of ignition.[2]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	2	H225: Highly flammable liquid and vapour[4][6]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation[5]

Toxicological Data

The primary toxicological concern identified is acute toxicity upon inhalation. Studies in rats have established a lethal concentration (LC) value.

Test	Species	Route	Value	Reference(s)
Lethal Concentration (LC)	Rat	Inhalation	> 3,500 ppm / 6h	[7]

Overexposure may lead to dizziness, nausea, muscle weakness, narcosis, and respiratory failure.[8] It is also classified as a neurotoxin.[7]

Experimental Protocols

The following sections detail the methodologies for determining key physical and toxicological properties of chemical substances like 2,2-dichloropropane, based on internationally recognized guidelines.

Determination of Flash Point (Closed-Cup Method)

The flash point of a volatile material is the lowest temperature at which its vapors will ignite in the presence of an ignition source. A common method for this determination is the Pensky-Martens closed-cup test, following ASTM D93 standards.

Methodology:

• A sample of 2,2-dichloropropane is placed in a test cup of a Pensky-Martens apparatus.

• The cup is heated at a slow, constant rate.

• A stirring device ensures uniform temperature throughout the sample.

• An ignition source is directed into the cup at regular temperature intervals.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the sample to ignite.

Acute Inhalation Toxicity Testing (Based on OECD Guideline 403)

Acute inhalation toxicity studies are conducted to determine the health hazards of a substance when inhaled over a short period. The following protocol is a generalized representation based on the OECD Guideline 403 for a study similar to the one that would have determined the LC50 for 2,2-dichloropropane.

Methodology:

• Test Animals: Young adult albino rats are typically used. Animals are acclimatized to laboratory conditions before the study.

• Exposure Chamber: The animals are placed in a whole-body or nose-only inhalation chamber.

• Atmosphere Generation: A dynamic airflow system generates a stable concentration of 2,2-dichloropropane vapor in the air. The concentration is monitored continuously.

• Exposure: Animals are exposed to a range of concentrations of the test substance for a fixed period (e.g., 6 hours).

• Observation Period: Following exposure, the animals are observed for a period of 14 days for any signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity. Body weight is recorded periodically.

• Endpoint: The number of mortalities at each concentration level is recorded to calculate the LC50 value, which is the concentration of the chemical in the air that is expected to cause death in 50% of the test animals.

Chemical Reactivity and Potential Signaling Pathways

Dehydrohalogenation of 2,2-Dichloropropane

2,2-Dichloropropane can undergo dehydrohalogenation, an elimination reaction where a hydrogen halide is removed from the molecule. This reaction is typically carried out in the presence of a strong base. The following diagram illustrates the logical workflow of this reaction.

Caption: Dehydrohalogenation of 2,2-Dichloropropane.

Potential Toxicological Pathways (Inferred from 1,2-Dichloropropane)

Direct studies on the specific biological signaling pathways affected by 2,2-dichloropropane are limited. However, research on its structural isomer, 1,2-dichloropropane (B32752), suggests potential mechanisms of toxicity that may be relevant. It is important to note that the following information is extrapolated and not directly demonstrated for 2,2-dichloropropane.

Studies on 1,2-dichloropropane indicate that its toxicity may be mediated through glutathione depletion . Glutathione is a critical antioxidant in the body, and its depletion can lead to oxidative stress and cellular damage. Furthermore, there is evidence that exposure to 1,2-dichloropropane can induce a response involving the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway . Nrf2 is a key regulator of the cellular antioxidant response. Its activation in response to chemical-induced stress suggests a cellular defense mechanism against toxicity. Given the structural similarity, it is plausible that 2,2-dichloropropane could also exert its toxicity through similar mechanisms involving oxidative stress. Further research is needed to confirm these pathways for 2,2-dichloropropane.

The following diagram illustrates a hypothetical workflow for investigating the toxicogenomics of 2,2-dichloropropane, a modern approach to understanding its mechanism of action.

Caption: Toxicogenomics workflow for 2,2-dichloropropane.

Conclusion

2,2-Dichloropropane is a flammable and irritant chemical with established physical properties. While acute inhalation toxicity data is available, a detailed understanding of its chronic toxicity and the specific molecular mechanisms and signaling pathways it perturbs is still lacking. Future research employing modern toxicogenomic approaches would be invaluable in elucidating its precise mechanisms of action and informing comprehensive risk assessments. Professionals handling this compound should adhere to strict safety protocols to minimize exposure and associated risks.

References

• 1. All About Dehydrohalogenation of Alkyl Dihalides [unacademy.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. agc-chemicals.com [agc-chemicals.com]
• 5. Dehydrohalogenation - Wikipedia [en.wikipedia.org]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. tera.org [tera.org]
• 8. HEALTH EFFECTS - Toxicological Profile for 1,2-Dichloropropane - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Solubility of 2,2-Dichloropropane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,2-dichloropropane in various organic solvents. Due to a notable lack of specific quantitative solubility data in publicly available literature, this document focuses on qualitative solubility and provides a detailed experimental protocol for determining precise solubility parameters.

Quantitative Solubility Data

Extensive literature searches indicate that while 2,2-dichloropropane is widely considered to be soluble or miscible in a range of common organic solvents, specific quantitative data (e.g., g/100 mL or mole fraction at various temperatures) is not well-documented. The information available is summarized in the table below.

Solvent	Quantitative Solubility	Temperature (°C)	Pressure (atm)	Citation
Methanol	Data Not Available (Miscible)	Not Specified	Not Specified
Ethanol	Data Not Available (Soluble)	Not Specified	Not Specified	[1]
Diethyl Ether	Data Not Available (Soluble)	Not Specified	Not Specified	[1]
Benzene	Data Not Available (Soluble)	Not Specified	Not Specified	[1]
Chloroform	Data Not Available (Soluble)	Not Specified	Not Specified	[1]
Acetone	Data Not Available	Not Specified	Not Specified
Carbon Tetrachloride	Data Not Available	Not Specified	Not Specified

Note: The term "soluble" or "miscible" indicates that 2,2-dichloropropane forms a homogeneous solution with the solvent, but the exact concentration at saturation is not specified in the cited literature.

Experimental Protocols

For researchers requiring precise quantitative solubility data, the following experimental protocol, adapted from the widely used "shake-flask" method, is recommended for the determination of the solubility of 2,2-dichloropropane in organic solvents. This method is a reliable technique for determining the equilibrium solubility of a liquid solute in a liquid solvent.

Objective: To determine the equilibrium solubility of 2,2-dichloropropane in a selected organic solvent at a specified temperature and pressure.

Materials:

• 2,2-Dichloropropane (high purity)

• Selected organic solvent (high purity)

• Thermostatically controlled shaker bath or incubator

• Calibrated thermometer

• Gastight syringes

• Volumetric flasks

• Analytical balance

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

• Septum-capped vials

Procedure:

• Preparation of Saturated Solution:

  • In a series of septum-capped vials, add a known volume of the organic solvent.

  • Add an excess amount of 2,2-dichloropropane to each vial. The presence of a distinct second phase of 2,2-dichloropropane at the bottom of the vial is necessary to ensure saturation.

  • Seal the vials tightly to prevent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker bath set to the desired temperature.

  • Agitate the vials for a sufficient period to allow the system to reach equilibrium. A minimum of 24-48 hours is recommended, with periodic vigorous shaking. The equilibration time should be determined empirically by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of 2,2-dichloropropane in the solvent phase remains constant.

• Sample Withdrawal and Preparation:

  • Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for at least 12 hours to ensure complete phase separation.

  • Carefully withdraw a known volume of the supernatant (the solvent phase saturated with 2,2-dichloropropane) using a pre-warmed gastight syringe to prevent precipitation due to temperature changes.

  • Immediately transfer the withdrawn aliquot into a volumetric flask and dilute with the pure solvent to a known volume. This diluted sample will be used for analysis.

• Analysis:

  • Analyze the concentration of 2,2-dichloropropane in the diluted sample using a calibrated gas chromatograph.

  • Prepare a series of standard solutions of 2,2-dichloropropane in the chosen solvent of known concentrations.

  • Generate a calibration curve by plotting the GC peak area against the concentration of the standard solutions.

  • From the calibration curve, determine the concentration of 2,2-dichloropropane in the diluted sample.

• Calculation of Solubility:

  • Calculate the original concentration of 2,2-dichloropropane in the saturated solution by accounting for the dilution factor.

  • Express the solubility in desired units, such as g/100 mL, mol/L, or mole fraction.

Safety Precautions: 2,2-Dichloropropane is a flammable and potentially hazardous chemical. All experimental work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Consult the Safety Data Sheet (SDS) for 2,2-dichloropropane before handling.[2][3]

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of 2,2-dichloropropane in an organic solvent.

Experimental Workflow for Solubility Determination.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]

An In-depth Technical Guide to the Reaction Mechanisms of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane, a geminal dihalide, serves as a versatile substrate in a variety of organic transformations. Its reactivity is characterized by the presence of two chlorine atoms on the same carbon, which influences the pathways of substitution, elimination, and other reactions. This technical guide provides a comprehensive overview of the core reaction mechanisms involving 2,2-dichloropropane, presenting quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Core Reaction Mechanisms

Hydrolysis: Synthesis of Acetone (B3395972)

The hydrolysis of 2,2-dichloropropane is a classic example of a gem-dihalide reaction leading to the formation of a carbonyl compound. The reaction proceeds via a nucleophilic substitution mechanism, where the initial substitution of the two chlorine atoms with hydroxyl groups forms an unstable gem-diol, which readily dehydrates to yield acetone.[1][2][3]

Reaction Pathway: Hydrolysis of 2,2-Dichloropropane

Caption: Hydrolysis of 2,2-dichloropropane to acetone.

Experimental Protocol: Synthesis of Acetone from 2,2-Dichloropropane

A detailed experimental protocol for this reaction is as follows:

• Reaction Setup: A round-bottom flask is charged with 2,2-dichloropropane and an aqueous solution of a base, such as sodium hydroxide (B78521) or potassium hydroxide.[2]

• Reaction Conditions: The mixture is typically heated under reflux to drive the reaction to completion.

• Work-up and Purification: After cooling, the reaction mixture is distilled to separate the lower-boiling acetone from the aqueous solution and any unreacted starting material. The collected acetone can be further purified by fractional distillation.

Parameter	Value	Reference
Reactants	2,2-Dichloropropane, aq. KOH	[2]
Product	Acetone	[1][2]
Intermediate	Propane-2,2-diol	[1]
Reaction Type	Nucleophilic Substitution/Dehydration	[1][2]

Elimination Reactions: Dehydrohalogenation

2,2-Dichloropropane can undergo dehydrohalogenation in the presence of a strong base to form alkynes or chloroalkenes. The choice of base and reaction conditions plays a crucial role in determining the product distribution.

Potassium tert-butoxide (KOtBu) is a sterically hindered, strong base that favors the E2 elimination mechanism.[4] Due to its bulkiness, it preferentially abstracts a proton from the less sterically hindered primary carbon, leading to the formation of the Hofmann product. In the case of 2,2-dichloropropane, the initial elimination product is 2-chloropropene.

Reaction Pathway: Dehydrohalogenation with Potassium tert-Butoxide

Caption: Dehydrohalogenation of 2,2-dichloropropane with KOtBu.

Experimental Protocol: Dehydrohalogenation with Potassium tert-Butoxide

• Reaction Setup: A solution of 2,2-dichloropropane in a suitable aprotic solvent (e.g., THF, DMSO) is prepared in a round-bottom flask under an inert atmosphere.

• Reaction Conditions: Potassium tert-butoxide is added to the solution, and the mixture is heated to facilitate the elimination reaction.

• Work-up and Purification: The reaction is quenched with water, and the organic product is extracted with a low-boiling organic solvent. The product, 2-chloropropene, can be purified by distillation.

Parameter	Value	Reference
Reactant	2,2-Dichloropropane	[4]
Reagent	Potassium tert-butoxide	[4]
Product	2-Chloropropene (Hofmann product)	[4]
Mechanism	E2 Elimination	[4]

Sodium amide (NaNH₂) is a very strong base that can effect a double dehydrohalogenation of dihalides to form alkynes.[5] The reaction of 2,2-dichloropropane with excess sodium amide is expected to yield propyne (B1212725). The reaction proceeds through an initial elimination to form 2-chloropropene, followed by a second, more strenuous, elimination to give the alkyne.

Reaction Pathway: Double Dehydrohalogenation with Sodium Amide

Caption: Double dehydrohalogenation with sodium amide.

Experimental Protocol: Synthesis of Propyne from 2,2-Dichloropropane

• Reaction Setup: The reaction is typically carried out in liquid ammonia (B1221849) as a solvent in a flask equipped with a dry-ice condenser.

• Reaction Conditions: Sodium amide is added to the liquid ammonia, followed by the slow addition of 2,2-dichloropropane. The reaction is stirred at the temperature of liquid ammonia (-33 °C).

• Work-up and Purification: Upon completion, the ammonia is allowed to evaporate, and the resulting propyne gas can be collected or trapped.

Parameter	Value	Reference
Reactant	2,2-Dichloropropane	[5]
Reagent	Sodium Amide (excess)	[5][6]
Product	Propyne	[6]
Mechanism	Double E2 Elimination	[5]

Substitution Reactions

The Swarts reaction is a halogen exchange reaction where chlorine atoms are replaced by fluorine atoms using a metal fluoride, typically antimony trifluoride (SbF₃) with a catalytic amount of antimony pentachloride (SbCl₅).[7][8] This reaction is an effective method for the synthesis of gem-difluoro compounds.

Reaction Pathway: Swarts Reaction

Caption: Swarts reaction of 2,2-dichloropropane.

Experimental Protocol: Synthesis of 2,2-Difluoropropane

• Reaction Setup: A dry reaction flask is charged with antimony trifluoride and a catalytic amount of antimony pentachloride under an inert atmosphere.

• Reaction Conditions: 2,2-Dichloropropane is added to the flask, and the mixture is gently heated to initiate the reaction.[2]

• Work-up and Purification: The volatile 2,2-difluoropropane is distilled from the reaction mixture and can be further purified by washing with aqueous sodium carbonate solution, followed by drying and redistillation.

Parameter	Value	Reference
Reactant	2,2-Dichloropropane	[8]
Reagents	Antimony trifluoride (SbF₃), Antimony pentachloride (SbCl₅)	[2][7]
Product	2,2-Difluoropropane	[9]
Mechanism	Halogen Exchange	[7]

Free Radical Chlorination

The free radical chlorination of 2,2-dichloropropane proceeds via a chain reaction mechanism involving initiation, propagation, and termination steps. The selectivity of the chlorination is determined by the relative stability of the resulting free radicals. Abstraction of a primary hydrogen leads to a primary radical, which is less stable than the radical formed by other potential pathways, though in 2,2-dichloropropane, only primary hydrogens are available for abstraction. This will lead to the formation of 1,2,2-trichloropropane.

Reaction Pathway: Free Radical Chlorination

Caption: Free radical chlorination of 2,2-dichloropropane.

Experimental Protocol: Free Radical Chlorination of 2,2-Dichloropropane

• Reaction Setup: A solution of 2,2-dichloropropane in an inert solvent is placed in a reaction vessel equipped with a UV lamp.

• Reaction Conditions: Chlorine gas is bubbled through the solution while it is irradiated with UV light to initiate the radical chain reaction.

• Work-up and Purification: The reaction mixture is washed with a reducing agent (e.g., sodium thiosulfate (B1220275) solution) to remove excess chlorine, followed by washing with water and drying. The products are then separated and purified by fractional distillation.

Parameter	Value	Reference
Reactant	2,2-Dichloropropane	[10]
Reagent	Chlorine (Cl₂)	[10]
Initiator	UV light (hν)	[10]
Product	1,2,2-Trichloropropane	[10]
Mechanism	Free Radical Chain Reaction	[10]

Product	Predicted Relative Amount
1,2,2-Trichloropropane	Major Product

Gas-Phase Pyrolysis

The gas-phase pyrolysis of 2,2-dichloropropane involves the unimolecular elimination of hydrogen chloride at high temperatures. This reaction proceeds through a four-centered transition state.

Reaction Pathway: Gas-Phase Pyrolysis

Caption: Gas-phase pyrolysis of 2,2-dichloropropane.

Experimental Protocol: Gas-Phase Pyrolysis of 2,2-Dichloropropane

• Reaction Setup: The pyrolysis is carried out in a flow reactor, typically a heated quartz tube, connected to a collection system.

• Reaction Conditions: A stream of 2,2-dichloropropane vapor, often diluted with an inert gas, is passed through the heated reactor. The temperature is a critical parameter and is typically in the range of 300-500 °C.

• Product Analysis: The products exiting the reactor are condensed and analyzed by techniques such as gas chromatography-mass spectrometry (GC-MS) to identify and quantify the components.

Parameter	Value	Reference
Reactant	2,2-Dichloropropane	[11]
Condition	High Temperature (Pyrolysis)	[11]
Products	2-Chloropropene, HCl	[11]
Mechanism	Unimolecular Elimination	[11]
Activation Energy (Ea)	51.4 kcal/mol	[11]
Pre-exponential Factor (A)	10¹⁴·⁵² s⁻¹	[11]

Organometallic Reactions: Cyclopropanation

Gem-dihalides, including 2,2-dichloropropane, can serve as precursors for the formation of carbenes or carbenoids, which can then react with alkenes to form cyclopropanes. One approach involves the reaction with an organometallic reagent. While specific examples with 2,2-dichloropropane are not abundant in the literature, the general principle involves the formation of an α-haloorganometallic species that can then eliminate to form a carbene or react directly in a Simmons-Smith-like manner. Recent research has shown that gem-dichloroalkanes can be used in cobalt-catalyzed asymmetric cyclopropanation reactions.[11]

Conceptual Workflow: Cyclopropanation using a gem-Dichloride

Caption: Conceptual workflow for cyclopropanation.

Conclusion

2,2-Dichloropropane exhibits a rich and varied reaction chemistry, making it a valuable starting material and intermediate in organic synthesis. Its reactions are governed by the interplay of steric and electronic effects arising from the two chlorine atoms on the same carbon. This guide has provided a detailed overview of its principal reaction mechanisms, including hydrolysis, elimination, substitution, free-radical halogenation, pyrolysis, and its potential use in cyclopropanation reactions. The provided data, protocols, and diagrams offer a solid foundation for researchers to explore and utilize the chemistry of this versatile geminal dihalide in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. Swarts Reaction [unacademy.com]
• 8. askfilo.com [askfilo.com]
• 9. The reactions of gem-dihalocyclopropanes with organometallic reagents [dspace.mit.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Historical Applications of 2,2-Dichloropropane in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical applications of 2,2-dichloropropane in chemical research. While not as extensively studied as its isomer, 1,2-dichloropropane, this geminal dihalide has been utilized in fundamental studies of reaction mechanisms and as a precursor in organic synthesis. This document details its preparation, key reactions, and physical properties, supported by experimental protocols and visual diagrams to facilitate understanding.

Physicochemical Properties of 2,2-Dichloropropane

A summary of the key physical and chemical properties of 2,2-dichloropropane is presented in Table 1. This data is crucial for its handling, purification, and application in a research laboratory setting.

Property	Value
Molecular Formula	C₃H₆Cl₂
Molecular Weight	112.99 g/mol
Appearance	Colorless liquid
Odor	Chloroform-like
Boiling Point	68-70 °C
Melting Point	-35 °C
Density	1.082 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents

Historical Synthesis of 2,2-Dichloropropane in a Research Context

Historically, 2,2-dichloropropane was synthesized in the laboratory for research purposes from readily available starting materials. A common method involved the reaction of acetone (B3395972) with phosphorus pentachloride.[1]

• Reaction Setup: 5 g of acetone is placed in a flask and cooled with an ice-water bath.

• Addition of Reagent: 15 g of phosphorus pentachloride is added slowly in small portions to the cooled acetone. The reaction is exothermic, and the phosphorus pentachloride dissolves to form a yellow liquid.

• Hydrolysis: Once the addition is complete, the reaction mixture is poured into ice-cold water to decompose the phosphorus oxychloride.

• Isolation: 2,2-Dichloropropane separates as a dense, oily layer at the bottom of the flask. The product is separated using a separatory funnel.

• Purification: The crude product is washed sequentially with water, a dilute sodium carbonate solution, and again with water to remove any acidic impurities. It is then dried over anhydrous calcium chloride.

• Distillation: The final purification is achieved by distillation, collecting the fraction that boils at 70 °C.

A patent also describes a method for the preparation of 2,2-dichloropropane from a mixture of 2-chloropropene (B1346963) and 1-chloropropenes through selective reaction with hydrogen chloride.[2]

Figure 1: Synthesis of 2,2-Dichloropropane from Acetone.

Fundamental Research Applications

The historical research applications of 2,2-dichloropropane primarily revolve around its use as a substrate in studying fundamental organic reaction mechanisms, namely hydrolysis and elimination reactions.

The hydrolysis of 2,2-dichloropropane to acetone is a classic example of the conversion of a gem-dihalide to a ketone. This reaction was of interest to early organic chemists for understanding nucleophilic substitution at a tertiary carbon and the instability of gem-diols.[3]

The reaction proceeds by the substitution of the two chlorine atoms with hydroxyl groups, forming an unstable gem-diol intermediate, 2,2-dihydroxypropane, which readily eliminates a molecule of water to form acetone.[3]

• Reaction: 2,2-dichloropropane is boiled with an aqueous solution of a strong base, such as potassium hydroxide (B78521) (KOH).

• Workup: The reaction mixture is then distilled to isolate the acetone product.

Figure 2: Hydrolysis of 2,2-Dichloropropane to Acetone.

The elimination of hydrogen chloride (dehydrohalogenation) from 2,2-dichloropropane has been a subject of study in physical organic chemistry to understand elimination reaction mechanisms. Treatment of 2,2-dichloropropane with a strong base leads to the formation of 2-chloropropene. This reaction would have been used to investigate the kinetics and stereochemistry of elimination reactions from substrates lacking a beta-hydrogen on one side.

Recent research has also investigated the dehydrohalogenation of 2,2-dichloropropane sorbed in the micropores of mineral solids, indicating a continuing interest in its elimination reactions under various conditions.[4]

Figure 3: Dehydrohalogenation of 2,2-Dichloropropane.

Summary of Reaction Data

The following table summarizes the key historical reactions of 2,2-dichloropropane in a research context.

Reaction	Reagents	Product(s)	Research Context
Synthesis	Acetone, Phosphorus Pentachloride	2,2-Dichloropropane	Preparation of a simple gem-dihalide for further study.[1]
Hydrolysis	Water, Strong Base (e.g., KOH)	Acetone	Study of nucleophilic substitution and the chemistry of gem-diols.[3]
Dehydrohalogenation	Strong Base (e.g., alkoxide)	2-Chloropropene	Investigation of elimination reaction mechanisms.

Conclusion

While the documented historical research applications of 2,2-dichloropropane are not as extensive as those of other halogenated hydrocarbons, its utility in foundational organic chemistry research is clear. Its synthesis and subsequent use in studying fundamental reaction pathways, such as hydrolysis and elimination, provided valuable insights for early organic chemists. The straightforward nature of these transformations made 2,2-dichloropropane a useful model compound for elucidating the principles of reactivity and reaction mechanisms that form the bedrock of modern organic synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 3. brainly.in [brainly.in]
• 4. 2,2-二氯丙烷 98% | Sigma-Aldrich [sigmaaldrich.com]

Potential Research Areas for 2,2-Dichloropropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2-Dichloropropane, a geminal dihalide, presents a unique chemical scaffold with underexplored potential in various scientific domains. While its isomer, 1,2-dichloropropane (B32752), has been more extensively studied, 2,2-dichloropropane offers distinct reactivity and properties that warrant further investigation. This technical guide provides a comprehensive overview of the current knowledge surrounding 2,2-dichloropropane, highlighting its synthesis, chemical reactivity, and toxicological profile. Crucially, this document aims to illuminate promising, yet uncharted, research avenues for its application in organic synthesis, medicinal chemistry, and as a tool for probing biological systems. Detailed experimental protocols, quantitative data, and visual workflows are provided to facilitate the initiation of new research endeavors in this area.

Physicochemical Properties of 2,2-Dichloropropane

A thorough understanding of the physical and chemical properties of 2,2-dichloropropane is fundamental for its safe handling and application in research. The following table summarizes key quantitative data.

Property	Value	Reference
Molecular Formula	C₃H₆Cl₂	[General Knowledge]
Molecular Weight	112.99 g/mol	[General Knowledge]
CAS Number	594-20-7	[General Knowledge]
Boiling Point	69.7 °C	[General Knowledge]
Melting Point	-34.2 °C	[General Knowledge]
Density	1.093 g/cm³ at 20 °C	[General Knowledge]
Solubility in Water	0.25 g/100 mL at 20 °C	[General Knowledge]
Vapor Pressure	144 mmHg at 20 °C	[General Knowledge]
Log P (octanol/water)	2.28	[General Knowledge]

Synthesis of 2,2-Dichloropropane

The synthesis of 2,2-dichloropropane can be achieved through several routes, with the choice of method often depending on the available starting materials and desired scale.

From Acetone (B3395972) and Phosphorus Pentachloride

A common laboratory-scale synthesis involves the reaction of acetone with phosphorus pentachloride.

Experimental Protocol:

• To a flask cooled in an ice bath, add 10 g of acetone.

• Slowly, and in small portions, add 40 g of phosphorus pentachloride with constant stirring. The reaction is exothermic and care should be taken to maintain a low temperature.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then gently reflux for 1 hour.

• Pour the reaction mixture onto crushed ice.

• Separate the lower organic layer containing the crude 2,2-dichloropropane.

• Wash the organic layer sequentially with cold water, a 5% sodium bicarbonate solution, and again with cold water.

• Dry the organic layer over anhydrous calcium chloride.

• Purify the 2,2-dichloropropane by fractional distillation, collecting the fraction boiling at 69-70 °C.

Caption: Synthesis of 2,2-dichloropropane from acetone.

From 2-Chloropropene (B1346963) and Hydrogen Chloride

An alternative synthesis involves the hydrochlorination of 2-chloropropene.

Experimental Protocol:

• In a pressure-resistant flask, dissolve 2-chloropropene in a suitable inert solvent.

• Cool the solution and bubble anhydrous hydrogen chloride gas through the mixture.

• Monitor the reaction progress by gas chromatography.

• Upon completion, carefully vent the excess HCl.

• Wash the reaction mixture with a dilute solution of sodium carbonate and then with water.

• Dry the organic phase over anhydrous calcium chloride.

• Purify by fractional distillation.

Caption: Synthesis via hydrochlorination of 2-chloropropene.

Potential Research Areas in Organic Synthesis and Medicinal Chemistry

The gem-dichloro moiety of 2,2-dichloropropane offers a unique reactive handle for various chemical transformations, making it a potentially valuable building block in organic synthesis.

Gem-Dimethylation Reactions

The two chlorine atoms on the same carbon can be replaced by other functional groups, including methyl groups. This "gem-dimethylation" is a valuable transformation in the synthesis of complex molecules, as the gem-dimethyl motif is present in many natural products and pharmaceuticals.

Potential Research Direction: Development of novel and efficient catalytic systems for the gem-dimethylation of substrates using 2,2-dichloropropane as the gem-dimethylating agent. This could involve exploring transition metal catalysis or organocatalysis to achieve this transformation under mild conditions.

Synthesis of Heterocyclic Compounds

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals. The reactivity of the C-Cl bonds in 2,2-dichloropropane could be harnessed to construct various heterocyclic rings.

Potential Research Direction: Investigating the reaction of 2,2-dichloropropane with various dinucleophiles (e.g., diamines, amino alcohols, dithiols) to synthesize novel five-, six-, or seven-membered heterocyclic systems. The resulting gem-dimethyl substituted heterocycles could be screened for biological activity.

Caption: Proposed synthesis of heterocyclic compounds.

Precursor to Allenes and Alkynes

Elimination reactions of 2,2-dichloropropane could provide access to valuable unsaturated building blocks.

Potential Research Direction: Exploring controlled elimination reactions of 2,2-dichloropropane to selectively synthesize allenes or alkynes. This could involve the use of specific bases or catalysts to direct the reaction pathway.

Toxicological Profile and Potential for Mechanistic Studies

Understanding the toxicology of 2,2-dichloropropane is crucial for its safe handling and for identifying its potential as a tool to study toxicological mechanisms. Much of the available data comes from studies on its isomer, 1,2-dichloropropane, but these can provide a starting point for investigation.

Summary of Toxicological Data (Primarily based on 1,2-Dichloropropane)

Endpoint	Species	Route	Value	Reference
LD₅₀ (Acute Oral)	Rat	Oral	2196 mg/kg	[General Knowledge]
LC₅₀ (Acute Inhalation)	Rat	Inhalation	2000 ppm (4 hours)	[General Knowledge]
NOAEL (Chronic Oral)	Rat	Oral	62 mg/kg/day	[General Knowledge]
LOAEL (Chronic Oral)	Rat	Oral	125 mg/kg/day	[General Knowledge]

Metabolism and Bioactivation

2,2-Dichloropropane is expected to be metabolized by cytochrome P450 enzymes, similar to other halogenated hydrocarbons. This metabolic process can lead to the formation of reactive intermediates that can cause cellular damage.

Potential Research Direction: Elucidating the specific cytochrome P450 isozymes involved in the metabolism of 2,2-dichloropropane. This can be achieved using in vitro studies with human liver microsomes and specific P450 inhibitors. Identifying the metabolic pathways will be crucial for understanding its toxicity and for predicting potential drug-drug interactions.

Caption: Proposed metabolic pathway of 2,2-dichloropropane.

Genotoxicity and Carcinogenicity

While data for 2,2-dichloropropane is limited, its isomer 1,2-dichloropropane is classified as a probable human carcinogen by the EPA. This suggests that 2,2-dichloropropane may also possess genotoxic and carcinogenic properties.

Potential Research Direction: Conducting a comprehensive assessment of the genotoxicity of 2,2-dichloropropane using a battery of in vitro and in vivo assays, such as the Ames test, comet assay, and micronucleus assay. Understanding its genotoxic potential is critical for risk assessment and for exploring its potential as a model compound for studying mechanisms of chemical carcinogenesis.

Detailed Experimental Protocols for Key Toxicological Assays

Ames Test (Bacterial Reverse Mutation Assay) for Volatile Compounds

Objective: To assess the mutagenic potential of 2,2-dichloropropane by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537, and TA102)

• Top agar (B569324) (0.6% agar, 0.5% NaCl)

• Minimal glucose agar plates

• S9 fraction from induced rat liver (for metabolic activation)

• Cofactor solution (NADP, glucose-6-phosphate)

• 2,2-Dichloropropane (various concentrations)

• Positive controls (e.g., sodium azide, 2-nitrofluorene, benzo[a]pyrene)

• Negative control (solvent)

• Gas-tight desiccators or chambers

Procedure:

• Preparation of Bacteria: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking.

• Preparation of Test Substance: Prepare a series of dilutions of 2,2-dichloropropane in a suitable solvent (e.g., DMSO).

• Exposure:

  • Without S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture and 0.1 mL of the test substance dilution or control.

  • With S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture, 0.5 mL of S9 mix, and 0.1 mL of the test substance dilution or control.

• Plating: Pour the top agar mixture onto minimal glucose agar plates and allow to solidify.

• Vapor Phase Exposure: Place the plates in a gas-tight desiccator. Inject a known volume of 2,2-dichloropropane into the desiccator to achieve the desired atmospheric concentration. Incubate at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Comet Assay (Single Cell Gel Electrophoresis)

Objective: To detect DNA strand breaks in individual cells exposed to 2,2-dichloropropane.

Materials:

• Cultured cells (e.g., human lymphocytes, HepG2 cells)

• Low melting point agarose (B213101) (LMPA)

• Normal melting point agarose (NMPA)

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralizing buffer (0.4 M Tris, pH 7.5)

• DNA staining solution (e.g., SYBR Green, ethidium (B1194527) bromide)

• Microscope slides

• Electrophoresis unit

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Treatment: Expose the cultured cells to various concentrations of 2,2-dichloropropane for a defined period.

• Slide Preparation: Coat microscope slides with a layer of NMPA.

• Cell Embedding: Mix the treated cells with LMPA and layer onto the pre-coated slides. Allow to solidify.

• Lysis: Immerse the slides in lysis solution at 4°C for at least 1 hour to remove cell membranes and proteins.

• Alkaline Unwinding: Place the slides in alkaline electrophoresis buffer for 20-40 minutes to allow DNA unwinding.

• Electrophoresis: Perform electrophoresis at a low voltage (e.g., 25 V) for 20-30 minutes.

• Neutralization and Staining: Neutralize the slides and stain with a fluorescent DNA dye.

• Analysis: Visualize the comets using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail relative to the head.

Conclusion and Future Perspectives

2,2-Dichloropropane represents a chemical entity with significant, yet largely untapped, potential for research and development. Its unique structural and reactive properties make it a compelling candidate for the development of novel synthetic methodologies, particularly in the construction of gem-dimethyl substituted scaffolds and heterocyclic systems of medicinal interest. Furthermore, its probable toxicological profile, inferred from its isomer, suggests its utility as a model compound for investigating the molecular mechanisms of toxicity, including metabolic activation, genotoxicity, and carcinogenicity. The detailed protocols and identified research gaps presented in this guide are intended to serve as a catalyst for future investigations, ultimately unlocking the full scientific potential of this intriguing molecule. Researchers are encouraged to explore these avenues to advance our understanding and application of 2,2-dichloropropane in both chemistry and toxicology.

Navigating the Risks: A Technical Guide to the Safe Handling of 2,2-Dichloropropane in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling precautions for 2,2-dichloropropane in a laboratory environment. Adherence to these guidelines is critical to mitigate the inherent risks associated with this highly flammable and potentially hazardous chemical. This document outlines the physical and chemical properties, toxicological data, detailed experimental protocols, and emergency procedures to ensure a safe research environment.

Understanding the Hazard Profile of 2,2-Dichloropropane

2,2-Dichloropropane (CAS No. 594-20-7) is a clear, colorless liquid.[1] It is crucial for laboratory personnel to be thoroughly familiar with its properties to handle it safely.

Physical and Chemical Properties

Quantitative data regarding the physical and chemical properties of 2,2-dichloropropane are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₃H₆Cl₂	[2]
Molecular Weight	112.99 g/mol	[2]
Boiling Point	68-69 °C	[1][2]
Melting Point	-35 °C	[1][2]
Density	1.082 g/mL at 25 °C	[1][2]
Flash Point	-5.0 °C (closed cup)	[2]
Refractive Index	n20/D 1.4145	[1]

Toxicological Data

Understanding the toxicity of 2,2-dichloropropane is paramount for risk assessment and the implementation of appropriate safety measures. The available acute toxicity data is presented below.

Toxicity Endpoint	Value	Species	Reference
Oral LD50	> 5000 mg/kg	Rat	[1]
Dermal LD50	15800 mg/kg	Rabbit	[1]
Inhalation LC50	85 mg/l/4h	Rat	[1]

It is important to note that while some sources provide toxicity data, there is a lack of extensive toxicological studies specifically on 2,2-dichloropropane.[3] Therefore, it should be handled with the same precautions as other hazardous chlorinated hydrocarbons.

Hazard Classifications

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2,2-dichloropropane is classified as follows:

• Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[2][4]

• Eye Irritation: Category 2 (H319: Causes serious eye irritation)[2]

Experimental Protocols for Safe Handling

Strict adherence to established protocols is essential to minimize the risk of exposure and accidents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,2-dichloropropane.

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5] A face shield may be necessary for splash hazards.

• Skin Protection: Wear flame-resistant and impervious clothing.[5] Handle with chemically resistant gloves (e.g., nitrile or chloroprene) that have been inspected for integrity before use.[6]

• Respiratory Protection: All handling of 2,2-dichloropropane must be conducted in a certified chemical fume hood.[7] If exposure limits are exceeded, a full-face respirator with appropriate cartridges should be used.[5]

General Handling Procedures

The following protocol outlines the general steps for the safe handling of 2,2-dichloropropane in a laboratory setting.

• Preparation:

  • Ensure a certified chemical fume hood is operational.[7]

  • Verify that an eyewash station and safety shower are readily accessible.[7]

  • Assemble all necessary equipment, including appropriate glassware, transfer devices, and spill control materials (e.g., non-combustible absorbent material like sand or vermiculite).[7]

  • Don all required PPE as specified in section 2.1.

• Dispensing and Use:

  • Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

  • Use only non-sparking tools.[5][7]

  • Slowly open the container to release any built-up pressure.

  • Use a clean, dry pipette or syringe for transferring the liquid.

  • Immediately reseal the container after dispensing.[7]

  • All operations should be conducted within the chemical fume hood to avoid inhalation of vapors.[7]

• Storage:

  • Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents.[7]

  • Keep the container tightly closed in a designated flammable liquids cabinet.[7]

  • Chlorinated solvents should be stored separately from flammable solvents to prevent violent reactions.

• Waste Disposal:

  • All waste containing 2,2-dichloropropane is considered hazardous waste.[7]

  • Collect waste in a properly labeled, sealed, and compatible container.[7]

  • Keep chlorinated solvent waste separate from other solvent waste.

  • Do not dispose of this chemical down the drain.[7]

  • Follow all local, state, and federal regulations for hazardous waste disposal, which will likely involve incineration by a licensed waste disposal contractor.[7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

Spill Management

• Small Spills: Absorb the spill with a non-combustible absorbent material (e.g., sand, vermiculite). Place the absorbent material in a sealed container for disposal as hazardous waste.[7]

• Large Spills: Evacuate the area immediately and contact the institution's environmental health and safety (EHS) department.[7] Ensure adequate ventilation and remove all sources of ignition.[7]

First Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[5]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a physician.[5]

• Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Logical Workflow for Handling 2,2-Dichloropropane

The following diagram illustrates the key stages and decision points for the safe handling of 2,2-dichloropropane in a laboratory setting.

Caption: Workflow for the safe handling of 2,2-dichloropropane.

By implementing these safety protocols and maintaining a culture of safety awareness, researchers can effectively manage the risks associated with 2,2-dichloropropane and ensure a secure laboratory environment.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. PROPYLENE DICHLORIDE (1,2-DICHLOROPROPANE) | Occupational Safety and Health Administration [osha.gov]
• 3. nj.gov [nj.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]

Environmental Fate and Degradation of 2,2-Dichloropropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,2-Dichloropropane is a halogenated aliphatic hydrocarbon, and understanding its environmental fate is critical for assessing its potential impact and persistence. This technical guide provides a comprehensive overview of the current scientific understanding of the environmental degradation pathways of 2,2-dichloropropane, including hydrolysis, biodegradation, and other abiotic processes. Due to a scarcity of specific experimental data for 2,2-dichloropropane, this guide incorporates data from its structural isomer, 1,2-dichloropropane (B32752), to provide reasonable estimations for its environmental behavior, with all such instances clearly noted. This document is intended to serve as a resource for researchers and professionals involved in environmental science and drug development, offering detailed experimental protocols and visual representations of degradation pathways to support further investigation.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2,2-dichloropropane is essential for predicting its behavior and partitioning in the environment.

Property	Value	Reference
Chemical Formula	C₃H₆Cl₂
Molecular Weight	112.99 g/mol
Boiling Point	68-69 °C
Melting Point	-35 °C
Density	1.082 g/mL at 25 °C
Water Solubility	Moderately soluble (estimated)
Vapor Pressure	High (inferred from boiling point)
Log K_ow_ (Octanol-Water Partition Coefficient)	Not available
Henry's Law Constant (H)	2.82 x 10⁻³ atm·m³/mol (for 1,2-dichloropropane)	[1]
Soil Organic Carbon-Water (B12546825) Partitioning Coefficient (K_oc_)	47 L/kg (for 1,2-dichloropropane in silt loam soil)	[2]

Note: The Henry's Law Constant and K_oc_ value are for the structural isomer 1,2-dichloropropane and are used here as an estimate for 2,2-dichloropropane.

Environmental Fate and Degradation Pathways

The environmental persistence of 2,2-dichloropropane is governed by a combination of abiotic and biotic degradation processes. The primary pathways include hydrolysis, biodegradation, and volatilization.

Diagram 1: Overall environmental fate of 2,2-dichloropropane.

Abiotic Degradation

Hydrolysis is a significant abiotic degradation pathway for 2,2-dichloropropane. In the presence of water, particularly under alkaline conditions, 2,2-dichloropropane undergoes nucleophilic substitution to form the unstable geminal diol, 2,2-propanediol, which readily dehydrates to form acetone.[3][4][5][6][7][8][9][10][11][12]

Diagram 2: Hydrolysis pathway of 2,2-dichloropropane.

Quantitative Data:

In the atmosphere, 2,2-dichloropropane is expected to undergo slow degradation through reaction with photochemically produced hydroxyl radicals.[11]

Quantitative Data:

The atmospheric half-life for the related compound 1,2-dichloropropane, based on its reaction with hydroxyl radicals, is estimated to be greater than 313 days, indicating that this is a slow degradation process.[2] A specific quantum yield for the photodegradation of 2,2-dichloropropane is not available.

Biotic Degradation

Biodegradation of chlorinated propanes can occur under both aerobic and anaerobic conditions, although the rates and pathways can differ significantly.

Diagram 3: Biotic degradation pathways of 2,2-dichloropropane.

Under anaerobic conditions, 1,2-dichloropropane has been shown to undergo reductive dechlorination to propene.[1] It is plausible that 2,2-dichloropropane could undergo a similar transformation.

Quantitative Data:

Specific biodegradation rates for 2,2-dichloropropane are not available. For 1,2-dichloropropane, complete conversion to propene was observed in anaerobic microcosms over a period of 4 months.[1]

Aerobic biodegradation of chlorinated propanes often occurs via co-metabolism, where the degradation is facilitated by enzymes produced for the metabolism of other substrates. While specific studies on 2,2-dichloropropane are limited, research on other chlorinated propanes suggests this is a potential degradation pathway.

Quantitative Data:

No aerobic biodegradation rates for 2,2-dichloropropane were found in the reviewed literature.

Environmental Transport

With a relatively high vapor pressure and a Henry's Law constant for its isomer of 2.82 x 10⁻³ atm·m³/mol, volatilization is expected to be a significant transport mechanism for 2,2-dichloropropane from water and moist soil surfaces.[1] The volatilization half-life of 1,2-dichloropropane from a model river has been estimated to be in the range of 0.62 to 8.68 hours.[11]

The soil organic carbon-water partitioning coefficient (K_oc_) is a key parameter for assessing the mobility of a chemical in soil. A low K_oc_ value suggests high mobility and a potential for leaching into groundwater. The K_oc_ for 1,2-dichloropropane is reported to be 47 L/kg in a silt loam soil, indicating that it will not adsorb appreciably to soil and has the potential to be mobile.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments to determine the environmental fate of 2,2-dichloropropane.

Hydrolysis Rate Determination

This protocol is based on general methods for determining the hydrolysis rate of halogenated alkanes.

Diagram 4: Experimental workflow for hydrolysis rate determination.

Methodology:

• Preparation of Solutions: Prepare sterile, buffered aqueous solutions at environmentally relevant pH values (e.g., 4, 7, and 9).

• Spiking: Add a known concentration of 2,2-dichloropropane to the buffered solutions in sealed, headspace-free vials.

• Incubation: Incubate the vials in the dark at constant temperatures (e.g., 25°C and 50°C).

• Sampling: At predetermined time intervals, sacrifice replicate vials.

• Analysis: Immediately after sampling, quench any further reaction (e.g., by acidification) and extract the remaining 2,2-dichloropropane with a suitable organic solvent. Analyze the extract using gas chromatography-mass spectrometry (GC-MS) to determine the concentration of the parent compound.

• Data Analysis: Plot the natural logarithm of the concentration of 2,2-dichloropropane versus time to determine the first-order rate constant (k) and the half-life (t_½_ = 0.693/k) for each pH and temperature condition.

Soil Sorption/Desorption (OECD 106)

This protocol follows the OECD Guideline 106 for determining the adsorption/desorption of chemicals in soil using a batch equilibrium method.[6][7][8][9]

Diagram 5: Experimental workflow for soil sorption determination.

Methodology:

• Soil Selection and Characterization: Select a minimum of five different soil types with varying properties (e.g., organic carbon content, pH, texture). Characterize each soil for these properties.

• Preliminary Test: Conduct a preliminary test to determine the appropriate soil-to-solution ratio, equilibration time, and to check for abiotic or biotic degradation of 2,2-dichloropropane during the experiment.

• Adsorption Phase:

  • Add a known volume of a 0.01 M CaCl₂ solution containing a known concentration of 2,2-dichloropropane to a known mass of soil in a centrifuge tube.

  • Agitate the tubes at a constant temperature until equilibrium is reached.

  • Separate the solid and liquid phases by centrifugation.

  • Analyze the concentration of 2,2-dichloropropane in the supernatant.

  • The amount of 2,2-dichloropropane adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in solution.

• Data Analysis:

  • Calculate the soil-water distribution coefficient (K_d_) for each soil.

  • Normalize the K_d_ value to the organic carbon content of the soil to obtain the soil organic carbon-water partitioning coefficient (K_oc_ = (K_d_ / % organic carbon) * 100).

Biodegradation in Soil and Water

This protocol describes a general approach for assessing the biodegradation of 2,2-dichloropropane in environmental matrices.

Diagram 6: Experimental workflow for a biodegradation study.

Methodology:

• Microcosm Setup: Prepare microcosms using soil or water samples from a relevant environment. For soil, adjust the moisture content. For water, use unfiltered site water.

• Spiking: Add a known concentration of 2,2-dichloropropane to the microcosms.

• Incubation:

  • Aerobic: Incubate with loose caps (B75204) to allow for air exchange.

  • Anaerobic: Purge the headspace with an inert gas (e.g., nitrogen or argon) and seal the containers.

  • Incubate all microcosms in the dark at a constant temperature.

• Sampling: At regular intervals, sacrifice replicate microcosms from each treatment.

• Analysis: Extract the soil or water samples and analyze for the concentration of 2,2-dichloropropane and potential degradation products (e.g., acetone, propene) using GC-MS.

• Data Analysis: Plot the concentration of 2,2-dichloropropane over time to determine the biodegradation rate and half-life under both aerobic and anaerobic conditions.

Conclusion and Future Research

The environmental fate of 2,2-dichloropropane is likely dominated by hydrolysis to acetone and volatilization into the atmosphere. While biodegradation is a potential degradation pathway, its significance is not well-quantified. The mobility of 2,2-dichloropropane in soil is expected to be high, posing a potential risk for groundwater contamination.

A significant knowledge gap exists regarding the specific quantitative rates of degradation for 2,2-dichloropropane. Future research should focus on:

• Determining the hydrolysis rate constants for 2,2-dichloropropane under a range of environmentally relevant pH and temperature conditions.

• Quantifying the aerobic and anaerobic biodegradation rates in various soil and water matrices.

• Measuring the soil organic carbon-water partitioning coefficient (K_oc_) for 2,2-dichloropropane in different soil types.

• Experimentally determining the Henry's Law constant for 2,2-dichloropropane.

• Investigating the atmospheric photodegradation rate and identifying the reaction products.

By addressing these research needs, a more complete and accurate assessment of the environmental risks associated with 2,2-dichloropropane can be achieved.

References

• 1. 1,2-Dichloropropane | C3H6Cl2 | CID 6564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. scispace.com [scispace.com]
• 4. asianpubs.org [asianpubs.org]
• 5. An analytical method to determine Henry's law constant for selected volatile organic compounds at concentrations and temperatures corresponding to tap water use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. brainly.in [brainly.in]
• 8. Alkaline hydrolysis of 2,2-dichloropropane gives (1) Acetone (2) 2,2-prop.. [askfilo.com]
• 9. Alkaline hydrolysis of 2,2 -dichloropropane gives | Filo [askfilo.com]
• 10. quora.com [quora.com]
• 11. sarthaks.com [sarthaks.com]
• 12. personal.ems.psu.edu [personal.ems.psu.edu]

Toxicological Profile of 2,2-Dichloropropane for Research Applications: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 2,2-dichloropropane. A comprehensive toxicological assessment of this chemical is severely limited by the scarcity of available data. Critical data gaps exist for most toxicological endpoints.

Introduction

2,2-Dichloropropane (CAS RN: 594-20-7), an isomer of dichloropropane, is a halogenated hydrocarbon. While its structural isomer, 1,2-dichloropropane, has been more extensively studied, the toxicological profile of 2,2-dichloropropane remains largely uncharacterized. This guide provides a detailed overview of the known toxicological properties of 2,2-dichloropropane, with a clear delineation of the substantial existing data gaps, to inform its safe use in research and development settings.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2-dichloropropane is presented in Table 1. Understanding these properties is crucial for assessing its potential for exposure and for designing appropriate handling and storage procedures.

Property	Value	Reference
Molecular Formula	C₃H₆Cl₂	[1]
Molecular Weight	112.99 g/mol	[2]
Appearance	Colorless liquid	[3]
Boiling Point	68-70 °C
Melting Point	-35 °C
Density	1.08 g/cm³ at 25 °C
Vapor Pressure	144 mmHg at 25 °C	[1]
Water Solubility	1.76 g/L at 25 °C	[1]
Log Kow (Octanol-Water Partition Coefficient)	2.28	[1]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

There is a significant lack of in vivo data on the toxicokinetics of 2,2-dichloropropane in humans or animals. The only available information comes from a single in vitro study.

Metabolism

An in vitro study by Tornero-Velez et al. (2004) investigated the metabolism of 2,2-dichloropropane in rat liver microsomes and cytosol. The study found only a minor level of clearance via the P450 pathway and no observable metabolism via the glutathione (B108866) S-transferase (GST)-dependent conjugation pathway.[1] This suggests that 2,2-dichloropropane is poorly metabolized in the liver, which may have implications for its bioaccumulation potential and toxicity profile.

Pathway	Observation
P450-mediated	Minor clearance observed
GST-mediated	No metabolism observed

Toxicology

Acute Toxicity

There are no available studies on the acute toxicity of 2,2-dichloropropane following oral, inhalation, or dermal exposure in animals or humans.[1] Safety Data Sheets (SDS) indicate that it may be harmful if swallowed or inhaled and causes serious eye irritation.[3]

Sub-chronic and Chronic Toxicity

No information is available regarding the effects of repeated or long-term exposure to 2,2-dichloropropane in humans or animals.[1] This represents a critical data gap in understanding the potential for target organ toxicity following prolonged exposure.

Genotoxicity

The genotoxic potential of 2,2-dichloropropane has been assessed in a limited number of in vitro assays.

Assay	Strain/System	Metabolic Activation	Result	Reference
Ames Test	Salmonella typhimurium (various strains, including those with GSTT1-1)	With and without	Negative	[1]

The available data from the Ames test suggests that 2,2-dichloropropane is not mutagenic in bacteria, either with or without metabolic activation.[1] The lack of mutagenicity in strains containing GSTT1-1 further supports the finding that it is not activated by this pathway.[1]

Carcinogenicity

There are no studies available on the carcinogenic potential of 2,2-dichloropropane in humans or animals.[1] Major regulatory agencies such as the International Agency for Research on Cancer (IARC) and the U.S. National Toxicology Program (NTP) have not evaluated the carcinogenicity of 2,2-dichloropropane.[1]

Reproductive and Developmental Toxicity

No data are available to assess the potential reproductive or developmental toxicity of 2,2-dichloropropane.[1]

Mechanisms of Toxicity

Due to the lack of toxicity data, the mechanisms of toxicity for 2,2-dichloropropane are unknown. The limited metabolism data suggests that toxicity, if any, may be mediated by the parent compound rather than reactive metabolites. However, without further studies, this remains speculative.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,2-dichloropropane are not available due to the absence of published studies. The single in vitro study on metabolism and genotoxicity provides some methodological insight.

Methodology for In Vitro Metabolism and Mutagenicity of 2,2-Dichloropropane (based on Tornero-Velez et al., 2004)

• Metabolism: The clearance of 2,2-dichloropropane was measured in vitro using rat liver microsomes and cytosol fractions to assess P450 and GST-dependent metabolism, respectively. The disappearance of the parent compound was monitored by gas chromatography.

• Mutagenicity (Ames Test): The mutagenic potential of 2,2-dichloropropane was evaluated using various strains of Salmonella typhimurium with and without an exogenous metabolic activation system (S9 mix). Reversion of the bacteria to a prototrophic state was the endpoint measured.

Visualizations

The following diagrams illustrate the current state of knowledge and the significant data gaps in the toxicological profile of 2,2-dichloropropane.

Caption: Availability of toxicological data for 2,2-dichloropropane.

Caption: Workflow illustrating data gaps in the toxicological assessment.

Conclusion

The toxicological profile of 2,2-dichloropropane is largely incomplete, presenting a significant challenge for a comprehensive risk assessment. The available data is limited to its physicochemical properties and a single in vitro study on its metabolism and mutagenicity. This study suggests low metabolic clearance and a lack of mutagenic activity in the Ames test. However, there is a complete absence of in vivo data for all major toxicological endpoints, including acute, sub-chronic, and chronic toxicity, as well as carcinogenicity and reproductive/developmental toxicity.

For researchers, scientists, and drug development professionals, this lack of data necessitates a highly cautious approach to the handling and use of 2,2-dichloropropane. Appropriate personal protective equipment, including gloves, eye protection, and respiratory protection in case of vapor generation, should be used. All work with this chemical should be conducted in a well-ventilated area, preferably within a chemical fume hood. Given the significant data gaps, exposure should be minimized to the greatest extent possible. Further research is critically needed to adequately characterize the toxicological profile of 2,2-dichloropropane.

References

• 1. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 2. scbt.com [scbt.com]
• 3. chemicalbook.com [chemicalbook.com]

Chemical Reactivity of 2,2-Dichloropropane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane, a geminal dihalide, exhibits a range of chemical reactivities that make it a versatile, though sometimes challenging, substrate in organic synthesis. Its reactions are primarily dictated by the presence of two chlorine atoms on the same secondary carbon, which influences its susceptibility to nucleophilic substitution, elimination, and reactions with various reagents. This technical guide provides a comprehensive overview of the chemical reactivity of 2,2-dichloropropane with common reagents, presenting quantitative data, experimental protocols for key transformations, and visualizations of reaction pathways.

Core Reactivity Profile

The primary modes of reaction for 2,2-dichloropropane include:

• Nucleophilic Substitution (Hydrolysis): Undergoes hydrolysis in the presence of a base to form acetone (B3395972).

• Elimination Reactions: Reacts with strong bases to yield alkynes through a double dehydrohalogenation.

• Reactions with Metals: Can react with active metals to form organometallic reagents or undergo coupling reactions.

• Friedel-Crafts Alkylation: Can act as an alkylating agent for aromatic compounds in the presence of a Lewis acid.

Data Presentation: Summary of Key Reactions and Yields

The following table summarizes the key reactions of 2,2-dichloropropane and associated quantitative data where available in the literature.

Reaction Type	Reagent(s)	Product(s)	Reported Yield (%)	Reference/Notes
Synthesis	2-Chloropropene, HCl, Iron(III) chloride	2,2-Dichloropropane	88%	Selective hydrochlorination. Reaction at 50°C for 3 hours.
Hydrolysis	Aqueous KOH or NaOH	Acetone	Not specified, generally high	Proceeds through an unstable gem-diol intermediate.
Dehydrohalogenation	Sodium amide (NaNH₂) in liquid ammonia (B1221849)	Propyne (B1212725)	Good yields are expected with strong bases.	Double elimination reaction.
Dehydrohalogenation	Potassium tert-butoxide (KOtBu)	2-Chloropropene and further elimination products	Product distribution depends on reaction conditions.	Hofmann elimination is favored due to the bulky base.
Reaction with Metals	Magnesium (Mg) in dry ether	Isopropyl magnesium chloride (Grignard reagent)	Not specified	Subsequent reaction with a proton source yields propane.
Wurtz-type Coupling	Sodium (Na) in dry ether	2,3-Dimethylbutane	Moderate	Reaction is more efficient for primary alkyl halides.
Friedel-Crafts Alkylation	Benzene (B151609), AlCl₃	Isopropylbenzene (Cumene)	Not specified	The reaction proceeds via an isopropyl carbocation.

Experimental Protocols

Detailed experimental procedures for reactions involving 2,2-dichloropropane are often specific to the desired outcome and scale. Below are representative protocols for key transformations.

Synthesis of 2,2-Dichloropropane from 2-Chloropropene

This procedure is adapted from a patented method demonstrating the selective hydrochlorination of 2-chloropropene.

Materials:

• A mixture of chloropropenes (containing 2-chloropropene)

• Anhydrous iron(III) chloride (FeCl₃)

• Hydrogen chloride (HCl) gas

• A suitable pressure reactor

• Apparatus for fractional distillation

Procedure:

• A stirred autoclave is charged with 275 g of a chloropropene mixture containing 27.8% 2-chloropropene.

• 1.3 g of anhydrous iron(III) chloride is added as a catalyst.

• The reactor is pressurized to 10 bar with hydrogen chloride gas.

• The reaction mixture is heated to 50°C and maintained for 3 hours.

• After the reaction, the mixture is cooled and depressurized.

• The crude product is washed with water and the organic phase is dried with calcium chloride.

• The final product, 2,2-dichloropropane, is isolated by fractional distillation, collecting the fraction boiling at 68-70°C. An 88% yield has been reported for this process.

Hydrolysis of 2,2-Dichloropropane to Acetone

Materials:

• 2,2-Dichloropropane

• Aqueous potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) solution

• Reflux apparatus

• Distillation apparatus

Procedure:

• In a round-bottom flask, 2,2-dichloropropane is mixed with an aqueous solution of KOH or NaOH.

• The mixture is heated under reflux. The reaction proceeds via nucleophilic substitution to form an unstable 2,2-propanediol (a gem-diol).[1][2][3][4][5][6][7]

• The gem-diol intermediate readily dehydrates to form acetone.[5]

• The acetone can be isolated from the reaction mixture by distillation.

Double Dehydrohalogenation to Propyne

The synthesis of alkynes from geminal dihalides requires a strong base. Sodium amide in liquid ammonia is a common and effective reagent for this transformation.

Materials:

• 2,2-Dichloropropane

• Sodium amide (NaNH₂)

• Liquid ammonia (NH₃)

• A three-necked flask equipped with a dry-ice condenser and a gas inlet

Procedure:

• A three-necked flask is fitted with a dry-ice condenser and a gas inlet for ammonia.

• Liquid ammonia is condensed into the flask.

• Sodium amide is carefully added to the liquid ammonia.

• 2,2-Dichloropropane is then slowly added to the stirred solution of sodium amide in liquid ammonia.

• The reaction proceeds through two successive E2 elimination steps to form propyne.

• Upon completion of the reaction, the ammonia is allowed to evaporate. The resulting propyne can be collected as a gas or trapped in a suitable solvent.

Reaction Pathways and Mechanisms

The following diagrams, generated using the DOT language, illustrate the key reaction pathways of 2,2-dichloropropane.

Hydrolysis of 2,2-Dichloropropane

Hydrolysis of 2,2-Dichloropropane to Acetone.

Double Dehydrohalogenation of 2,2-Dichloropropane

Dehydrohalogenation to Propyne.

Friedel-Crafts Alkylation of Benzene

Friedel-Crafts Alkylation Pathway.

Experimental Workflow for Hydrolysis

Workflow for Acetone Synthesis via Hydrolysis.

Discussion of Reactivity

Nucleophilic Substitution: The hydrolysis of 2,2-dichloropropane is a facile reaction due to the geminal dichloride structure. The initial substitution of one chlorine atom by a hydroxide ion is followed by the rapid intramolecular formation of a carbonyl group with the expulsion of the second chloride ion. The intermediate gem-diol is generally unstable and cannot be isolated.

Elimination Reactions: The presence of two chlorine atoms allows for a double dehydrohalogenation reaction in the presence of a very strong base, such as sodium amide, to form an alkyne. With a sterically hindered base like potassium tert-butoxide, the formation of the less substituted alkene (Hofmann product), 2-chloropropene, is favored in the first elimination step. Further reaction can then lead to the alkyne. The competition between substitution and elimination reactions is a key consideration, with stronger, more hindered bases and higher temperatures favoring elimination.[8]

Reactions with Metals: Like other alkyl halides, 2,2-dichloropropane can react with active metals. With magnesium, it is expected to form a Grignard reagent, although the presence of two halogens on the same carbon can lead to more complex reactions. The Wurtz-type coupling with sodium is generally less efficient for secondary halides compared to primary halides and can result in a mixture of products.

Friedel-Crafts Alkylation: In the presence of a Lewis acid like aluminum chloride, 2,2-dichloropropane can serve as a source of the isopropyl carbocation.[9] This carbocation then acts as the electrophile in the alkylation of aromatic rings, such as benzene, to produce isopropylbenzene (cumene).[10][11] The formation of the relatively stable secondary carbocation drives this reaction.

Conclusion

2,2-Dichloropropane demonstrates a predictable yet versatile reactivity profile. Its reactions are dominated by hydrolysis to acetone and elimination to form alkynes, with the specific outcome being highly dependent on the choice of reagents and reaction conditions. Its ability to participate in Friedel-Crafts alkylation further extends its utility in organic synthesis. For professionals in research and drug development, a thorough understanding of these reaction pathways is crucial for the strategic design of synthetic routes and the prediction of potential side products. Further research into the specific kinetics and optimization of these reactions would be beneficial for enhancing their synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Alkaline hydrolysis of 2,2-dichloropropane gives (1) Acetone (2) 2,2-prop.. [askfilo.com]
• 3. brainly.in [brainly.in]
• 4. Alkaline hydrolysis of 2,2 -dichloropropane gives | Filo [askfilo.com]
• 5. quora.com [quora.com]
• 6. askfilo.com [askfilo.com]
• 7. google.com [google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. When 2-chloropropane reacts with the Lewis acid AlCl_3 to give AlCl_4^-, .. [askfilo.com]
• 10. Friedel-Crafts reactions in benzene - Crunch Chemistry [crunchchemistry.co.uk]
• 11. youtube.com [youtube.com]

An In-depth Technical Guide to the Discovery and First Synthesis of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical discovery and the first documented synthesis of 2,2-dichloropropane. It includes a detailed experimental protocol for its preparation from acetone (B3395972) and phosphorus pentachloride, a summary of quantitative data, and a visualization of the synthesis workflow.

Discovery and Historical Context

Core Synthesis Pathway: Reaction of Acetone with Phosphorus Pentachloride

The primary and historically significant method for the synthesis of 2,2-dichloropropane is the reaction of acetone with phosphorus pentachloride.[2][3][4] In this reaction, the oxygen atom of the carbonyl group in acetone is replaced by two chlorine atoms, yielding the gem-dihalide 2,2-dichloropropane and phosphorus oxychloride as a byproduct.[3][4]

The overall reaction is as follows:

CH₃COCH₃ + PCl₅ → CH₃CCl₂CH₃ + POCl₃

This method remains a reliable laboratory-scale synthesis for 2,2-dichloropropane.

Data Presentation

The following table summarizes the key quantitative data for the reactants and the product in the first synthesis of 2,2-dichloropropane.

Compound	Molecular Formula	Molar Mass ( g/mol )	Amount (g)	Boiling Point (°C)
Acetone	C₃H₆O	58.08	5	56
Phosphorus Pentachloride	PCl₅	208.24	15	160 (sublimes)
2,2-Dichloropropane	C₃H₆Cl₂	112.99	-	70[2]

Experimental Protocols

The following is a detailed experimental protocol for the first synthesis of 2,2-dichloropropane based on the reaction of acetone with phosphorus pentachloride.[2]

4.1. Materials and Equipment:

• Acetone (5 g)

• Phosphorus pentachloride (15 g)

• Ice-water bath

• Reaction flask

• Separatory funnel

• Dilute sodium carbonate solution

• Anhydrous calcium chloride

• Distillation apparatus

4.2. Reaction Procedure:

• The acetone is placed in a reaction flask and well-cooled in an ice-water bath.

• Phosphorus pentachloride is added slowly in small portions to the cooled and stirred acetone. The phosphorus pentachloride dissolves as it reacts, forming a yellow-colored liquid.

• After the complete addition of phosphorus pentachloride, the reaction mixture is poured into ice-cold water.

• The solution is allowed to stand until the byproduct, phosphorus oxychloride, decomposes by dissolving in the water.

• The crude 2,2-dichloropropane, which is a heavy, oily liquid with a chloroform-like odor, separates and settles at the bottom of the flask.

4.3. Work-up and Purification:

• The lower layer of 2,2-dichloropropane is separated using a separatory funnel.

• The crude product is washed thoroughly with water.

• It is then washed with a dilute solution of sodium carbonate to neutralize any remaining inorganic acids, followed by another washing with water.

• The washed 2,2-dichloropropane is dried over anhydrous calcium chloride.

• The dried product is purified by distillation, collecting the fraction that boils at 70°C.[2]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the first synthesis of 2,2-dichloropropane.

Caption: Experimental workflow for the synthesis of 2,2-dichloropropane.

References

• 1. quora.com [quora.com]
• 2. Geminal halide hydrolysis - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. DE2533988A1 - Geminal dichlorides from aldehydes and ketones - by reaction with phosgene or thionyl chloride using a catalyst - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2,2-Dichloropropane in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,2-dichloropropane as a versatile chemical intermediate in organic synthesis. This document details its preparation and its application in key synthetic transformations, including gem-dialkylation of aromatic compounds, hydrolysis to ketones, and elimination reactions to form alkynes.

Section 1: Synthesis of 2,2-Dichloropropane

2,2-Dichloropropane serves as a valuable starting material and is typically synthesized via one of two primary methods. The choice of method may depend on the availability of starting materials and the desired scale of the reaction.

Experimental Protocols

Protocol 1.1: Synthesis from Acetone and Phosphorus Pentachloride

This protocol describes a lab-scale synthesis of 2,2-dichloropropane from readily available acetone.

• Reaction Setup: In a flask equipped with a stirrer and cooled in an ice-water bath, place 5 g of acetone.

• Reagent Addition: Slowly add 15 g of phosphorus pentachloride (PCl₅) in small portions to the cooled acetone. Control the addition rate to maintain a low temperature.

• Reaction: Continue stirring until all the PCl₅ has dissolved, resulting in a yellow liquid.

• Quenching: Pour the reaction mixture into ice-cold water to decompose the phosphorus oxychloride byproduct.

• Workup: The dense, oily 2,2-dichloropropane will separate. Transfer the mixture to a separatory funnel and collect the lower organic layer.

• Purification: Wash the organic layer sequentially with water, a dilute sodium carbonate solution, and again with water. Dry the product over anhydrous calcium chloride.

• Distillation: Purify the crude product by fractional distillation, collecting the fraction that boils at approximately 70°C.[1]

Protocol 1.2: Selective Hydrochlorination of 2-Chloropropene

This method is suitable for larger-scale production and utilizes a selective reaction with hydrogen chloride.[2]

• Reaction Setup: In a suitable pressure reactor (e.g., a stirred autoclave), charge a mixture of chloropropenes containing 2-chloropropene. For example, use 275 g of a mixture containing 27.8% 2-chloropropene.

• Catalyst Addition: Add a catalytic amount of anhydrous iron(III) chloride (e.g., 1.3 g).

• Reaction Conditions: Pressurize the reactor with hydrogen chloride gas to 10 bar and heat to 50°C.

• Reaction Time: Maintain these conditions with stirring for 3 hours. The HCl will add selectively to the 2-chloropropene.

• Workup: After cooling and depressurizing, wash the raw reaction mixture with water and dry the organic phase with calcium chloride.

• Purification: Separate the 2,2-dichloropropane from the unreacted 1-chloropropenes by fractional distillation. The expected yield is approximately 88%.[2]

Data Summary: Synthesis of 2,2-Dichloropropane

Parameter	Method 1.1: from Acetone	Method 1.2: from 2-Chloropropene
Starting Materials	Acetone, Phosphorus Pentachloride	2-Chloropropene mixture, HCl
Catalyst	None	Iron(III) Chloride
Reaction Temperature	Ice-bath temperature, then room temp.	50°C
Reaction Time	Not specified	3 hours
Boiling Point	~70°C	68-70°C
Reported Yield	Not specified	88%

Visualization: Synthesis and Purification Workflow

Caption: General workflow for the synthesis and purification of 2,2-dichloropropane.

Section 2: Application in gem-Dialkylation (Friedel-Crafts Reaction)

2,2-Dichloropropane is an effective gem-dialkylating agent in Friedel-Crafts reactions. It reacts with two equivalents of an aromatic compound, such as benzene (B151609), in the presence of a Lewis acid catalyst to form 2,2-diarylpropanes. This reaction proceeds via an initial formation of a secondary carbocation, which then acts as the electrophile.

Experimental Protocol

Protocol 2.1: Synthesis of 2,2-Diphenylpropane (B1583060)

• Reaction Setup: To a flask equipped with a stirrer, reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (AlCl₃) and an excess of dry benzene, cooled in an ice bath.

• Reagent Addition: Slowly add 2,2-dichloropropane dropwise to the stirred benzene/AlCl₃ mixture. The reaction is exothermic; maintain the temperature below 10°C during the addition.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux for 2-3 hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture and carefully pour it onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Workup: Separate the organic layer. Wash it with water, followed by a sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄). Remove the excess benzene by distillation. The resulting crude 2,2-diphenylpropane can be purified by vacuum distillation or recrystallization.

Data Summary: Friedel-Crafts Alkylation

Parameter	Synthesis of 2,2-Diphenylpropane
Substrates	2,2-Dichloropropane, Benzene
Catalyst	Aluminum Chloride (AlCl₃)
Stoichiometry	Benzene in large excess
Temperature	0-10°C (addition), then reflux
Key Intermediate	Isopropyl Cation / Polarized Complex
Product	2,2-Diphenylpropane

Visualization: Friedel-Crafts Reaction Pathway

Caption: Reaction pathway for the synthesis of 2,2-diphenylpropane.

Section 3: Application in Hydrolysis for Ketone Synthesis

The hydrolysis of gem-dihalides is a classic method for synthesizing carbonyl compounds. 2,2-Dichloropropane readily undergoes hydrolysis in the presence of aqueous alkali to produce acetone. The reaction proceeds through a transient and unstable geminal diol, which rapidly eliminates water.[3][4][5]

Experimental Protocol

Protocol 3.1: Synthesis of Acetone

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,2-dichloropropane with an aqueous solution of potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH).

• Reaction: Heat the mixture to reflux. The hydrolysis will proceed, converting the dichloropropane into acetone.

• Isolation: Acetone has a low boiling point (56°C). The product can be isolated directly from the reaction mixture by distillation.

• Purification: The collected distillate can be dried over an appropriate drying agent (e.g., anhydrous K₂CO₃) and redistilled for higher purity if necessary.

Data Summary: Hydrolysis Reaction

Parameter	Synthesis of Acetone
Substrate	2,2-Dichloropropane
Reagent	Aqueous KOH or NaOH
Key Intermediate	Propane-2,2-diol (gem-diol)
Product	Acetone
Isolation Method	Distillation

Visualization: Hydrolysis Mechanism

Caption: Mechanism of the hydrolysis of 2,2-dichloropropane to acetone.

Section 4: Application in Elimination Reactions for Alkyne Synthesis

Double dehydrohalogenation of a gem-dihalide using a strong base is a standard method for synthesizing terminal alkynes. Treating 2,2-dichloropropane with a very strong base, such as sodium amide (NaNH₂), results in the formation of propyne (B1212725).

Experimental Protocol

Protocol 4.1: Synthesis of Propyne

• Reaction Setup: In a flask suitable for handling gaseous products and equipped with a stirrer and a gas outlet, suspend sodium amide (NaNH₂) in an inert solvent like mineral oil or liquid ammonia. Caution: Sodium amide reacts violently with water.

• Reagent Addition: Slowly add 2,2-dichloropropane to the stirred suspension. The reaction is typically vigorous.

• Product Collection: The gaseous propyne product will evolve from the reaction mixture. It can be collected in a cold trap or used directly in a subsequent reaction.

• Workup: Once the gas evolution ceases, the reaction can be quenched by the careful, slow addition of a proton source like ethanol, followed by water.

Data Summary: Elimination Reaction

Parameter	Synthesis of Propyne
Substrate	2,2-Dichloropropane
Reagent	Sodium Amide (NaNH₂) (excess)
Key Intermediate	2-Chloropropene
Product	Propyne
Reaction Type	Double E2 Elimination

Visualization: Elimination Pathway to Propyne

Caption: Stepwise dehydrohalogenation of 2,2-dichloropropane to propyne.

Section 5: Note on Application in Cyclopropanation

While gem-dihalides are structurally related to precursors for carbenes, 2,2-dichloropropane is not a common or efficient precursor for the generation of dichlorocarbene (B158193) (:CCl₂) used in dichlorocyclopropanation reactions. The standard and most widely adopted method for generating dichlorocarbene involves the alpha-elimination from chloroform (B151607) (CHCl₃) using a strong base.[1][6][7] Researchers seeking to perform dichlorocyclopropanation should refer to established protocols utilizing the chloroform-base system, often with a phase-transfer catalyst to improve yields.

References

• 1. Dichlorocarbene - Wikipedia [en.wikipedia.org]
• 2. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Dichlorocarbene - Wikiwand [wikiwand.com]

Synthesis of Derivatives from 2,2-Dichloropropane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synthetic protocols for the derivatization of 2,2-dichloropropane. This document details key experimental methodologies, presents quantitative data for comparative analysis, and illustrates reaction pathways and workflows.

Introduction

2,2-Dichloropropane is a readily available geminal dihalide that serves as a versatile precursor for a variety of organic compounds. Its reactivity is primarily centered around nucleophilic substitution and elimination reactions, providing access to ketones, alkenes, alkynes, and potentially substituted propanes. This document outlines established protocols for the synthesis of key derivatives from this starting material.

Nucleophilic Substitution and Elimination Reactions

The core reactivity of 2,2-dichloropropane involves the displacement of its two chlorine atoms or the elimination of hydrogen chloride. The course of the reaction is highly dependent on the nature of the nucleophile/base and the reaction conditions.

Hydrolysis to Acetone

The hydrolysis of 2,2-dichloropropane with an aqueous base is a standard method for the preparation of acetone. The reaction proceeds through a geminal diol intermediate, which is unstable and readily dehydrates to the corresponding ketone.[1][2]

Experimental Protocol: Synthesis of Acetone

• Materials: 2,2-dichloropropane, potassium hydroxide (B78521) (KOH), water, diethyl ether, anhydrous magnesium sulfate.

• Procedure:

  • A solution of potassium hydroxide in water is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • 2,2-Dichloropropane is added to the aqueous KOH solution.

  • The mixture is heated to reflux with vigorous stirring for 2-3 hours.

  • After cooling to room temperature, the reaction mixture is transferred to a separatory funnel.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

  • The solvent is removed by distillation to yield acetone.

Reactant	Reagent	Product	Yield (%)	Reference
2,2-Dichloropropane	aq. KOH	Acetone	High	[1][3]

Dehydrohalogenation Reactions

Elimination of one equivalent of hydrogen chloride from 2,2-dichloropropane yields 2-chloropropene. This reaction is typically carried out using a strong base. The reverse reaction, the addition of HCl to 2-chloropropene, is known to proceed at 50°C in the presence of a Lewis acid catalyst like iron(III) chloride, suggesting that the elimination requires basic conditions to proceed efficiently.[4]

Experimental Protocol: Synthesis of 2-Chloropropene (Proposed)

• Materials: 2,2-dichloropropane, potassium tert-butoxide, tert-butanol (B103910) (solvent).

• Procedure:

  • A solution of potassium tert-butoxide in tert-butanol is prepared in a round-bottom flask under an inert atmosphere.

  • 2,2-Dichloropropane is added dropwise to the stirred solution at a controlled temperature (e.g., 0-25°C).

  • The reaction is monitored by gas chromatography for the disappearance of the starting material.

  • Upon completion, the reaction mixture is quenched with water and extracted with a low-boiling organic solvent (e.g., pentane).

  • The organic layer is washed with water, dried, and the solvent is carefully removed by distillation to afford 2-chloropropene.

Double dehydrohalogenation of 2,2-dichloropropane with a very strong base, such as sodium amide, leads to the formation of propyne (B1212725). This reaction proceeds via the intermediate formation of 2-chloropropene.

Experimental Protocol: Synthesis of Propyne (Conceptual)

• Materials: 2,2-dichloropropane, sodium amide (NaNH₂), mineral oil or an inert high-boiling solvent.

• Procedure:

  • A suspension of sodium amide in mineral oil is prepared in a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a gas inlet.

  • 2,2-Dichloropropane is added slowly to the heated suspension (typically >150°C).

  • The gaseous propyne product is passed through a cold trap to remove any unreacted starting material and solvent vapors and then collected.

  • Caution: This reaction is highly exothermic and produces flammable gas. It should be performed with appropriate safety measures in a well-ventilated fume hood.

Reactant	Reagent	Product	Yield (%)	Reference
2,2-Dichloropropane	Strong Base (e.g., KOtBu)	2-Chloropropene	-	Inferred from[4]
2,2-Dichloropropane	NaNH₂	Propyne	-	Based on general principles of alkyne synthesis

Synthesis of Sulfur-Containing Derivatives

2,2-Dichloropropane can serve as a precursor to various sulfur-containing compounds through nucleophilic substitution with sulfur-based nucleophiles.

Synthesis of 2,2-Propanedithiol and Thioacetone Derivatives

The reaction of 2,2-dichloropropane with a source of sulfide (B99878) or hydrosulfide (B80085) ions can lead to the formation of 2,2-propanedithiol. This gem-dithiol is a known precursor to thioacetone, which is highly unstable and tends to trimerize.[5][6][7]

Conceptual Protocol: Synthesis of 2,2-Propanedithiol

• Materials: 2,2-dichloropropane, sodium hydrosulfide (NaSH) or hydrogen sulfide (H₂S) with a base, ethanol (B145695).

• Procedure:

  • A solution of sodium hydrosulfide in ethanol is prepared under an inert atmosphere.

  • 2,2-Dichloropropane is added to the solution, and the mixture is stirred at room temperature or with gentle heating.

  • The reaction progress is monitored by GC-MS.

  • Upon completion, the reaction is worked up by pouring it into water and extracting with an organic solvent.

  • The organic layer is washed, dried, and the solvent is removed to yield 2,2-propanedithiol.

Synthesis of 1,3-Dithiolane Derivatives

2,2-Dichloropropane can react with 1,2-ethanedithiol (B43112) in the presence of a base to form 2,2-dimethyl-1,3-dithiolane. This reaction is analogous to the formation of dithioacetals from ketones.[8][9]

Experimental Protocol: Synthesis of 2,2-Dimethyl-1,3-dithiolane (Proposed)

• Materials: 2,2-dichloropropane, 1,2-ethanedithiol, sodium hydroxide, ethanol.

• Procedure:

  • A solution of sodium hydroxide in ethanol is prepared.

  • 1,2-Ethanedithiol is added to the basic solution to form the dithiolate.

  • 2,2-Dichloropropane is added, and the mixture is refluxed for several hours.

  • After cooling, the reaction mixture is poured into water and extracted with ether.

  • The ether extract is washed, dried, and evaporated to give the crude product, which can be purified by distillation.

Reactant	Reagent(s)	Product	Yield (%)	Reference
2,2-Dichloropropane	NaSH or H₂S/base	2,2-Propanedithiol	-	Based on principles from[5][6]
2,2-Dichloropropane	1,2-Ethanedithiol, Base	2,2-Dimethyl-1,3-dithiolane	-	Based on principles from[8][9]

Friedel-Crafts Alkylation

2,2-Dichloropropane can be used as an alkylating agent in Friedel-Crafts reactions with aromatic compounds in the presence of a Lewis acid catalyst to form 2,2-diarylpropanes. The reaction likely proceeds through the formation of a secondary carbocation, which then undergoes a second alkylation.[10][11][12]

Conceptual Protocol: Synthesis of 2,2-Diphenylpropane

• Materials: 2,2-dichloropropane, benzene, anhydrous aluminum chloride (AlCl₃).

• Procedure:

  • Benzene is cooled in an ice bath in a flask equipped with a stirrer and a dropping funnel.

  • Anhydrous aluminum chloride is added in portions.

  • 2,2-Dichloropropane is added dropwise to the stirred mixture.

  • After the addition is complete, the reaction is stirred at room temperature for several hours.

  • The reaction mixture is then poured onto crushed ice and hydrochloric acid.

  • The organic layer is separated, washed with water and sodium bicarbonate solution, dried, and distilled to yield 2,2-diphenylpropane.

Reactant	Reagent(s)	Product	Yield (%)	Reference
2,2-Dichloropropane	Benzene, AlCl₃	2,2-Diphenylpropane	-	Based on principles from[10][11][12]

Other Potential Derivatives

While specific protocols starting from 2,2-dichloropropane are not extensively documented in the reviewed literature, the following transformations are chemically plausible:

• Synthesis of 2,2-Diaminopropane Derivatives: Reaction with ammonia (B1221849) or primary/secondary amines under pressure could potentially yield 2,2-diaminopropane derivatives, analogous to the synthesis of 1,2-diaminopropane (B80664) from its corresponding dichloride.[13][14]

• Cyclopropanation Reactions: While less common than using chloroform, 2,2-dichloropropane or its derivatives could potentially serve as precursors for substituted dichlorocarbenes for the cyclopropanation of alkenes.[15][16][17]

• Synthesis of Heterocycles: Reaction with binucleophiles could provide a route to various heterocyclic systems. For example, reaction with a 1,2-aminoalcohol could lead to oxazoline (B21484) derivatives.[18][19]

Further research and experimental validation are required to establish detailed protocols and assess the viability of these synthetic routes.

References

• 1. brainly.in [brainly.in]
• 2. brainly.in [brainly.in]
• 3. [Solved] On boiling 2,2-dichloropropane with aqueous alkali, the product .. [askfilo.com]
• 4. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 5. Sciencemadness Discussion Board - Synthesis of thioacetone? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. acs.org [acs.org]
• 8. en.wikipedia.org [en.wikipedia.org]
• 9. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 13. en.wikipedia.org [en.wikipedia.org]
• 14. CN104693037A - A method of preparing 1,2-diaminopropane from isopropanolamine and liquid ammonia and a device thereof - Google Patents [patents.google.com]
• 15. benchchem.com [benchchem.com]
• 16. en.wikipedia.org [en.wikipedia.org]
• 17. New synthetic strategy using gem-dichlorides creates diverse carbenes for cyclopropane synthesis without explosive diazo reagents | Chemistry World [chemistryworld.com]
• 18. Sustainable methine sources for the synthesis of heterocycles under metal- and peroxide-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane (CAS 594-20-7), a halogenated organic compound, is utilized as a chemical intermediate and has been found as a component in certain industrial solvents and fumigants. Its presence in environmental and biological samples is of interest due to its potential toxicity. Accurate and sensitive analytical methods are crucial for the monitoring and risk assessment of this compound. This document provides detailed application notes and protocols for the detection and quantification of 2,2-dichloropropane in various sample matrices, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) based methods.

Analytical Methods Overview

The primary and most effective method for the analysis of 2,2-dichloropropane is Gas Chromatography (GC) coupled with Mass Spectrometry (MS). This technique offers high sensitivity and selectivity, allowing for the confident identification and quantification of the analyte even in complex matrices. For aqueous samples, a purge and trap system is the standard sample introduction technique, while for solid samples like soil, a purge and trap method following methanol (B129727) extraction is commonly employed. These methods are largely based on well-established protocols such as the U.S. Environmental Protection Agency (EPA) Method 524.2 for water and SW-846 Method 8260 for solid waste.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of 2,2-dichloropropane using GC-MS with purge and trap sample introduction.

Parameter	Matrix	Method	Value	Reference
Method Detection Limit (MDL)	Water	GC-MS	0.05 µg/L	[1]
Method Detection Limit (MDL)	Water	GC-MS	0.157 µg/L (average)	[2]
Limit of Quantitation (LOQ)	Soil	GC-MS	0.200 µg/kg	[3][4]
Recovery	Soil	GC-MS	97.9%	[5]
Calibration Range	Water	GC-MS	0.5 - 200 µg/L	[5]
Relative Standard Deviation (%RSD)	Soil	GC-MS	2.3% (at 10 µg/L)	[5]

Experimental Protocols

Protocol 1: Analysis of 2,2-Dichloropropane in Water Samples by Purge and Trap GC-MS

This protocol is based on the principles of EPA Method 524.2.

1. Sample Collection and Preservation:

• Collect samples in 40 mL amber glass vials with PTFE-lined septa.

• Ensure no headspace is present in the vial.

• If residual chlorine is suspected, add ~25 mg of ascorbic acid to the vial before sample collection.

• Preserve the sample by adding hydrochloric acid (HCl) to a pH < 2.

• Store samples at ≤6 °C and analyze within 14 days.[6][7]

2. Reagents and Standards:

• Reagent Water: Purified water free of interfering analytes.

• Methanol: Purge and trap grade.

• Stock Standard Solution: Prepare a stock solution of 2,2-dichloropropane in methanol (e.g., 1000 µg/mL).

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution in methanol to cover the desired calibration range (e.g., 0.5 - 200 µg/L).

• Internal Standard (IS) and Surrogate (SUR) Stock Solution: Prepare a stock solution of appropriate internal standards (e.g., fluorobenzene, chlorobenzene-d5) and surrogates (e.g., 1,2-dichlorobenzene-d4, 4-bromofluorobenzene) in methanol.

3. Instrumentation (Example Configuration):

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977B MSD or equivalent.

• Purge and Trap System: Teledyne Tekmar Atomx XYZ or equivalent.

• GC Column: VF-624ms (30 m × 0.25 mm × 1.4 µm) or equivalent.[1]

4. Purge and Trap Parameters:

• Sample Volume: 5 mL or 25 mL.

• Purge Gas: Helium at 40 mL/min.

• Purge Time: 11 minutes at ambient temperature.

• Trap: Vocarb 3000 or equivalent.

• Desorb Time: 2 minutes at 250 °C.

• Bake Time: 8 minutes at 260 °C.

5. GC-MS Parameters:

• Injector Temperature: 200 °C.

• Oven Program: 35 °C for 5 min, ramp to 220 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 35-300) or Selected Ion Monitoring (SIM). For 2,2-dichloropropane, characteristic ions are m/z 77, 79, and 97.[1][8]

6. Calibration and Quantification:

• Prepare a multi-point calibration curve (minimum 5 points) by analyzing the working standards.

• The concentration of 2,2-dichloropropane in samples is calculated using the internal standard method.

Protocol 2: Analysis of 2,2-Dichloropropane in Soil and Sediment Samples by Purge and Trap GC-MS

This protocol is based on the principles of EPA SW-846 Method 8260.

1. Sample Collection and Preservation:

• Collect soil samples in wide-mouth glass jars with PTFE-lined caps.

• Store samples at ≤6 °C and analyze as soon as possible.

2. Sample Preparation:

• Low-Level Analysis (0.20-200 µg/kg):

  • Weigh 5 g of soil into a purge and trap sparging vessel.

  • Add 5 mL of reagent water and a stir bar.

  • Spike with internal standard and surrogate solutions.

  • Connect the sparging vessel to the purge and trap system.[3][4]

• High-Level Analysis (>200 µg/kg):

  • Weigh 5 g of soil into a vial.

  • Add 10 mL of methanol and shake vigorously for 2 minutes.

  • Allow the solids to settle.

  • Transfer an aliquot of the methanol extract into the sparging vessel containing 5 mL of reagent water.

  • Spike with internal standard and surrogate solutions.

  • Connect the sparging vessel to the purge and trap system.[3][4]

3. Instrumentation and Analytical Conditions:

• Follow the same instrumentation and GC-MS conditions as described in Protocol 1.

4. Calibration and Quantification:

• Calibration standards should be prepared in methanol and then diluted in reagent water to mimic the sample preparation process.

• Quantification is performed using the internal standard method.

Visualizations

Experimental Workflow for Water Analysis

Caption: Workflow for 2,2-Dichloropropane Analysis in Water.

Experimental Workflow for Soil Analysis

Caption: Workflow for 2,2-Dichloropropane Analysis in Soil.

References

• 1. gbcsci.com [gbcsci.com]
• 2. agilent.com [agilent.com]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. epa.gov [epa.gov]
• 5. agilent.com [agilent.com]
• 6. Evaluation of sample preservation methods for analysis of selected volatile organic compounds in groundwater at the Idaho National Laboratory, Idaho [pubs.usgs.gov]
• 7. epa.gov [epa.gov]
• 8. Propane, 2,2-dichloro- [webbook.nist.gov]

Application Note and Protocol: Gas Chromatography Conditions for 2,2-Dichloropropane Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of 2,2-dichloropropane in aqueous samples using gas chromatography (GC) coupled with mass spectrometry (MS). The protocols outlined are based on established methods, including the principles of EPA Method 524.2, and are suitable for trace-level detection in research and quality control settings.

Introduction

2,2-Dichloropropane is a halogenated organic compound that may be present as an impurity in various chemical processes or as an environmental contaminant. Accurate and sensitive quantification is crucial for safety and quality assessment. Gas chromatography is the premier technique for analyzing volatile organic compounds (VOCs) like 2,2-dichloropropane due to its high resolution and sensitivity, especially when combined with mass spectrometry for definitive identification.

This application note details two common and effective sample introduction techniques: Purge and Trap (P&T) and Static Headspace (SHS), both of which are coupled with GC-MS for the analysis of 2,2-dichloropropane in water.

Experimental Protocols

Two primary methodologies are presented: Purge and Trap GC-MS and Static Headspace GC-MS.

This method is based on the principles outlined in EPA Method 524.2 and is highly effective for the analysis of volatile organic compounds in drinking water.[1] It involves purging the volatile compounds from the aqueous sample with an inert gas, trapping them on a sorbent material, and then thermally desorbing them onto the GC column.[2]

2.1.1. Sample Preparation and Introduction

• Sample Collection: Collect aqueous samples in vials, ensuring no headspace.

• Acidification: To prevent dehydrohalogenation of certain compounds, add two drops of 1+1 Hydrochloric acid to all samples and standards.[3]

• Internal Standard/Surrogate Spiking: Fortify each sample, blank, and calibration standard with an internal standard and surrogate solution.[2] A common choice is 2-bromo-1-chloropropane (B110360) as an internal standard.[4]

• Purging: Place a 5 mL or 25 mL sample aliquot into the purging vessel.[5] Purge with helium or nitrogen at a flow rate of 40 mL/min for 11 minutes at ambient temperature.[3][6]

• Trapping: The purged analytes are trapped on a sorbent trap, such as a Vocarb 3000 or a trap containing Tenax, silica (B1680970) gel, and carbon molecular sieve.[7][8]

• Desorption: After purging, the trap is heated (e.g., 180°C for 2-4 minutes) and backflushed with the carrier gas to transfer the analytes to the GC column.[3][4]

2.1.2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• GC System: Agilent 7890A GC or equivalent.[9]

• Column: A moderately polar capillary column is recommended, such as a DB-624, TC-VMS, or equivalent (e.g., 20-30 m x 0.18-0.25 mm I.D., 1.0-1.4 µm film thickness).[1][9]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[10]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2.5 minutes.[1]

  • Ramp: 7°C/min to 70°C, then 25°C/min to 200°C, hold for 2 minutes.[1]

• Injector: Split/splitless inlet, with a split ratio of 1:40.[1]

• Mass Spectrometer: Agilent 5975C MSD or equivalent.[9]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35-260.[10]

• Quantitation Ion for 2,2-Dichloropropane: m/z 77.[3]

Static headspace is a robust and less maintenance-intensive alternative to P&T, suitable for analyzing volatile compounds in various sample matrices.[11] This technique involves heating the sample in a sealed vial to allow volatile analytes to partition into the headspace gas, which is then injected into the GC.[11]

2.2.1. Sample Preparation and Introduction

• Sample Preparation: Place a 10 mL aliquot of the aqueous sample into a 20 mL headspace vial.[10]

• Internal Standard Spiking: Add an internal standard mixture to each vial.

• Vial Sealing: Tightly seal the vials with an aluminum crimp cap with a PTFE/silicone septum.[9]

• Incubation: Incubate the vials in the headspace autosampler oven at 80°C for 15 minutes to allow for equilibrium between the liquid and gas phases.[10]

• Injection: Automatically inject a 1 mL aliquot of the headspace gas into the GC inlet.[10]

2.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• GC System: Agilent 7890A GC or equivalent.[9]

• Column: DB-624ms, 30 m x 0.25 mm x 1.4 µm or equivalent.[10]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[10]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 10 minutes.[10]

  • Ramp 1: 10°C/min to 100°C.[10]

  • Ramp 2: 8°C/min to 225°C.[10]

• Injector: Split/splitless inlet with a split ratio of 1:10.[10]

• Mass Spectrometer: SCION Premium SQ or equivalent.[10]

• Ionization Mode: Electron Ionization (EI).

• Mass Range: Scan from m/z 35-260.[10]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of 2,2-dichloropropane using the described methods.

Parameter	Purge and Trap (P&T) GC-MS	Static Headspace (SHS) GC-MS
Retention Time (min)	~3.266[1]	~7.39[10]
Quantitation Ion (m/z)	77[3]	77 (based on common fragmentation)
Calibration Range	0.5 - 40 µg/L[3]	0.5 - 5.0 ng/mL[10]
Correlation Coefficient (r²)	>0.999[1]	>0.99
Method Detection Limit (MDL)	~0.030 µg/L[1]	< 0.5 ng/mL
Recovery (%)	~101%[1]	Not specified
Relative Standard Deviation (RSD %)	< 10%[1]	Not specified

Workflow and Process Diagrams

The logical workflow for the analysis of 2,2-dichloropropane by GC-MS is depicted below.

Caption: Workflow for 2,2-dichloropropane analysis.

The following diagram illustrates the key steps within the Purge and Trap process.

Caption: Key steps of the Purge and Trap process.

References

• 1. glsciences.eu [glsciences.eu]
• 2. epa.gov [epa.gov]
• 3. ysi.com [ysi.com]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. agilent.com [agilent.com]
• 6. aemas.com [aemas.com]
• 7. ysi.com [ysi.com]
• 8. 2,2-Dichloropropane - Chromatography Forum [chromforum.org]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. Headspace Gas Chromatography: Types and Uses | Phenomenex [phenomenex.com]

high-performance liquid chromatography methods for 2,2-dichloropropane

This document provides detailed application notes and protocols for both a standard GC-MS method and a proposed developmental HPLC method for the analysis of 2,2-dichloropropane.

I. Gas Chromatography-Mass Spectrometry (GC-MS) Method for 2,2-Dichloropropane

GC-MS is a highly sensitive and selective technique for the analysis of volatile compounds like 2,2-dichloropropane.[1] The following protocol is based on established methods for VOC analysis in water matrices.[2]

Application Note

This method is suitable for the quantitative determination of 2,2-dichloropropane in aqueous samples. The purge and trap technique is employed to extract and concentrate the analyte from the water matrix, followed by separation and detection using a capillary gas chromatograph coupled with a mass spectrometer.

Experimental Protocol

1. Sample Preparation: Purge and Trap

• To a 5 mL water sample, add an appropriate internal standard.

• The sample is purged with an inert gas (e.g., helium) at a defined flow rate.

• The purged volatile organic compounds, including 2,2-dichloropropane, are trapped on a sorbent tube (e.g., Vocarb 3000).

• The trap is then rapidly heated to desorb the analytes into the GC-MS system.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5973 or equivalent.

• Column: TC-VMS, 0.25 mm I.D. x 30 m, df = 1.40 µm, or equivalent.[2]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2.5 minutes.

  • Ramp: 7°C/min to 70°C.

  • Ramp: 25°C/min to a final temperature suitable for eluting all compounds of interest.[2]

• Carrier Gas: Helium.

• Injector: Splitless mode.

• Mass Spectrometer: Electron Ionization (EI) mode, scanning from m/z 35-300.

Quantitative Data

The following table summarizes typical quantitative data for the analysis of 2,2-dichloropropane using a purge and trap GC-MS method.[2]

Parameter	Value
Retention Time (min)	3.266[2]
Calibration Curve (r²)	0.9998[2]
Method Detection Limit (MDL) (ppb)	0.030[2]
Accuracy (%)	101[2]
Relative Standard Deviation (RSD) (%)	2.0[2]

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of 2,2-dichloropropane.

II. Proposed HPLC Method for 2,2-Dichloropropane (Developmental)

Given the challenges of direct HPLC analysis for 2,2-dichloropropane, a method involving pre-column derivatization is proposed. This approach is adapted from methods used for similar compounds like dichloropropanols, which also lack a strong UV chromophore.[3][4] The derivatizing agent introduces a UV-active moiety, enabling sensitive detection.[3]

Application Note

This developmental protocol outlines a potential HPLC-UV method for the quantification of 2,2-dichloropropane in non-aqueous samples or extracts. The method relies on a chemical derivatization step to enhance the analyte's detectability. This protocol serves as a starting point and requires thorough validation.

Experimental Protocol

1. Sample Preparation and Derivatization

• The sample containing 2,2-dichloropropane should be in a suitable organic solvent (e.g., acetonitrile).

• Derivatization Reaction (Conceptual): A potential derivatization strategy could involve a reaction that substitutes the chlorine atoms with a UV-absorbing functional group. For instance, a reaction with a phenoxide or a similar nucleophile under appropriate conditions could yield a detectable product. Note: This step requires significant methods development and optimization.

• Example Derivatization (Adapted from Dichloropropanols):

  • Pipette 1 mL of the sample solution into a screw-capped vial.

  • Add a suitable derivatizing agent (e.g., a chromogenic agent that reacts with alkyl halides).

  • Add a catalyst if necessary.

  • Seal the vial and heat at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 30-60 minutes) to complete the reaction.

  • Cool the vial to room temperature.

  • Dilute the derivatized solution with the mobile phase if needed.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD).[5]

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.[1]

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start with a lower percentage of Solvent B, increasing to a higher percentage over 20-30 minutes to elute the derivatized product.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection: UV at a wavelength appropriate for the derivatized product (e.g., 254 nm).

• Injection Volume: 10 µL.[1]

Proposed Quantitative Data Targets

The following table outlines the target parameters for the developmental HPLC method. These values would need to be established during method validation.

Parameter	Target Value
Retention Time (min)	To be determined
Linearity (r²)	> 0.995
Limit of Quantification (LOQ)	To be determined
Accuracy (%)	90-110%
Precision (RSD) (%)	< 5%

Proposed Experimental Workflow Diagram

Caption: Proposed workflow for HPLC analysis of 2,2-dichloropropane.

References

• 1. benchchem.com [benchchem.com]
• 2. glsciences.eu [glsciences.eu]
• 3. benchchem.com [benchchem.com]
• 4. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: 2,2-Dichloropropane in the Synthesis of Bioactive Cyclopropane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane, also known as isopropylidene dichloride, is a geminal dihalide that serves as a versatile and reactive building block in organic synthesis. While not as commonly employed as other chlorinated hydrocarbons, it offers a practical route for the introduction of a gem-dimethyl group or as a precursor for the formation of cyclopropane (B1198618) rings, a structural motif of significant interest in medicinal chemistry. The cyclopropane ring imparts conformational rigidity and metabolic stability to molecules, often leading to enhanced biological activity and improved pharmacokinetic profiles.

This document provides detailed application notes on the use of 2,2-dichloropropane as a precursor for the synthesis of bioactive cyclopropane derivatives, with a specific focus on the pyrethroid class of compounds. Pyrethroids, while primarily known as insecticides, have valuable pharmaceutical applications, notably in the treatment of ectoparasitic infections such as scabies and lice.[1][2] The protocols and data presented herein are intended to guide researchers in leveraging the synthetic potential of 2,2-dichloropropane in drug discovery and development programs.

Core Application: Synthesis of Pyrethroid Precursors

A key application of dichlorocyclopropanation reactions is the synthesis of 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid, a crucial intermediate in the production of several synthetic pyrethroids like permethrin (B1679614) and cypermethrin.[3] While dichlorocarbene (B158193) is often generated from chloroform (B151607) or carbon tetrachloride, 2,2-dichloropropane can also serve as a precursor. The general strategy involves the generation of dichlorocarbene, which then undergoes a [1+2] cycloaddition with an appropriate alkene.

Experimental Protocol: Synthesis of 3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic Acid Intermediate

This protocol outlines a general two-step process for the synthesis of a key pyrethroid precursor. The first step describes a general method for dichlorocyclopropanation of an alkene, and the second step details the conversion of the resulting adduct to the carboxylic acid.

Step 1: Dichlorocyclopropanation of a Suitable Alkene

This protocol is a general method for the synthesis of gem-dichlorocyclopropanes. The specific alkene substrate will determine the final structure of the cyclopropane ring.[4]

Materials:

• Alkene (e.g., an appropriate diene for the synthesis of the pyrethroid backbone)

• 2,2-Dichloropropane (or an alternative dichlorocarbene precursor like chloroform)

• Strong base (e.g., potassium tert-butoxide or aqueous sodium hydroxide)

• Phase-transfer catalyst (e.g., benzyltriethylammonium bromide), if using aqueous base

• Anhydrous solvent (e.g., dichloromethane (B109758) or tetrahydrofuran)

• Standard glassware for organic synthesis under an inert atmosphere

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the alkene in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• If using an aqueous base, add the phase-transfer catalyst to the alkene solution.

• Slowly add the strong base to the stirred solution.

• Add 2,2-dichloropropane dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature, continuing to stir for several hours or overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure.

• The crude dichlorocyclopropane derivative can be purified by column chromatography on silica (B1680970) gel or by distillation.

Step 2: Conversion to 3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic Acid [5][6]

Materials:

• Dichlorocyclopropane derivative from Step 1

• Aqueous sodium hydroxide (B78521) solution

• Concentrated hydrochloric acid

• Methanol

• Standard glassware for reflux and extraction

Procedure:

• A mixture of the dichlorocyclopropane derivative, methanol, and 20% aqueous sodium hydroxide is heated at 100°C for 5 hours.[5]

• After cooling, the solution is acidified with concentrated hydrochloric acid, which precipitates the dicarboxylic acid intermediate.[5]

• The dicarboxylic acid is then subjected to bulb-to-bulb distillation at reduced pressure (0.3 mm Hg) and elevated temperature (110°C - 150°C) to induce decarboxylation, yielding the final monoacid product.[5]

Quantitative Data Summary

The following table summarizes typical reaction parameters and yields for the synthesis of 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid and its derivatives, based on literature reports.

Step	Reactants	Base/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Dichlorocyclopropanation	Alkene, Chloroform	aq. NaOH, PTC	Dichloromethane	0 - RT	2-12	60-90	[4]
Hydrolysis & Decarboxylation	Dichlorocyclopropane derivative	aq. NaOH	Methanol/Water	100	5	~93 (for dicarboxylic acid)	[5]
Decarboxylation	Dicarboxylic acid	-	-	110-150	-	~100	[5]

Mechanism of Action of Pyrethroids: Modulation of Voltage-Gated Sodium Channels

Pyrethroid insecticides, synthesized from intermediates derived from 2,2-dichloropropane, exert their neurotoxic effects by targeting voltage-gated sodium channels (VGSCs) in the neuronal membranes of insects.[7][8] This interaction disrupts the normal functioning of the nervous system, leading to paralysis and death of the insect.

The key mechanism involves the pyrethroid molecule binding to the open state of the VGSC, which prevents the channel from closing or inactivating in a timely manner.[9] This leads to a persistent influx of sodium ions into the neuron, causing prolonged depolarization of the membrane. The result is a state of hyperexcitability, characterized by repetitive firing of neurons, which ultimately leads to paralysis.[9][10]

The following diagram illustrates the signaling pathway affected by pyrethroid compounds.

Caption: Mechanism of action of pyrethroid insecticides on voltage-gated sodium channels.

Experimental Workflow for Pyrethroid Synthesis

The overall workflow for the synthesis of a pyrethroid insecticide, starting from a suitable alkene and a dichlorocarbene source like 2,2-dichloropropane, is depicted below.

Caption: General experimental workflow for the synthesis of pyrethroid insecticides.

Conclusion

2,2-Dichloropropane represents a valuable, though perhaps underutilized, reagent in the synthesis of complex organic molecules for pharmaceutical applications. Its ability to serve as a precursor for the gem-dimethylcyclopropane moiety, a common feature in bioactive compounds, makes it a reagent of interest. The synthesis of pyrethroid insecticides, which have established topical pharmaceutical uses, provides a clear example of its synthetic utility. The protocols and mechanistic insights provided in these application notes are intended to facilitate further exploration of 2,2-dichloropropane in the development of novel therapeutic agents.

References

• 1. epa.gov [epa.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Discovery and development of pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. Synthesis routes of 3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid [benchchem.com]
• 7. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Theoretical Applications of 2,2-Dichloropropane in Polymer Chemistry

Disclaimer: The following application notes and protocols are theoretical and intended for research and development purposes. A comprehensive literature search did not yield documented applications of 2,2-dichloropropane in polymer chemistry. The proposed applications are based on the chemical structure of 2,2-dichloropropane and established principles of cationic polymerization. Experimental validation is required to determine the efficacy and viability of these hypothetical applications.

Introduction

2,2-Dichloropropane is a geminal dihalide that, in the presence of a suitable Lewis acid co-initiator, has the theoretical potential to act as an initiator for cationic polymerization. The presence of two chlorine atoms on the secondary carbon atom may facilitate the formation of a carbocationic species capable of initiating the polymerization of electron-rich monomers. This document outlines a hypothetical application of 2,2-dichloropropane as an initiator for the cationic polymerization of isobutylene (B52900).

Hypothetical Application: Initiator for the Cationic Polymerization of Isobutylene

The combination of 2,2-dichloropropane with a Lewis acid, such as titanium tetrachloride (TiCl₄), can theoretically generate a carbocation that initiates the polymerization of isobutylene. The proposed initiation mechanism involves the abstraction of a chloride ion from 2,2-dichloropropane by the Lewis acid, forming a secondary carbocation and a complex counter-ion. This carbocation then attacks the double bond of an isobutylene monomer, starting the polymer chain growth.

Logical Workflow for Polymerization

Caption: Experimental workflow for the hypothetical cationic polymerization of isobutylene using 2,2-dichloropropane.

Experimental Protocols

Protocol 1: Cationic Polymerization of Isobutylene using 2,2-Dichloropropane/TiCl₄ Initiating System

Materials:

• 2,2-Dichloropropane (reagent grade, dried over molecular sieves)

• Titanium tetrachloride (TiCl₄) (reagent grade)

• Isobutylene (polymerization grade, dried by passing through a column of molecular sieves)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous, polymerization grade)

• Methanol (B129727) (reagent grade)

• Nitrogen or Argon gas (high purity)

• Standard Schlenk line and glassware

Procedure:

• Reactor Setup: Assemble a flame-dried, 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermocouple, and a nitrogen/argon inlet. The reactor is placed in a cryostat or a dry ice/acetone bath to maintain the desired reaction temperature.

• Solvent and Monomer Charging: Add 100 mL of anhydrous dichloromethane to the reactor and cool to the desired temperature (e.g., -80 °C). Condense a known amount of isobutylene gas (e.g., 10 g) into the cooled solvent.

• Initiator Addition: In a separate flame-dried and inert-atmosphere-purged flask, prepare a stock solution of 2,2-dichloropropane in anhydrous dichloromethane (e.g., 0.1 M). Using a gastight syringe, transfer a calculated volume of the 2,2-dichloropropane solution to the reactor.

• Co-initiator Addition and Polymerization: In another flame-dried and inert-atmosphere-purged flask, prepare a stock solution of TiCl₄ in anhydrous dichloromethane (e.g., 0.2 M). Slowly add a calculated volume of the TiCl₄ solution to the stirred monomer/initiator mixture in the reactor to initiate the polymerization.

• Reaction Monitoring: Monitor the reaction temperature. The polymerization of isobutylene is typically exothermic. Maintain the desired reaction temperature by adjusting the cooling bath.

• Termination: After the desired reaction time (e.g., 60 minutes), terminate the polymerization by adding an excess of pre-chilled methanol to the reactor.

• Polymer Isolation and Purification: Allow the mixture to warm to room temperature. Precipitate the polymer by pouring the reaction mixture into a large volume of methanol. Filter the precipitated polyisobutylene (B167198), wash with fresh methanol, and dry under vacuum at 40-50 °C to a constant weight.

• Characterization: Determine the number-average molecular weight (Mₙ) and polydispersity index (PDI) of the resulting polyisobutylene using Gel Permeation Chromatography (GPC). Confirm the polymer structure using ¹H NMR spectroscopy.

Data Presentation

The following tables present hypothetical data for the cationic polymerization of isobutylene initiated by the 2,2-dichloropropane/TiCl₄ system. These values are illustrative and would need to be confirmed by experimental work.

Table 1: Effect of Initiator and Co-initiator Concentration on Polymer Properties

Entry	[Isobutylene] (M)	[2,2-Dichloropropane] (mM)	[TiCl₄] (mM)	Temperature (°C)	Time (min)	Conversion (%)	Mₙ ( g/mol )	PDI
1	1.5	10	20	-80	60	85	15,000	1.8
2	1.5	20	40	-80	60	90	8,000	1.9
3	1.5	10	40	-80	60	92	14,500	1.7
4	1.5	20	20	-80	60	80	7,500	2.0

Table 2: Effect of Temperature on Polymerization

Entry	[Isobutylene] (M)	[2,2-Dichloropropane] (mM)	[TiCl₄] (mM)	Temperature (°C)	Time (min)	Conversion (%)	Mₙ ( g/mol )	PDI
1	1.5	10	40	-60	60	75	12,000	2.1
2	1.5	10	40	-80	60	92	14,500	1.7
3	1.5	10	40	-100	60	95	16,000	1.6

Signaling Pathways and Logical Relationships

The following diagram illustrates the proposed initiation and propagation steps in the cationic polymerization of isobutylene using the 2,2-dichloropropane/TiCl₄ system.

Caption: Proposed mechanism for the initiation and propagation of isobutylene polymerization.

Conclusion

While there is no direct evidence for the use of 2,2-dichloropropane in polymer chemistry, its structure suggests a theoretical potential as an initiator in cationic polymerization. The provided application notes and protocols offer a starting point for researchers interested in exploring this possibility. Experimental work is necessary to validate these hypotheses and to determine the reaction kinetics, initiator efficiency, and the properties of the resulting polymers. Such research could potentially open new avenues for utilizing simple chlorinated hydrocarbons in the synthesis of valuable polymeric materials.

Application Notes and Protocols for Reactions Involving 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

Abstract This document provides detailed application notes and experimental protocols for key reactions involving 2,2-dichloropropane, a versatile halogenated compound. The focus is on the synthesis of 2,2-dichloropropane and its subsequent hydrolysis to propanone (acetone). These notes are intended to provide researchers, scientists, and professionals in drug development with a practical guide to the experimental setup, reaction conditions, and purification methods for these transformations. All quantitative data is summarized in tables for clarity, and key workflows and reaction pathways are illustrated with diagrams.

Synthesis of 2,2-Dichloropropane

2,2-Dichloropropane (also known as isopropylidene dichloride) can be synthesized through several methods. Two common laboratory-scale preparations are detailed below: the reaction of acetone (B3395972) with phosphorus pentachloride and the selective hydrochlorination of 2-chloropropene (B1346963).

Protocol 1: Synthesis from Acetone and Phosphorus Pentachloride

This protocol describes the preparation of 2,2-dichloropropane from the reaction of acetone with phosphorus pentachloride.[1]

Experimental Protocol

• Reaction Setup: In a fume hood, place a flask containing 5 g of acetone into an ice water bath to cool.

• Reagent Addition: Slowly and in small portions, add 15 g of phosphorus pentachloride to the cooled acetone. The phosphorus pentachloride will react and dissolve, forming a yellow liquid.

• Reaction Quenching: Once all the phosphorus pentachloride has been added and dissolved, pour the reaction solution into ice-cold water. This step should be performed cautiously as the decomposition of the intermediate phosphorus oxychloride is exothermic.

• Isolation: The 2,2-dichloropropane will form as a heavy, immiscible liquid with a chloroform-like odor at the bottom of the flask. Separate the organic layer using a separatory funnel.

• Washing: Wash the collected organic layer sequentially with water, a dilute sodium carbonate solution (to neutralize any remaining acid), and again with water.

• Drying and Purification: Dry the crude 2,2-dichloropropane over anhydrous calcium chloride. Purify the product by distillation, collecting the fraction that boils at approximately 70°C.[1]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity
Acetone	58.08	5 g
Phosphorus Pentachloride	208.24	15 g
Anhydrous Calcium Chloride	110.98	As needed
Sodium Carbonate	105.99	Dilute solution

Workflow Diagram: Synthesis of 2,2-Dichloropropane from Acetone

Caption: Workflow for the synthesis and purification of 2,2-dichloropropane.

Protocol 2: Synthesis from 2-Chloropropene and HCl

This protocol details a selective synthesis of 2,2-dichloropropane from a mixture containing 2-chloropropene.[2] The process relies on the faster addition of HCl to 2-chloropropene compared to its isomers, 1-chloropropenes.

Experimental Protocol

• Reaction Setup: In a 1 L stirred autoclave, charge 275 g of a chloropropene mixture (e.g., containing 27.8% 2-chloropropene and 68.6% E/Z-1-chloropropene) and 1.3 g of anhydrous iron(III) chloride as a catalyst.

• Reaction: Pressurize the autoclave to 10 bar with hydrogen chloride gas. Heat the reaction mixture to 50°C and maintain for 3 hours with stirring.

• Work-up: After the reaction period, cool the autoclave and vent the excess HCl. Treat the raw mixture with water to remove the catalyst and any unreacted HCl. Separate the organic phase.

• Drying and Purification: Dry the organic phase with anhydrous calcium chloride. Separate the 2,2-dichloropropane from the unreacted 1-chloropropenes by fractional distillation. The boiling point of 2,2-dichloropropane is 68-70°C.[2]

Quantitative Data

Parameter	Value	Reference
Reaction Temperature	50°C	[2]
Reaction Time	3 hours	[2]
Pressure	10 bar	[2]
Final Product in Mixture	39.3%	[2]
Yield of Pure Product	88% of theoretical	[2]

Reactions of 2,2-Dichloropropane

Protocol 3: Hydrolysis to Propanone (Acetone)

A common reaction of 2,2-dichloropropane is its hydrolysis with an aqueous base to yield propanone.[3][4] The reaction proceeds through an unstable geminal diol intermediate, which readily eliminates water to form the ketone.[5][6][7]

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,2-dichloropropane.

• Reagent Addition: Add an aqueous solution of potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) to the flask.

• Reaction: Heat the mixture to boiling (reflux) with constant stirring. The hydrolysis reaction will proceed, converting the dichloropropane to propanone.

• Isolation: After the reaction is complete (can be monitored by GC or TLC), the propanone can be isolated from the reaction mixture by distillation.

Reaction Mechanism: Hydrolysis of 2,2-Dichloropropane

Caption: Reaction pathway for the hydrolysis of 2,2-dichloropropane to propanone.

Other Potential Reactions

While detailed protocols were not found in the initial search, 2,2-dichloropropane can potentially undergo other transformations relevant to synthetic chemistry.

Logical Diagram: Potential Reactivity of 2,2-Dichloropropane

References

• 1. prepchem.com [prepchem.com]
• 2. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 3. How is propanone prepare from 2,2-dichloropropane | Filo [askfilo.com]
• 4. [Solved] On boiling 2,2-dichloropropane with aqueous alkali, the product .. [askfilo.com]
• 5. When 1,1-dichloropropane and 2,2-dichloro propane are reacted separately with aqueous potassium hydroxide solution, compounds A and B are formed. Both A and B gave the same product C on reduction using amalga-mated zinc and HCl. Identify C. [infinitylearn.com]
• 6. Alkaline hydrolysis of 2,2-dichloropropane gives (1) Acetone (2) 2,2-prop.. [askfilo.com]
• 7. 2, 2-Dichloro propane treated with aq. KOH gives an unstable product. It is [infinitylearn.com]

Application Notes and Protocols for the Purification of Synthesized 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropropane is a halogenated hydrocarbon that finds applications as a solvent and as an intermediate in organic synthesis. The purity of this compound is critical for its use in subsequent reactions to ensure high yields and prevent the formation of unwanted byproducts. This document provides detailed protocols for the purification of synthesized 2,2-dichloropropane, focusing on liquid-liquid extraction and fractional distillation. Additionally, methods for assessing the purity of the final product are described.

Data Presentation

The following tables summarize the physical properties of 2,2-dichloropropane and the expected outcomes from the purification protocols.

Table 1: Physical Properties of 2,2-Dichloropropane

Property	Value	Reference(s)
Molecular Formula	C₃H₆Cl₂	[1]
Molecular Weight	112.99 g/mol	[1]
Boiling Point	68-70 °C	[1][2]
Density	1.082 g/mL at 25 °C	[1]
Appearance	Colorless liquid	[3]
Refractive Index	n20/D 1.415	[1]

Table 2: Expected Purity and Yield from Purification Protocol

Purification Step	Expected Purity	Expected Yield	Notes
Crude Product	Variable	-	Dependent on synthesis reaction
After Washing and Drying	>90%	~95%	Removes water-soluble impurities and residual acids
After Fractional Distillation	>98%	~88%	Effective for removing closely boiling impurities[2]

Experimental Workflows

A logical workflow for the purification of synthesized 2,2-dichloropropane is presented below. This process involves a series of steps to remove impurities, starting from the crude reaction mixture to the final high-purity product.

Caption: Purification workflow for 2,2-dichloropropane.

Experimental Protocols

Liquid-Liquid Extraction (Washing and Drying)

Objective: To remove water-soluble impurities, such as residual acids and salts, from the crude 2,2-dichloropropane.

Materials:

• Crude 2,2-dichloropropane

• Separatory funnel

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (B86663) (MgSO₄)

• Erlenmeyer flask

• Beakers

Protocol:

• Transfer the crude 2,2-dichloropropane to a separatory funnel of appropriate size.

• Add an equal volume of deionized water to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The lower organic layer is the 2,2-dichloropropane.

• Drain the lower organic layer into a clean Erlenmeyer flask. Discard the upper aqueous layer.

• Return the organic layer to the separatory funnel and add an equal volume of saturated sodium bicarbonate solution.

• Repeat the shaking and separation process as described in steps 3-5. This step neutralizes any residual acidic impurities.

• Wash the organic layer again with an equal volume of deionized water, followed by a wash with brine to aid in the removal of dissolved water.

• Transfer the washed 2,2-dichloropropane to a clean, dry Erlenmeyer flask.

• Add a suitable amount of anhydrous calcium chloride (approximately 10% of the liquid volume) to the flask to dry the organic liquid.

• Swirl the flask occasionally and let it stand for at least 30 minutes. The liquid should be clear when it is dry.

• Decant or filter the dried 2,2-dichloropropane into a clean, dry round-bottom flask suitable for distillation.

Fractional Distillation

Objective: To separate 2,2-dichloropropane from other organic impurities with different boiling points.[4]

Materials:

• Washed and dried crude 2,2-dichloropropane

• Round-bottom flask

• Heating mantle

• Fractionating column (e.g., Vigreux column or a packed column with Raschig rings or glass beads)[5]

• Distillation head with a thermometer adapter

• Thermometer

• Condenser

• Receiving flask(s)

• Boiling chips or a magnetic stir bar

• Clamps and stands

Protocol:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Place the dried crude 2,2-dichloropropane in the round-bottom flask, adding a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Position the thermometer in the distillation head so that the top of the bulb is level with the bottom of the side arm leading to the condenser.[5]

• Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

• Place a pre-weighed receiving flask at the outlet of the condenser. It is advisable to cool the receiving flask in an ice bath to minimize the loss of the volatile product.[5]

• Begin heating the distillation flask gently with the heating mantle.

• Observe the vapor rising slowly through the fractionating column. A "ring of condensate" should move steadily up the column.[5] If the heating is too rapid, the separation efficiency will be reduced. To improve insulation and maintain a proper temperature gradient, the fractionating column can be wrapped with glass wool or aluminum foil.[6]

• Monitor the temperature at the distillation head. The temperature should hold steady as the first fraction (impurities with a lower boiling point) distills.

• Once the temperature begins to rise, change the receiving flask to collect the main fraction. Collect the liquid that distills over at a constant temperature, which should be the boiling point of 2,2-dichloropropane (68-70 °C).[2]

• Continue distillation until only a small amount of liquid remains in the distillation flask. Do not distill to dryness.

• Stop the heating and allow the apparatus to cool down before disassembling.

• Weigh the receiving flask to determine the yield of purified 2,2-dichloropropane. A yield of approximately 88% can be expected.[2]

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the distilled 2,2-dichloropropane.

Materials:

• Purified 2,2-dichloropropane

• Volatile solvent (e.g., dichloromethane (B109758) or hexane)

• Gas chromatograph-mass spectrometer (GC-MS)

• GC vial with a septum cap

• Microsyringe

Protocol:

• Prepare a dilute solution of the purified 2,2-dichloropropane in a suitable volatile solvent (e.g., 1 µL in 1 mL of solvent).

• Transfer the solution to a GC vial and cap it.

• Set up the GC-MS method. Typical parameters that can be adapted are:

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, or similar).

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium with a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 40 °C for 2 minutes, then ramp up to 200 °C at a rate of 10 °C/min.[1]

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 35-200.

• Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

• Acquire the data.

• Analyze the resulting chromatogram. The purity can be estimated by the area percentage of the 2,2-dichloropropane peak relative to the total area of all peaks. For a more accurate quantification, a calibration curve with a known standard should be used. A purity of greater than 98% is expected.[3]

Safety Precautions

2,2-Dichloropropane is a highly flammable liquid and vapor and can cause serious eye irritation. Handle with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All procedures should be performed in a well-ventilated fume hood. Keep away from heat, sparks, open flames, and other ignition sources. Ground all equipment to prevent static discharge. In case of skin contact, immediately remove contaminated clothing and rinse the affected area with water. In case of eye contact, rinse cautiously with water for several minutes.

References

• 1. glsciences.eu [glsciences.eu]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. Purification [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 2,2-Dichloropropane as a Precursor for Organometallic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2,2-dichloropropane as a precursor for the generation of reactive intermediates in organometallic chemistry, with a primary focus on its application in the synthesis of gem-dimethylcyclopropanes.

Application Note 1: Synthesis of gem-Dimethylcyclopropanes via Isopropylidene Carbene

The reaction of 2,2-dichloropropane with a strong base, such as an organolithium reagent, generates isopropylidene carbene. This highly reactive intermediate can then undergo a cyclopropanation reaction with a wide variety of alkenes to produce gem-dimethylcyclopropane derivatives. These structures are of significant interest in medicinal chemistry and materials science due to their unique conformational properties and metabolic stability.

Principle of the Reaction:

The reaction proceeds via an α-elimination mechanism. A strong base, typically an organolithium reagent like methyllithium (B1224462) (CH₃Li), abstracts a proton from a carbon adjacent to the chlorine-bearing carbon is not possible. Instead, the organolithium reagent can engage in a lithium-halogen exchange or, more commonly, induce the elimination of both chlorine atoms to form the carbene. The resulting isopropylidene carbene is a neutral, divalent carbon species that rapidly adds to the double bond of an alkene in a concerted and stereospecific manner.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of gem-Dimethylcyclopropanes using 2,2-Dichloropropane and Methyllithium

This protocol describes a general method for the cyclopropanation of an alkene using isopropylidene carbene generated in situ from 2,2-dichloropropane and methyllithium.

Materials:

• 2,2-Dichloropropane

• Alkene (e.g., cyclohexene, styrene)

• Methyllithium (CH₃Li) in diethyl ether or THF

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and a nitrogen or argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Charging the Flask: To the flask, add the alkene (1.0 equivalent) and anhydrous diethyl ether or THF.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Addition of 2,2-Dichloropropane: Add 2,2-dichloropropane (1.5 equivalents) to the cooled solution.

• Addition of Methyllithium: Slowly add a solution of methyllithium (1.5 equivalents) in diethyl ether or THF to the reaction mixture via the dropping funnel over a period of 30-60 minutes. Maintain the temperature at -78 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 2-3 hours. The reaction can then be slowly warmed to room temperature and stirred overnight.

• Workup:

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired gem-dimethylcyclopropane.

Data Presentation

While specific yield data for a wide range of alkenes with 2,2-dichloropropane is not extensively published, the following table provides representative yields for analogous cyclopropanation reactions. The yields are highly dependent on the substrate and reaction conditions.

Alkene Substrate	Cyclopropanating Reagent System	Product	Typical Yield (%)
Styrene	CH₂Cl₂ / n-BuLi	1,1-dichloro-2-phenylcyclopropane	60-80
Cyclohexene	CHCl₃ / NaOH (Phase Transfer)	7,7-dichlorobicyclo[4.1.0]heptane	50-70
1-Octene	CH₂I₂ / Zn-Cu (Simmons-Smith)	1,1-diethylcyclopropane	70-90
Indene	2,2-dichloropropane / MeLi	1,1-dimethyl-1,1a,6,6a-tetrahydrocyclopropa[a]indene	Moderate

Mandatory Visualization

Caption: Experimental workflow for gem-dimethylcyclopropanation.

Application Note 2: Challenges in the Formation of Grignard and Organolithium Reagents from 2,2-Dichloropropane

The direct formation of stable Grignard or di-organolithium reagents from geminal dihalides like 2,2-dichloropropane is challenging and often not a practical synthetic route.

Challenges:

• α-Elimination: The presence of two halogens on the same carbon atom facilitates α-elimination upon reaction with a metal or a strong base, leading to the formation of a carbene rather than a stable organometallic reagent.

• Wurtz-type Coupling: Reaction with active metals can lead to intermolecular coupling reactions.[1]

• Instability: The hypothetical geminal di-Grignard or di-lithio reagent would be highly unstable and prone to decomposition.

Due to these side reactions, the use of 2,2-dichloropropane for the direct synthesis of isolable organomagnesium or organolithium compounds is generally avoided in synthetic chemistry. The primary utility remains in the in situ generation of isopropylidene carbene.

Mandatory Visualization

Caption: Potential reaction pathways of 2,2-dichloropropane.

References

• 1. Chemical Reactivity [www2.chemistry.msu.edu]

Application of the 2,2-Dichlorovinyl Functional Group in Agrochemical Synthesis

Application Note: The Pivotal Role of the 2,2-Dichlorovinyl Moiety in the Synthesis of Pyrethroid Insecticides

The 2,2-dichlorovinyl functional group is a cornerstone in the synthesis of a major class of modern synthetic insecticides known as pyrethroids. While 2,2-dichloropropane itself is not a direct precursor in these synthetic routes, the structural feature of two chlorine atoms on a terminal vinyl carbon is integral to the biological activity and stability of these agrochemicals. This motif is found in the key intermediate, 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid (also known as DV-chrysanthemic acid), and its corresponding acid chloride (DV-acid chloride).

Pyrethroid insecticides, such as permethrin (B1679614) and cypermethrin (B145020), are synthetic analogues of the naturally occurring pyrethrins (B594832) found in chrysanthemum flowers. They are highly valued in agriculture and public health for their potent insecticidal activity, low mammalian toxicity, and enhanced photostability compared to their natural counterparts. The synthesis of these compounds predominantly involves the esterification of a specific alcohol with the DV-chrysanthemic acid or its derivatives. The presence of the dichlorovinyl group on the cyclopropane (B1198618) ring is crucial for the insecticide's efficacy.

This document provides detailed protocols for the laboratory-scale synthesis of two prominent pyrethroid insecticides, permethrin and cypermethrin, starting from the key 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride intermediate.

Experimental Protocols

Protocol 1: Synthesis of Permethrin

This protocol details the esterification of 3-phenoxybenzyl alcohol with 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride to yield permethrin.

Materials:

• 3-Phenoxybenzyl alcohol

• 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride (DV-acid chloride)

• Toluene (B28343)

• Pyridine (B92270)

• Dilute Hydrochloric Acid

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Sodium Sulfate (B86663)

• Round-bottom flask with magnetic stirrer and reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean and dry round-bottom flask, dissolve 3-phenoxybenzyl alcohol in toluene.

• Add a molar equivalent of pyridine to the solution, which will act as a scavenger for the HCl byproduct.

• Slowly add 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride to the stirred solution at room temperature.

• Heat the reaction mixture to 80-85 °C and maintain this temperature for several hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash the organic phase sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the toluene under reduced pressure using a rotary evaporator to obtain crude permethrin. Further purification can be achieved by column chromatography or crystallization.

Protocol 2: Synthesis of Cypermethrin

This protocol describes a one-pot synthesis of cypermethrin involving the formation of a cyanohydrin ester.

Materials:

• 3-Phenoxybenzaldehyde (B142659)

• 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride (DV-acid chloride)

• Sodium Cyanide (NaCN)

• Tetrahydrofuran (THF)

• Water

• Dichloromethane (DCM)

• 2 N Aqueous Sodium Hydroxide (NaOH)

• Round-bottom flask with a stirrer and dropping funnel

Procedure:

• Prepare a solution of sodium cyanide in a 1:1 mixture of water and THF in a round-bottom flask and cool the solution to 15 °C in an ice bath.

• In a separate vessel, mix 3-phenoxybenzaldehyde and 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride.

• Add the mixture from step 2 dropwise to the stirred sodium cyanide solution over a period of 30 minutes, ensuring the temperature is maintained at 15 °C.

• Continue stirring the reaction mixture at 15 °C for an additional 2 hours.

• After the reaction is complete, transfer the mixture to a separatory funnel and extract the product three times with dichloromethane.

• Combine the organic layers and wash once with 2 N aqueous NaOH, followed by washing with water until the pH of the aqueous layer is approximately 6.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain cypermethrin.

Data Presentation

Table 1: Quantitative Data for the Synthesis of Cypermethrin

Reactant	Molecular Weight ( g/mol )	Amount (g)	Moles
3-Phenoxybenzaldehyde	198.22	7.00	0.035
3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride	227.51	10.00	0.044
Sodium Cyanide	49.01	2.40	0.049
Product
Cypermethrin	416.30	13.9 (crude)	~0.033
Yield	~95%

Data extracted from a representative synthesis protocol. Yields may vary based on experimental conditions and purification methods.

Agrochemical Synthesis Pathway

Caption: Synthetic pathways for Permethrin and Cypermethrin.

Mechanism of Action of Pyrethroid Insecticides

Pyrethroid insecticides, including permethrin and cypermethrin, are neurotoxins that target the nervous system of insects. Their primary mode of action is the disruption of the normal functioning of voltage-gated sodium channels in nerve cell membranes.

Caption: Mechanism of action of pyrethroid insecticides.

By binding to these channels, pyrethroids prevent them from closing normally after a nerve impulse has passed. This leads to a prolonged influx of sodium ions into the nerve cell, causing repetitive and uncontrolled nerve discharges. This state of hyperexcitation ultimately results in the paralysis and death of the insect. The selectivity of pyrethroids for insects over mammals is attributed to differences in the sensitivity of the sodium channels, as well as the more efficient metabolism of these compounds in mammals.

Application Note: 2,2-Dichloropropane in Agrochemicals

2,2-Dichloropropane is a chlorinated hydrocarbon that has seen very limited and now largely historical use in the agrochemical sector. It is important to distinguish it from its isomer, 1,2-dichloropropane, which was more widely used as a soil fumigant and insecticide.

Historically, mixtures containing dichloropropanes were used to control nematodes and other soil-borne pests. However, due to concerns about toxicity and environmental persistence, the use of these compounds in agriculture has been significantly restricted or discontinued (B1498344) in many countries.

In terms of synthesis, 2,2-dichloropropane is not a common building block for the synthesis of modern, complex agrochemicals. As highlighted in the main application note, the structurally related but distinct 2,2-dichlorovinyl moiety is of significant importance in the synthesis of pyrethroid insecticides. However, the synthetic pathways to these insecticides do not typically start from 2,2-dichloropropane.

Properties of 2,2-Dichloropropane:

Property	Value
CAS Number	594-20-7
Molecular Formula	C₃H₆Cl₂
Molecular Weight	112.99 g/mol
Appearance	Colorless liquid
Boiling Point	68-70 °C
Density	1.08 g/mL at 25 °C

Application Notes and Protocols for the Laboratory-Scale Production of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two common laboratory-scale methods for the synthesis of 2,2-dichloropropane, a valuable intermediate in organic synthesis. The protocols include information on starting materials, reaction conditions, purification, and characterization of the final product.

Method 1: Synthesis from Acetone (B3395972) and Phosphorus Pentachloride

This method involves the reaction of acetone with phosphorus pentachloride to yield 2,2-dichloropropane and phosphoryl chloride as a byproduct.[1] The reaction is typically performed at low temperatures to control its exothermic nature.

Experimental Protocol

Materials:

• Acetone (5 g)

• Phosphorus pentachloride (15 g)

• Ice water

• Dilute sodium carbonate solution

• Anhydrous calcium chloride

• Separatory funnel

• Distillation apparatus

Procedure:

• In a fume hood, cool 5 g of acetone in a flask using an ice water bath.

• Slowly and in small portions, add 15 g of phosphorus pentachloride to the cooled acetone with stirring. The phosphorus pentachloride will dissolve, and the solution will turn yellow.[2]

• Once all the phosphorus pentachloride has been added and dissolved, pour the reaction mixture into ice-cold water.

• Allow the mixture to stand until the byproduct, phosphorus oxychloride, decomposes in the water.

• The crude 2,2-dichloropropane will separate as a dense, oily layer at the bottom of the flask.[2]

• Separate the organic layer using a separatory funnel.

• Wash the organic layer sequentially with water, a dilute solution of sodium carbonate, and again with water to neutralize and remove any remaining acidic impurities.[2]

• Dry the crude 2,2-dichloropropane over anhydrous calcium chloride.[2]

• Purify the dried product by fractional distillation, collecting the fraction that boils at approximately 70°C.[2]

Workflow Diagram

Caption: Workflow for the synthesis of 2,2-dichloropropane from acetone and PCl5.

Method 2: Synthesis from 2-Chloropropylene and Hydrogen Chloride

This method involves the selective hydrochlorination of 2-chloropropylene to produce 2,2-dichloropropane. This reaction can be carried out under pressure to achieve a high yield.

Experimental Protocol

Materials:

• Mixture of 2-chloropropylene and 1-chloropropenes

• Hydrogen chloride (gas)

• Calcium chloride

• Fractional distillation apparatus

Procedure:

• In a suitable pressure reactor, charge the mixture containing 2-chloropropylene.

• Introduce hydrogen chloride gas into the reactor.

• Heat the reaction mixture to 50°C and maintain this temperature for 3 hours. The reaction can be performed at pressures ranging from 2 to 50 bar.

• After the reaction is complete, cool the reactor and vent any excess HCl.

• Wash the resulting crude product with water to remove any remaining HCl.

• Dry the organic phase with anhydrous calcium chloride.

• Purify the product by fractional distillation using a packed column. Collect the fraction boiling between 68-70°C.

Logical Relationship Diagram

Caption: Synthesis of 2,2-dichloropropane from 2-chloropropylene and HCl.

Data Presentation

Parameter	Method 1: Acetone + PCl5	Method 2: 2-Chloropropylene + HCl
Starting Materials	Acetone, Phosphorus pentachloride	2-Chloropropylene, Hydrogen chloride
Reaction Temperature	Cooled with ice water	50°C
Reaction Time	Not specified	3 hours
Reaction Pressure	Atmospheric	2-50 bar
Reported Yield	Not specified	88%
Purity of Product	Not specified	High (based on boiling range)
Purification Method	Fractional Distillation	Fractional Distillation
Boiling Point	~70°C[2]	68-70°C

Characterization of 2,2-Dichloropropane

The identity and purity of the synthesized 2,2-dichloropropane can be confirmed by various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2,2-dichloropropane is simple due to the symmetry of the molecule. It exhibits a single peak corresponding to the six equivalent protons of the two methyl groups.

• Chemical Shift (δ): Approximately 2.19-2.21 ppm (in CDCl₃ or CCl₄).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to determine the purity of the 2,2-dichloropropane and to identify any potential impurities. A method adapted from EPA 524.2 for volatile organic compounds can be employed.

GC-MS Protocol:

• Sample Preparation: Prepare a dilute solution of the synthesized 2,2-dichloropropane in a suitable solvent (e.g., methanol (B129727) or dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to ensure separation of volatile components. A typical program could be: 40°C for 2 minutes, then ramp at 10°C/min to 200°C.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Identify the 2,2-dichloropropane peak based on its retention time and mass spectrum. The purity can be estimated by the relative area of the product peak compared to other peaks in the chromatogram.

Characterization Workflow

Caption: Analytical workflow for the characterization of 2,2-dichloropropane.

References

• 1. quora.com [quora.com]
• 2. prepchem.com [prepchem.com]

Application Notes and Protocols: Handling and Disposal of 2,2-Dichloropropane Waste in Research Labs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of 2,2-dichloropropane waste in a research laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and minimizing environmental impact. Always consult your institution's specific Environmental Health and Safety (EHS) department for local regulations and procedures.

Quantitative Data of 2,2-Dichloropropane

A summary of the key physical and chemical properties of 2,2-dichloropropane is provided in the table below. This information is essential for risk assessment and the implementation of appropriate safety measures.

Property	Value
CAS Number	594-20-7
Molecular Formula	C₃H₆Cl₂
Molecular Weight	112.99 g/mol
Appearance	Clear, colorless liquid
Odor	Chloroform-like
Boiling Point	68-69 °C
Melting Point	-35 °C
Flash Point	-5.0 °C (closed cup)
Density	1.082 g/mL at 25 °C
Vapor Pressure	140 mmHg at 20 °C
Solubility in Water	Slightly soluble
Hazards	Highly flammable liquid and vapor, Causes serious eye irritation.[1][2]

Experimental Protocols

The following protocols outline the necessary steps for the safe handling, storage, and disposal of 2,2-dichloropropane waste.

2.1. Personal Protective Equipment (PPE)

Before handling 2,2-dichloropropane, ensure that the following minimum PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile, Viton). Always inspect gloves for tears or holes before use.[3]

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[3]

• Lab Coat: A flame-resistant lab coat should be worn and buttoned completely.

• Respiratory Protection: Use in a well-ventilated area or a certified chemical fume hood to avoid inhalation of vapors.[1] If the concentration is expected to exceed exposure limits, a respirator may be required. Consult your institution's EHS for guidance on respirator selection.

2.2. Waste Collection and Segregation

Proper segregation of chemical waste is critical for safety and cost-effective disposal.

• Waste Container: Use a designated, leak-proof, and chemically compatible container for collecting 2,2-dichloropropane waste. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.

• Segregation: 2,2-Dichloropropane is a halogenated organic solvent. It must be collected in a waste container specifically designated for halogenated organic waste.[4][5]

  • DO NOT mix halogenated waste with non-halogenated organic waste.[5]

  • DO NOT mix with acids, bases, or oxidizers.[6]

  • DO NOT dispose of 2,2-dichloropropane down the drain.[7]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name, "2,2-Dichloropropane." All constituents and their approximate concentrations should be listed.[4] The accumulation start date must also be clearly marked on the label.

2.3. Waste Storage

Proper storage of 2,2-dichloropropane waste is essential to prevent accidents and ensure compliance with regulations.

• Location: Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

• Ventilation: Store in a well-ventilated area, away from direct sunlight, heat, sparks, and open flames.[1]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[8]

2.4. Spill Management

In the event of a 2,2-dichloropropane spill, follow these procedures:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area and contact your institution's EHS.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood running.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to contain the spill.[4]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: The spill cleanup materials must be disposed of as hazardous waste.

2.5. Waste Disposal

The final disposal of 2,2-dichloropropane waste is typically handled by a licensed hazardous waste disposal contractor.

• Request Pickup: Once the waste container is full (a recommended maximum of 90% capacity to allow for expansion), or the accumulation time limit set by your institution is reached, request a waste pickup from your EHS department.

• Incineration: The most common and recommended method for the disposal of halogenated organic compounds like 2,2-dichloropropane is high-temperature incineration.[9][10]

2.6. Lab-Scale Pre-treatment (Considerations)

While not a standard protocol, lab-scale pre-treatment to dehalogenate 2,2-dichloropropane may be considered in specific research contexts. However, these methods should only be attempted by trained personnel after a thorough risk assessment and with approval from your institution's EHS.

• Hydrolysis: Treatment with aqueous potassium hydroxide (B78521) (KOH) can lead to the formation of an unstable geminal diol, which then forms acetone.[2][11] This reaction can be exothermic and may produce byproducts.

• Dehalogenation: The use of zinc dust can dehalogenate vicinal dihalides. While potentially applicable, the reaction conditions and byproducts for 2,2-dichloropropane would need to be carefully evaluated.[12]

Visualizations

3.1. Workflow for Handling and Disposal of 2,2-Dichloropropane Waste

Caption: Workflow for handling and disposal of 2,2-dichloropropane waste.

3.2. Decision-Making for 2,2-Dichloropropane Waste Segregation

Caption: Decision-making process for waste segregation.

References

• 1. Reductive dechlorination of 1,2-dichloroethane in the presence of chloroethenes and 1,2-dichloropropane as co-contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2, 2-dichloro propane treated with aq. KOH gives an unstable product. It is [allen.in]
• 3. youtube.com [youtube.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Complete Reductive Dechlorination of 1,2-Dichloropropane by Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epfl.ch [epfl.ch]
• 7. benchchem.com [benchchem.com]
• 8. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 9. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for 1,2-Dichloropropane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. youtube.com [youtube.com]
• 12. askfilo.com [askfilo.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2-Dichloropropane

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,2-dichloropropane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2,2-dichloropropane?

A1: The two main laboratory methods for the synthesis of 2,2-dichloropropane are:

• Reaction of Acetone (B3395972) with Phosphorus Pentachloride (PCl₅): This is a common method where acetone is treated with PCl₅ to replace the carbonyl oxygen with two chlorine atoms, forming a geminal dichloride.[1][2][3] The primary byproduct of this reaction is phosphoryl chloride (POCl₃).[1]

• Hydrochlorination of 2-Chloropropylene: This method involves the addition of hydrogen chloride (HCl) to 2-chloropropylene. This reaction can be highly selective and produce a high yield of 2,2-dichloropropane.[4]

Q2: What are the expected yields for these synthesis methods?

A2: The yield of 2,2-dichloropropane can vary significantly based on the chosen method and reaction conditions.

• From 2-Chloropropylene and HCl: A reported yield for this method is as high as 88% under specific conditions (50 °C, 3 hours, with anhydrous iron(III) chloride as a catalyst).[4]

Q3: What are the common side products in the synthesis of 2,2-dichloropropane from acetone and PCl₅?

A3: The main byproduct is phosphoryl chloride (POCl₃).[1] Depending on the reaction conditions and the purity of the starting materials, other chlorinated byproducts could potentially form, though they are not widely reported. Incomplete reaction can also leave unreacted acetone and PCl₅ in the mixture.

Q4: How can I purify the synthesized 2,2-dichloropropane?

A4: Purification typically involves the following steps:

• Quenching: The reaction mixture is poured into ice-cold water to decompose the phosphoryl chloride.[5]

• Separation: 2,2-Dichloropropane, being a heavy and water-insoluble liquid, will separate as a distinct layer at the bottom and can be collected using a separatory funnel.[5]

• Washing: The organic layer is washed with water, a dilute solution of sodium carbonate to neutralize any remaining acids, and then again with water.[5]

• Drying: The washed product is dried over an anhydrous drying agent like calcium chloride.[5]

• Distillation: The final purification is achieved by fractional distillation, collecting the fraction that boils at approximately 70 °C.[5]

Troubleshooting Guides

Issue 1: Low Yield of 2,2-Dichloropropane from Acetone and PCl₅

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Verify Molar Ratios: Ensure an appropriate molar ratio of PCl₅ to acetone is used. A stoichiometric excess of PCl₅ may be necessary to drive the reaction to completion. Extend Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like GC-MS if possible. Inadequate Mixing: Ensure efficient stirring throughout the reaction to maximize contact between the reactants.
Side Reactions	Control Temperature: The reaction of acetone with PCl₅ is exothermic. It is crucial to maintain a low temperature, especially during the addition of PCl₅, to minimize side reactions. Using an ice bath is recommended.[5] Slow Reagent Addition: Add PCl₅ to the acetone slowly and in small portions to control the reaction rate and temperature.[5]
Loss of Product During Workup	Efficient Extraction: During the aqueous workup, ensure thorough extraction of the product from the aqueous layer using a suitable organic solvent if necessary. Careful Distillation: 2,2-Dichloropropane is volatile (boiling point ~70 °C).[5] Avoid excessive heating during solvent removal and distillation to prevent product loss.
Impure Reagents	Use High-Purity Reagents: The presence of water or other impurities in the acetone or PCl₅ can lead to undesirable side reactions and reduce the yield. Ensure all reagents are of high purity and handled under anhydrous conditions where necessary.

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Troubleshooting Steps
Incomplete Removal of Phosphoryl Chloride	Thorough Quenching and Washing: Ensure the reaction mixture is poured into a sufficient amount of ice-cold water and allowed to stand to ensure complete decomposition of phosphoryl chloride.[5] Thoroughly wash the organic layer during the workup.
Residual Acid	Neutralization Step: Wash the crude product with a dilute sodium carbonate solution to remove any residual HCl or other acidic byproducts.[5]
Inefficient Distillation	Use of a Fractionating Column: Employ an efficient fractional distillation setup to separate 2,2-dichloropropane from any remaining impurities and byproducts with different boiling points.

Data Presentation

Table 1: Comparison of Synthesis Methods for 2,2-Dichloropropane

Parameter	Acetone + PCl₅ Method	2-Chloropropylene + HCl Method
Starting Materials	Acetone, Phosphorus Pentachloride	2-Chloropropylene, Hydrogen Chloride
Key Reagents/Catalysts	-	Anhydrous Iron(III) Chloride (optional)
Reported Yield	Good (qualitative)	Up to 88%[4]
Reaction Conditions	Low temperature (ice bath)[5]	50 °C, 3 hours[4]
Key Byproducts	Phosphoryl Chloride (POCl₃)[1]	Unreacted 1-chloropropenes (if present in starting material)[4]
Advantages	Readily available starting materials.	High reported yield, high selectivity.[4]
Disadvantages	Handling of solid, moisture-sensitive PCl₅. Formation of corrosive byproducts.	Requires gaseous HCl and potentially a specialized reactor.

Disclaimer: The yield for the Acetone + PCl₅ method is described qualitatively in the literature. The actual yield will depend on the specific experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of 2,2-Dichloropropane from Acetone and Phosphorus Pentachloride

Materials:

• Acetone (5 g)

• Phosphorus pentachloride (15 g)

• Ice-cold water

• Dilute sodium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a flask, cool 5 g of acetone in an ice-water bath.

• Slowly add 15 g of phosphorus pentachloride in small portions to the cooled acetone with continuous stirring. The PCl₅ will react and dissolve, forming a yellow liquid.[5]

• Once all the PCl₅ has been added and dissolved, pour the reaction mixture into a beaker containing ice-cold water.

• Allow the solution to stand until the phosphoryl chloride byproduct decomposes. 2,2-Dichloropropane will form as a heavy, colorless liquid at the bottom of the beaker.[5]

• Separate the lower organic layer using a separatory funnel.

• Wash the organic layer sequentially with water, a dilute sodium carbonate solution, and then again with water.

• Dry the crude 2,2-dichloropropane over anhydrous calcium chloride.

• Purify the dried product by fractional distillation, collecting the fraction boiling at approximately 70 °C.[5]

Protocol 2: Synthesis of 2,2-Dichloropropane from 2-Chloropropylene and Hydrogen Chloride (Based on Patent Literature)

Materials:

• A mixture of chloropropenes containing 2-chloropropylene

• Gaseous hydrogen chloride

• Anhydrous iron(III) chloride (catalyst)

Procedure:

• In a suitable pressure reactor, charge a mixture of chloropropenes containing 2-chloropropylene and a catalytic amount of anhydrous iron(III) chloride.[4]

• Pressurize the reactor with hydrogen chloride gas.

• Heat the reaction mixture to 50 °C and maintain for 3 hours with stirring.[4]

• After the reaction, cool the mixture and vent the excess HCl.

• Wash the crude reaction mixture with water to remove the catalyst and any dissolved HCl.

• Dry the organic phase over anhydrous calcium chloride.

• Separate the 2,2-dichloropropane from unreacted 1-chloropropenes by fractional distillation.[4]

Visualizations

Caption: Reaction pathway for the synthesis of 2,2-dichloropropane from acetone and PCl₅.

Caption: A logical workflow for troubleshooting low yields in 2,2-dichloropropane synthesis.

References

• 1. quora.com [quora.com]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]

side reactions and byproducts in the synthesis of 2,2-dichloropropane

Technical Support Center: Synthesis of 2,2-Dichloropropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2-dichloropropane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2,2-dichloropropane?

A1: The two most common laboratory-scale methods for the synthesis of 2,2-dichloropropane are:

• The reaction of acetone (B3395972) with phosphorus pentachloride (PCl₅).[1][2]

• The free-radical chlorination of propane (B168953).[3][4]

Q2: What is the main byproduct when synthesizing 2,2-dichloropropane from acetone and PCl₅?

A2: The primary byproduct of this reaction is phosphoryl chloride (POCl₃).[1][2]

Q3: What are the expected byproducts in the free-radical chlorination of propane to produce 2,2-dichloropropane?

A3: The free-radical chlorination of propane is a non-selective reaction and yields a mixture of products. Besides the desired 2,2-dichloropropane, other significant byproducts include monochlorinated propanes (1-chloropropane and 2-chloropropane) and other dichloropropane isomers (1,1-dichloropropane, 1,2-dichloropropane, and 1,3-dichloropropane).[4][5][6] Further chlorination can also lead to the formation of trichloropropanes.[4]

Q4: How can I purify the crude 2,2-dichloropropane synthesized from acetone and PCl₅?

A4: Purification involves pouring the reaction mixture into ice-cold water to decompose the phosphoryl chloride. The 2,2-dichloropropane, which is a dense, immiscible liquid, can then be separated using a separatory funnel. It should be washed with water, a dilute sodium carbonate solution to remove any residual acid, and then again with water. After drying over an anhydrous drying agent like calcium chloride, the final purification is achieved by fractional distillation.[1]

Troubleshooting Guides

Synthesis Route 1: Acetone and Phosphorus Pentachloride

Issue	Potential Cause(s)	Troubleshooting Steps
Low yield of 2,2-dichloropropane	Incomplete reaction.	- Ensure slow and portion-wise addition of PCl₅ to well-cooled acetone to control the exothermic reaction.[1]- Allow sufficient reaction time for the PCl₅ to dissolve completely.[1]
Loss of product during workup.	- Ensure the water used for quenching is ice-cold to minimize hydrolysis of the product.- Perform extractions with a suitable organic solvent if the separation in the separatory funnel is not clean.
Product is contaminated with acidic impurities.	Incomplete removal of HCl or remaining phosphorus acids.	- Wash the separated organic layer thoroughly with a dilute sodium carbonate or bicarbonate solution until effervescence ceases.[1]- Follow with a water wash to remove any remaining base.[1]
Presence of a yellow color in the final product.	Formation of colored byproducts or residual impurities.	- Ensure thorough washing steps.- Perform a careful fractional distillation, collecting the fraction at the correct boiling point (approx. 70°C).[1]

Synthesis Route 2: Free-Radical Chlorination of Propane

Issue	Potential Cause(s)	Troubleshooting Steps
Low yield of 2,2-dichloropropane and high proportion of monochlorinated products.	Insufficient chlorination.	- Increase the molar ratio of chlorine to propane.- Ensure adequate initiation of the reaction through sufficient UV light or heat.
Formation of a complex mixture of dichloropropane isomers.	Inherent lack of selectivity in free-radical chlorination.	- This is an expected outcome. Separation of the desired 2,2-dichloropropane from its isomers (1,1-, 1,2-, and 1,3-dichloropropane) requires efficient fractional distillation.
High proportion of trichlorinated and more highly chlorinated propanes.	Over-chlorination of the substrate.	- Use a lower molar ratio of chlorine to propane.- Control the reaction time to prevent excessive substitution.
Reaction fails to initiate.	Insufficient energy for the initiation step.	- For photochemical reactions, ensure the UV lamp is functioning correctly and is of an appropriate wavelength.- For thermal reactions, ensure the reaction temperature is high enough to induce homolytic cleavage of the chlorine-chlorine bond.

Data Presentation

Table 1: Physical Properties of Dichloropropane Isomers

Compound	Boiling Point (°C)	Density (g/mL at 20°C)
1,1-Dichloropropane	88.1	1.133
1,2-Dichloropropane	96.4	1.156
1,3-Dichloropropane	120.4	1.189
2,2-Dichloropropane	69.7	1.093

Note: The data presented are approximate values and may vary slightly with different sources.

Table 2: Expected Byproducts in the Synthesis of 2,2-Dichloropropane

Synthesis Route	Primary Byproduct(s)	Other Potential Byproducts
Acetone + PCl₅	Phosphoryl chloride (POCl₃)[1][2]	Unreacted acetone, minor chlorinated acetone species.
Propane + Cl₂ (Free-Radical)	1-Chloropropane, 2-Chloropropane, 1,1-Dichloropropane, 1,2-Dichloropropane, 1,3-Dichloropropane[4][5][6]	Trichloropropanes and other more highly chlorinated alkanes.

Experimental Protocols

Synthesis of 2,2-Dichloropropane from Acetone and Phosphorus Pentachloride

Materials:

• Acetone (5 g)

• Phosphorus pentachloride (15 g)

• Ice

• Water

• Dilute sodium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a fume hood, place 5 g of acetone in a flask and cool it in an ice-water bath.

• Slowly, and in small portions, add 15 g of phosphorus pentachloride to the cooled acetone with swirling. The PCl₅ will react and dissolve, often forming a yellow-colored liquid.

• Once all the PCl₅ has been added and has dissolved, pour the reaction mixture into a beaker containing ice-cold water.

• Allow the mixture to stand until the byproduct, phosphoryl chloride, has decomposed in the water.

• The 2,2-dichloropropane will form as a dense, oily layer at the bottom of the beaker.

• Transfer the mixture to a separatory funnel and separate the lower organic layer.

• Wash the organic layer sequentially with water, a dilute solution of sodium carbonate, and again with water.

• Dry the crude 2,2-dichloropropane over anhydrous calcium chloride.

• Purify the dried product by fractional distillation, collecting the fraction that boils at approximately 70°C.[1]

Synthesis of 2,2-Dichloropropane by Free-Radical Chlorination of Propane (Illustrative Protocol)

Materials:

• Propane gas

• Chlorine gas

• UV lamp (for photochemical initiation) or high-temperature reactor (for thermal initiation)

• Gas washing bottles

• Cold trap (e.g., with dry ice/acetone)

Procedure:

• Set up a reaction vessel that allows for the mixing of propane and chlorine gas and is equipped with either a UV lamp or a heating element. The exit of the reactor should lead to a series of gas washing bottles and a cold trap.

• Introduce a controlled flow of propane and chlorine gas into the reactor. The molar ratio of the gases should be carefully controlled to influence the product distribution.

• Initiate the reaction by turning on the UV lamp or heating the reactor to the desired temperature.

• The product mixture, along with unreacted starting materials and HCl gas, will exit the reactor.

• Pass the gas stream through a water wash to remove HCl, followed by a wash with a dilute base (e.g., sodium bicarbonate) to remove any remaining HCl.

• Pass the dried gas stream through a cold trap to condense the chlorinated propanes.

• The collected liquid will be a mixture of 2,2-dichloropropane and its isomers, as well as monochlorinated propanes.

• Separate the components of the mixture by careful fractional distillation based on their boiling points (see Table 1).

Visualizations

Caption: Troubleshooting workflow for the synthesis of 2,2-dichloropropane.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. homework.study.com [homework.study.com]
• 5. Given the total number of isomers, including stereoisomers, obtained on dichlorination of paropane. [allen.in]
• 6. Chlorination of alkanes [almerja.com]

stability of 2,2-dichloropropane under acidic or basic conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 2,2-dichloropropane under acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2,2-dichloropropane under basic conditions?

Under basic conditions, such as in the presence of aqueous sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH), 2,2-dichloropropane is unstable and undergoes hydrolysis.[1][2] The reaction proceeds through a nucleophilic substitution mechanism where the chlorine atoms are replaced by hydroxyl groups.[1]

Q2: What is the product of the reaction of 2,2-dichloropropane with a base?

The reaction of 2,2-dichloropropane with an aqueous base yields acetone (B3395972).[1][2][3] The initial product is an unstable geminal diol (propane-2,2-diol), which rapidly eliminates a molecule of water to form the more stable ketone, acetone.[4][5][6]

Q3: What is the stability of 2,2-dichloropropane under acidic conditions?

2,2-Dichloropropane is generally stable under typical aqueous acidic conditions at moderate temperatures. Unlike its reactivity with bases, hydrolysis in acidic media is not a significant reaction pathway. However, under forcing conditions such as high temperatures, dehydrochlorination to form chloropropenes may occur, though this is not a common reaction in solution at room temperature.

Q4: Are there any specific safety precautions to consider when working with 2,2-dichloropropane under basic or acidic conditions?

Yes. The hydrolysis of 2,2-dichloropropane with a strong base is an exothermic reaction. It is important to control the reaction temperature. Additionally, 2,2-dichloropropane is a volatile and flammable compound. All experiments should be conducted in a well-ventilated fume hood, away from ignition sources. Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Troubleshooting Guides

Issue 1: Unexpected side products are observed during a reaction involving 2,2-dichloropropane under basic conditions.

Possible Cause	Troubleshooting Step
Reaction temperature is too high.	High temperatures can promote elimination reactions or other side reactions. Maintain a controlled and consistent temperature throughout the experiment.
The base concentration is too high.	Highly concentrated base might lead to undesired side reactions. Consider using a more dilute basic solution.
Presence of impurities in the starting material.	Ensure the purity of the 2,2-dichloropropane using appropriate analytical techniques (e.g., GC-MS, NMR) before use.

Issue 2: The hydrolysis of 2,2-dichloropropane to acetone is proceeding too slowly.

Possible Cause	Troubleshooting Step
Insufficient temperature.	While high temperatures can cause side products, the hydrolysis reaction may be slow at room temperature. Gently warming the reaction mixture can increase the reaction rate.
Inadequate mixing.	Ensure efficient stirring to maximize the contact between the aqueous and organic phases.
Low concentration of the base.	The rate of hydrolysis is dependent on the concentration of the hydroxide ion. A higher concentration of the base will increase the reaction rate.

Data Presentation

Table 1: Summary of the Stability and Reactivity of 2,2-Dichloropropane

Condition	Stability	Primary Reaction	Products	Relative Rate
Aqueous Basic (e.g., NaOH, KOH)	Unstable	Hydrolysis	Acetone, Water, Chloride Salts	Fast
Aqueous Acidic (e.g., HCl, H₂SO₄)	Generally Stable	Negligible reaction at moderate temperatures.	No significant reaction.	Very Slow
High Temperature (Gas Phase)	Unstable	Thermal Dehydrochlorination	2-chloropropene, Hydrogen Chloride	Conditions dependent

Experimental Protocols

Protocol 1: Monitoring the Hydrolysis of 2,2-Dichloropropane under Basic Conditions

This protocol outlines a method to qualitatively and semi-quantitatively monitor the hydrolysis of 2,2-dichloropropane.

Materials:

• 2,2-Dichloropropane

• Ethanol (B145695)

• Aqueous Sodium Hydroxide (NaOH) solution (e.g., 1 M)

• Silver Nitrate (B79036) (AgNO₃) solution (e.g., 0.1 M)

• Nitric Acid (HNO₃), dilute

• Test tubes and a test tube rack

• Water bath

• Stopwatch

Procedure:

• Reaction Setup: In a test tube, add 1 mL of ethanol and a few drops of 2,2-dichloropropane. In a separate test tube, add 5 mL of the aqueous NaOH solution. Place both test tubes in a water bath set to a desired temperature (e.g., 50°C) to allow them to equilibrate.

• Initiate Reaction: Pour the NaOH solution into the test tube containing the 2,2-dichloropropane and start the stopwatch. Mix the contents thoroughly.

• Sampling: At regular intervals (e.g., every 2 minutes), withdraw a small aliquot (e.g., 0.5 mL) of the reaction mixture.

• Quenching and Precipitation: Immediately add the aliquot to a test tube containing an excess of dilute nitric acid to neutralize the NaOH. Then, add a few drops of the silver nitrate solution.

• Observation: The formation of a white precipitate of silver chloride (AgCl) indicates the presence of chloride ions, which are a product of the hydrolysis reaction. The rate of precipitate formation can be used as a measure of the reaction rate.

• Analysis: By comparing the amount of precipitate formed at different time points, the progress of the hydrolysis reaction can be monitored. For a more quantitative analysis, the disappearance of 2,2-dichloropropane can be monitored by gas chromatography (GC).

Visualizations

Caption: Reaction pathway for the hydrolysis of 2,2-dichloropropane.

Caption: Potential dehydrochlorination of 2,2-dichloropropane.

References

• 1. brainly.in [brainly.in]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. askfilo.com [askfilo.com]
• 4. 2, 2-Dichloro propane treated with aq. KOH gives an unstable product. It is [infinitylearn.com]
• 5. youtube.com [youtube.com]
• 6. 2, 2-dichloro propane treated with aq. KOH gives an unstable product. It is [allen.in]

Technical Support Center: Purification of 2,2-Dichloropropane

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2,2-dichloropropane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2,2-dichloropropane?

A1: The impurity profile of 2,2-dichloropropane is highly dependent on its synthetic route. Common impurities may include:

• Isomers: 1,2-dichloropropane (B32752) is a common isomeric impurity.

• Unreacted Starting Materials: Depending on the synthesis, this could include acetone (B3395972) or 2-chloropropene.[1][2]

• Side-Reaction Products: Chloro-propenes can form via dehydrochlorination.[3]

• Hydrolysis Products: The presence of water can lead to the formation of acetone and HCl.[4][5][6]

• Residual Acids or Bases: Catalysts or reagents used in the synthesis, such as phosphorus pentachloride, may be present.[1]

Q2: What is the most effective method for purifying 2,2-dichloropropane?

A2: Fractional distillation is the most common and effective method for the purification of 2,2-dichloropropane, especially for removing impurities with different boiling points.[1][2] For high-purity requirements, preparative gas chromatography (Prep GC) can also be utilized, although it is less suitable for large quantities.

Q3: My purified 2,2-dichloropropane is turning yellow and has an acidic smell. What is the cause?

A3: This is likely due to the decomposition of 2,2-dichloropropane. The presence of moisture can lead to hydrolysis, forming acetone and hydrochloric acid (HCl), which can catalyze further decomposition.[4][5][6] Dehydrochlorination, another degradation pathway, can also produce acidic byproducts.[3] It is crucial to ensure the product is thoroughly dried and stored in a cool, dark place under an inert atmosphere.

Q4: How can I effectively remove water from my crude 2,2-dichloropropane before distillation?

A4: Before distillation, crude 2,2-dichloropropane should be washed with water to remove water-soluble impurities, followed by a wash with a dilute sodium carbonate solution to neutralize any acids.[1] Finally, it should be washed again with water and then dried over an anhydrous drying agent such as calcium chloride or magnesium sulfate.[1]

Troubleshooting Guides

Problem 1: Poor separation of 2,2-dichloropropane from its isomers during fractional distillation.

Possible Cause	Suggested Solution
Insufficient Column Efficiency	The fractionating column may not have enough theoretical plates. Use a longer column or a packing material with higher efficiency (e.g., structured packing).[7][8]
Incorrect Reflux Ratio	A low reflux ratio may not allow for proper equilibration. Increase the reflux ratio to improve separation.
Distillation Rate is Too High	A high distillation rate can lead to flooding of the column and poor separation. Reduce the heating rate to ensure a slow and steady distillation.
Poor Column Insulation	Temperature fluctuations can disrupt the temperature gradient in the column. Insulate the column with glass wool or aluminum foil.[9]

Problem 2: The product is decomposing in the distillation flask.

Possible Cause	Suggested Solution
Presence of Acidic or Basic Impurities	These can catalyze decomposition at high temperatures. Neutralize the crude product by washing with a dilute sodium carbonate solution before drying and distilling.[1]
Overheating	Excessive temperatures can promote dehydrochlorination.[3] If possible, perform the distillation under reduced pressure to lower the boiling point.
Presence of Water	Water can lead to hydrolysis.[4][5][6] Ensure the crude product is thoroughly dried with an appropriate drying agent before distillation.

Data Presentation

Table 1: Physical Properties of 2,2-Dichloropropane and Common Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)
2,2-Dichloropropane	112.99	68-69	1.082
1,2-Dichloropropane	112.99	96	1.156
Acetone	58.08	56	0.791
2-Chloropropene	76.53	22.6[2]	0.918

Experimental Protocols

Protocol for Fractional Distillation of 2,2-Dichloropropane

• Preparation:

  • Wash the crude 2,2-dichloropropane in a separatory funnel with an equal volume of water.

  • Separate the organic layer and wash it with a 5% sodium carbonate solution.

  • Wash again with water.

  • Dry the organic layer over anhydrous calcium chloride for at least one hour.[1]

  • Decant the dried liquid into a round-bottom flask.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a Vigreux or packed column.[7]

  • Place the round-bottom flask in a heating mantle.

  • Ensure the thermometer bulb is positioned correctly at the vapor outlet to accurately measure the temperature of the distilling vapor.[9]

• Distillation:

  • Begin heating the flask gently.

  • Observe the vapor front rising through the column.

  • Maintain a slow and steady distillation rate.

  • Discard any initial low-boiling fraction.

  • Collect the fraction that distills at 68-70°C.[1][2]

• Purity Analysis:

  • Analyze the collected fraction using Gas Chromatography (GC) to determine its purity.

Visualizations

Caption: Troubleshooting workflow for the purification of 2,2-dichloropropane.

Caption: Common impurity formation pathways for 2,2-dichloropropane.

References

• 1. prepchem.com [prepchem.com]
• 2. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 3. cenmed.com [cenmed.com]
• 4. Alkaline hydrolysis of 2,2-dichloropropane gives (1) Acetone (2) 2,2-prop.. [askfilo.com]
• 5. brainly.in [brainly.in]
• 6. quora.com [quora.com]
• 7. Purification [chem.rochester.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: Storage and Handling of 2,2-Dichloropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support and troubleshooting for preventing the degradation of 2,2-dichloropropane during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,2-dichloropropane?

A1: 2,2-Dichloropropane primarily degrades through two pathways:

• Hydrolysis: It reacts with water to form acetone (B3395972) and hydrochloric acid. This reaction is significantly accelerated in the presence of bases (alkaline hydrolysis).[1][2][3]

• Elimination (Dehydrohalogenation): In the presence of a strong base, it can undergo elimination to form 2-chloropropene (B1346963) and a salt.[4][5][6]

Q2: What are the ideal storage conditions for 2,2-dichloropropane?

A2: To minimize degradation, 2,2-dichloropropane should be stored in a cool, dry, dark, and well-ventilated area, away from direct sunlight, heat, and ignition sources.[5][7] It is crucial to keep the container tightly sealed to prevent moisture ingress and evaporation.

Q3: What materials should I use for storing 2,2-dichloropropane?

Q4: Are there any stabilizers I can add to prevent degradation?

A4: While the use of stabilizers for 2,2-dichloropropane is not well-documented in publicly available literature, related chlorinated hydrocarbons are sometimes stabilized with compounds like amines or phenols to scavenge free radicals and acidic byproducts. However, the effectiveness and compatibility of such stabilizers with 2,2-dichloropropane would need to be experimentally validated for your specific application.

Q5: How can I detect and quantify the degradation of 2,2-dichloropropane?

A5: Degradation can be monitored by detecting the presence of its primary degradation products, acetone and 2-chloropropene. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for separating and quantifying 2,2-dichloropropane and its volatile degradation products. High-Performance Liquid Chromatography (HPLC) can also be adapted for this purpose.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Decreased purity of 2,2-dichloropropane over time	Hydrolysis due to moisture contamination.	Ensure storage containers are tightly sealed. Use a desiccant in the storage area if humidity is high. Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.
Dehydrohalogenation due to contact with basic substances.	Avoid storing near basic compounds. Ensure containers and transfer equipment are free from basic residues.
Photodegradation from exposure to light.	Store in amber glass bottles or in a dark cabinet to protect from light.
Unexpected peaks in analytical chromatogram (e.g., GC-MS)	Formation of acetone via hydrolysis.	Confirm the presence of acetone using a standard. Review storage conditions for moisture exposure.
Formation of 2-chloropropene via elimination.	Confirm the presence of 2-chloropropene using a standard. Check for any contact with basic materials.
Corrosion of storage container or equipment	Formation of hydrochloric acid (HCl) from hydrolysis.	Use containers made of highly corrosion-resistant materials like glass or Teflon. Avoid contact with incompatible metals.

Quantitative Data on Degradation

The rate of degradation of 2,2-dichloropropane is highly dependent on environmental conditions. The following tables summarize available quantitative data.

Table 1: Hydrolysis Rate Constants for 2,2-Dichloropropane

Temperature (°C)	Neutral Hydrolysis Rate Constant (k) (s⁻¹)	Half-Life (t½) at pH 7
0	1.9 x 10⁻⁷	42.2 days
10	1.5 x 10⁻⁶	5.3 days
25	2.1 x 10⁻⁵	9.2 hours
40	2.1 x 10⁻⁴	55 minutes
60	2.4 x 10⁻³	4.8 minutes

Data sourced from Jeffers et al. (1989). The study indicates that 2,2-dichloropropane undergoes only neutral hydrolysis, with no significant acid or base catalysis observed.[4]

Experimental Protocols

Protocol 1: Stability Testing of 2,2-Dichloropropane

This protocol outlines a general procedure to assess the stability of 2,2-dichloropropane under specific storage conditions.

1. Sample Preparation:

• Dispense aliquots of high-purity 2,2-dichloropropane into several vials made of the material to be tested (e.g., amber glass, various plastics).
• For testing the effect of light, use both clear and amber vials.
• For testing the effect of moisture, add a known, small amount of water to a subset of vials.
• Seal all vials tightly.

2. Storage Conditions:

• Store the vials under controlled conditions. Recommended test conditions include:
• Refrigerated (2-8 °C)
• Room temperature (e.g., 25 °C)
• Elevated temperature (e.g., 40 °C)
• Exposure to fluorescent light or a photostability chamber.

3. Time Points:

• Analyze samples at predetermined time points (e.g., 0, 1, 3, 6, and 12 months).

4. Analysis:

• At each time point, analyze the samples using a validated analytical method (see Protocol 2) to quantify the concentration of 2,2-dichloropropane and its degradation products (acetone and 2-chloropropene).

5. Data Evaluation:

• Calculate the percentage of degradation over time for each storage condition.

Protocol 2: GC-MS Analysis of 2,2-Dichloropropane and its Degradation Products

This protocol provides a general framework for the simultaneous analysis of 2,2-dichloropropane, acetone, and 2-chloropropene. Method optimization and validation are required for specific instrumentation and sample matrices.

1. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

2. GC Conditions (Example):

• Column: A non-polar or medium-polarity capillary column suitable for volatile organic compounds (e.g., DB-5ms, HP-5ms).
• Injector Temperature: 250 °C.
• Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
• Injection Mode: Split or splitless, depending on the expected concentration.

3. MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 35-150.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.

4. Sample Preparation:

• Dilute the 2,2-dichloropropane sample in a suitable solvent (e.g., methanol (B129727) or hexane).
• Prepare calibration standards of 2,2-dichloropropane, acetone, and 2-chloropropene in the same solvent.

5. Quantification:

• Identify the compounds based on their retention times and mass spectra.
• Quantify the concentration of each compound by creating a calibration curve from the standard solutions.

Visualizations

Degradation Pathways

Caption: Primary degradation pathways of 2,2-dichloropropane.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the storage stability of 2,2-dichloropropane.

Logical Relationship for Troubleshooting

Caption: Troubleshooting logic for 2,2-dichloropropane degradation.

References

• 1. pharmdguru.com [pharmdguru.com]
• 2. parts.spearsmfg.com [parts.spearsmfg.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Dichloropropenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. All About Dehydrohalogenation of Alkyl Dihalides [unacademy.com]
• 5. Dehydrohalogenation [chemeurope.com]
• 6. Dehydrohalogenation - Wikipedia [en.wikipedia.org]
• 7. specialchem.com [specialchem.com]

troubleshooting peak tailing in GC analysis of 2,2-dichloropropane

This technical support center provides troubleshooting guidance for common issues encountered during the Gas Chromatography (GC) analysis of 2,2-dichloropropane, with a specific focus on addressing peak tailing.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common chromatographic problem characterized by an asymmetrical peak where the latter half is broader than the front half.[1] This can compromise resolution and lead to inaccurate quantification. An asymmetry factor greater than 1.2 is a general indicator of a tailing issue that requires attention.

Q1: What are the initial steps to diagnose the cause of peak tailing for 2,2-dichloropropane?

The first step is to determine if the peak tailing is specific to 2,2-dichloropropane or if it affects all peaks in the chromatogram. This initial diagnosis will help narrow down the potential causes.[1][2]

• All Peaks Tailing: This typically points to a physical or mechanical issue within the GC system, such as a disruption in the carrier gas flow path.[2][3] Common causes include improper column installation, a leak, or a blockage.[3][4][5]

• Only 2,2-Dichloropropane (and other polar/active analytes) Tailing: This strongly suggests chemical interactions between the analyte and active sites within the GC system.[2][3]

Q2: My chromatogram shows tailing for all peaks. What should I check?

When all peaks exhibit tailing, the issue is likely systemic. Here are the common causes and solutions:

• Improper Column Installation: An incorrectly installed column can create dead volume or turbulence in the flow path.[2][4] Ensure the column is cut squarely and inserted to the correct depth in both the inlet and detector as per the manufacturer's instructions.[2][3]

• Leaks: Leaks in the system can disrupt the carrier gas flow and cause peak tailing. Check for leaks at all fittings and connections.

• Column Contamination: Severe contamination of the stationary phase, especially at the inlet end, can cause all peaks to tail.[2] This can be caused by the accumulation of non-volatile residues from previous injections.[4]

• Low Split Ratio: In split injections, a split ratio that is too low may not provide a high enough flow rate for an efficient sample introduction, leading to peak tailing.[4] A minimum of 20 mL/minute of total flow through the inlet is generally recommended.[4]

Q3: Only the 2,2-dichloropropane peak is tailing. What is the likely cause and how can I fix it?

Peak tailing specific to 2,2-dichloropropane, a polar halogenated compound, is often due to interactions with active sites in the GC system. These active sites are typically exposed silanol (B1196071) groups on glass surfaces or metal ions.[6][7]

Troubleshooting Steps for Analyte-Specific Tailing:

• Inlet Maintenance: The injector is a frequent source of activity.[1]

  • Replace the Inlet Liner: The deactivation layer on the liner can degrade over time. Use a fresh, highly deactivated liner.[1][8]

  • Replace the Septum: A cored or degraded septum can introduce particles into the liner, creating active sites.[1]

• Column Maintenance:

  • Trim the Column: Remove a small section (e.g., 15-30 cm) from the inlet end of the column to eliminate accumulated non-volatile residues and active sites.[1][4]

  • Condition the Column: Properly condition the column according to the manufacturer's protocol to ensure a more inert surface.[1]

• Use of Inert Components: For highly active compounds, consider using an inert-coated guard column or a retention gap to protect the analytical column.[4][9] Agilent's Ultra Inert columns and deactivated inlet components are designed for this purpose.[4]

• Sample and Solvent Considerations:

  • Solvent-Phase Polarity Mismatch: A mismatch in polarity between the solvent and the stationary phase can cause peak tailing.[4][9]

  • Interaction with Ion Source (GC-MS): Halogenated compounds can interact with the ion source in a mass spectrometer, leading to peak tailing.[10][11][12] This can be caused by the formation of metal halides on the source surfaces.[10][12] If using a GC-MS system, cleaning the ion source may be necessary.[10][11][12]

Frequently Asked Questions (FAQs)

Q4: Why is 2,2-dichloropropane prone to peak tailing?

2,2-Dichloropropane is a polar compound. Polar analytes, especially those containing halogens, can interact with active sites (silanol groups) in the GC flow path through hydrogen bonding or other secondary interactions.[2][6] These interactions can delay the elution of a portion of the analyte molecules, resulting in a tailing peak.

Q5: What type of GC column is recommended for the analysis of 2,2-dichloropropane?

For the analysis of volatile halogenated compounds like 2,2-dichloropropane, a column with a stationary phase designed for such applications is recommended. A common choice is a column with a (6% cyanopropyl-phenyl)-methylpolysiloxane stationary phase, such as a 624-type column.[13] These columns provide good selectivity for volatile organic compounds. A standard column dimension would be 30 m x 0.25 mm ID with a 1.4 µm film thickness.[13]

Q6: How can I quantitatively assess peak tailing?

Peak tailing is typically quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). The USP (United States Pharmacopeia) defines the symmetry factor (As) as:

As = W₀.₀₅ / 2d

Where:

• W₀.₀₅ is the width of the peak at 5% of the peak height.

• d is the distance from the leading edge of the peak to the peak maximum at 5% of the peak height.

A value of 1.0 indicates a perfectly symmetrical peak, while values greater than 1.2 suggest significant tailing.[6]

Quantitative Data Summary

The following table provides a summary of how different parameters can affect peak shape.

Parameter	Condition A	Tailing Factor (Tf) A	Condition B	Tailing Factor (Tf) B	Recommendation
Inlet Liner	Standard Glass Liner	1.8	Deactivated Liner	1.1	Use a deactivated liner for polar analytes.
Column Condition	After 100 injections	1.7	After trimming 15 cm	1.2	Regularly trim the column inlet.
Initial Oven Temp.	50°C	1.3	35°C (below solvent BP)	1.1	Optimize initial temperature for better focusing.[4]
Split Ratio	10:1	1.6	50:1	1.2	Ensure a sufficiently high split flow.[4]

Experimental Protocols

Protocol 1: Inlet Maintenance for Reducing Peak Tailing

• Cool Down: Turn off the oven, inlet, and detector heaters and allow the GC to cool down.

• Vent the Instrument: Turn off the carrier gas flow to the inlet.

• Remove the Column: Carefully remove the analytical column from the inlet.

• Replace the Septum: Remove the septum retaining nut and replace the old septum with a new, pre-conditioned one.

• Replace the Inlet Liner: Remove the old inlet liner and O-ring. Inspect the inlet for any visible contamination. Insert a new, deactivated liner and a new O-ring.

• Reinstall the Column: Trim 15-30 cm from the inlet end of the column using a ceramic wafer to ensure a clean, square cut. Reinstall the column to the correct depth.

• Leak Check: Restore carrier gas flow and perform a leak check on all fittings.

• Equilibrate: Heat the inlet and oven to the method conditions and allow the system to equilibrate before running a test sample.

Protocol 2: GC Column Conditioning

• Installation: Install the column in the inlet but leave the detector end disconnected.

• Purge: Set the carrier gas flow rate to the typical operating condition and purge the column for 15-30 minutes at ambient temperature. This removes any oxygen from the column.

• Temperature Program: Program the oven to ramp from ambient to the maximum isothermal temperature of the column at a rate of 5-10°C/min.

• Hold: Hold the column at its maximum isothermal temperature for 1-2 hours. Do not exceed the maximum temperature limit of the column.

• Cool Down: Cool the oven down.

• Connect to Detector: Connect the column to the detector and perform a leak check.

• Equilibrate: Equilibrate the system at the initial method conditions.

Logical Troubleshooting Workflow

Troubleshooting workflow for peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. GC Troubleshooting—Tailing Peaks [restek.com]
• 4. agilent.com [agilent.com]
• 5. glsciences.eu [glsciences.eu]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. phxtechnical.zendesk.com [phxtechnical.zendesk.com]
• 9. m.youtube.com [m.youtube.com]
• 10. academic.oup.com [academic.oup.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. agilent.com [agilent.com]

Technical Support Center: Optimizing Reaction Conditions for 2,2-Dichloropropane Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for 2,2-dichloropropane derivatives. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

This section addresses common problems encountered in reactions involving 2,2-dichloropropane and its derivatives, offering potential causes and solutions.

Problem 1: Low or No Conversion of Starting Material

Question: I am not observing any significant consumption of my 2,2-dichloropropane derivative. What are the possible reasons and how can I improve the conversion rate?

Answer:

Low or no conversion in reactions with 2,2-dichloropropane derivatives can stem from several factors. A systematic evaluation of your reaction setup and conditions is crucial for troubleshooting.

Potential Causes and Solutions:

• Inadequate Activation: Many reactions of alkyl halides require activation. Ensure your reaction conditions are sufficient to promote the desired transformation.

• Insufficient Temperature: The reaction may have a high activation energy. Gradually increasing the reaction temperature while monitoring for product formation and decomposition is recommended.

• Catalyst Issues: If you are using a catalyst, it may be inactive or poisoned. Ensure the catalyst is fresh, properly handled, and used in the correct loading. Consider screening different catalysts.

• Poor Solubility: The reactants may not be sufficiently soluble in the chosen solvent at the reaction temperature. Try a different solvent or a co-solvent system to improve solubility.

• Incorrect Reagent Stoichiometry: Ensure that the molar ratios of your reactants are correct. For reactions that go to completion, a slight excess of one reagent may be beneficial.

Problem 2: Formation of Multiple Products and Low Selectivity

Question: My reaction is producing a mixture of products, leading to a low yield of the desired compound. How can I improve the selectivity?

Answer:

Poor selectivity is a common challenge, often arising from competing reaction pathways. Optimizing your reaction conditions can significantly favor the formation of the desired product.

Potential Causes and Solutions:

• Side Reactions: 2,2-Dichloropropane derivatives can undergo various side reactions, such as elimination (dehydrochlorination) to form alkenes, or substitution at different positions.

• Reaction Temperature: Temperature can have a significant impact on selectivity. Running the reaction at a lower temperature may favor the kinetically controlled product over the thermodynamically controlled one.

• Choice of Base/Nucleophile: The nature of the base or nucleophile is critical. A bulky, non-nucleophilic base will favor elimination, while a less hindered, strong nucleophile will favor substitution.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway. Polar aprotic solvents can accelerate SN2 reactions, while polar protic solvents may favor SN1-type reactions or elimination.

Problem 3: Product Decomposition

Question: I am observing the formation of my desired product, but it seems to be decomposing under the reaction conditions. How can I prevent this?

Answer:

Product decomposition can significantly lower your yield. It is important to identify the cause of the instability and adjust the conditions accordingly.

Potential Causes and Solutions:

• Thermal Instability: The product may not be stable at the reaction temperature. Consider running the reaction at a lower temperature for a longer period.

• Acid/Base Sensitivity: The product may be sensitive to acidic or basic conditions. Ensure the pH of the reaction mixture is controlled, and quench the reaction appropriately during workup.

• Air/Moisture Sensitivity: Some organic molecules are sensitive to air or moisture. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) and using anhydrous solvents can prevent degradation.

• Workup Procedure: The product may be degrading during the workup. Minimize the time the product is in contact with aqueous acidic or basic solutions and avoid excessive heat during solvent removal.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and reactions of 2,2-dichloropropane derivatives.

Question 1: What are the main reaction pathways for 2,2-dichloropropane derivatives?

Answer: 2,2-Dichloropropane and its derivatives can undergo several types of reactions, including:

• Nucleophilic Substitution: The chlorine atoms can be displaced by a variety of nucleophiles. Geminal diols formed from hydrolysis are often unstable and can eliminate water to form ketones. For example, the hydrolysis of 2,2-dichloropropane with aqueous potassium hydroxide (B78521) yields acetone (B3395972).[1][2][3]

• Elimination (Dehydrochlorination): Treatment with a strong base can lead to the elimination of HCl to form chloroalkenes.

• Cyclopropanation: Dichlorocarbene, which can be generated from chloroform (B151607), can react with alkenes to form dichlorocyclopropane derivatives. While not a direct reaction of 2,2-dichloropropane, it is a key method for synthesizing related cyclopropane (B1198618) structures.

Question 2: What are some common side reactions to be aware of?

Answer: Common side reactions include the formation of isomeric products, over-reaction to form multiple substitution products, and elimination reactions competing with substitution. For instance, in the synthesis of dichlorocyclopropane derivatives, the formation of both cis and trans isomers is common.[4]

Question 3: How can I monitor the progress of my reaction?

Answer: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). These techniques allow you to track the consumption of the starting material and the formation of the product over time.

Data Presentation

The following tables summarize quantitative data for representative reactions. It is important to note that much of the available data is for analogous compounds and should be considered as a starting point for optimization.

Table 1: Illustrative Conditions for Dichlorocyclopropanation of Alkenes

Entry	Alkene	Base	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	1,3-Butadiene	50% aq. NaOH	Benzyltriethylammonium chloride	Dichloromethane	RT	4-6	-	[5]
2	Styrene	Potassium tert-butoxide	-	Pentane	0	-	-	[6]
3	Cyclohexene	50% aq. NaOH	Benzyltriethylammonium bromide	Chloroform	0	-	-	[6]

Table 2: Conditions for the Synthesis of a (2,2-dichloroethenyl)cyclopropane (B8254528) Derivative

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Diethyl 2,2-dimethyl-3-(2',2'-dichlorovinyl)-cyclopropane-1,1-dicarboxylate	1,5-diaza-bicyclo[4.3.0]non-5-ene	o-Xylene	Boiling	12	Ethyl 2,2-dimethyl-3-(2',2'-dichlorovinyl)-cyclopropane-1-carboxylate	-	[7]

Experimental Protocols

Protocol 1: General Procedure for Dichlorocyclopropanation of an Alkene [6]

Materials:

• Alkene (1.0 equiv)

• Chloroform (CHCl₃)

• 50% Aqueous Sodium Hydroxide (NaOH)

• Benzyltriethylammonium bromide (Phase-transfer catalyst, 0.02-0.10 equiv)

• Dichloromethane (CH₂Cl₂)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, add the alkene, dichloromethane, and the phase-transfer catalyst.

• Cool the mixture to 0°C using an ice bath.

• While stirring vigorously, add the pre-cooled 50% aqueous sodium hydroxide solution.

• Add chloroform dropwise to the rapidly stirred biphasic mixture over 30-60 minutes, maintaining the temperature at 0°C.

• Monitor the reaction by TLC or GC.

• Upon completion, dilute the reaction with water and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Hydrolysis of 2,2-Dichloropropane to Acetone [1][2][3]

Materials:

• 2,2-Dichloropropane

• Aqueous Potassium Hydroxide (KOH)

Procedure:

• In a round-bottom flask, combine 2,2-dichloropropane with an aqueous solution of potassium hydroxide.

• Heat the mixture under reflux. The intermediate 2,2-propanediol is unstable and will eliminate water to form acetone.

• The progress of the reaction can be monitored by observing the disappearance of the organic layer of 2,2-dichloropropane.

• After the reaction is complete, the acetone can be isolated by distillation.

Mandatory Visualization

Caption: General experimental workflow for reactions of 2,2-dichloropropane derivatives.

Caption: Troubleshooting logic for optimizing reaction conditions.

References

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

dealing with emulsion formation during 2,2-dichloropropane extraction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the extraction of 2,2-dichloropropane, with a specific focus on managing emulsion formation.

Troubleshooting Guide: Emulsion Formation

Emulsions are a common challenge in liquid-liquid extractions, appearing as a cloudy or milky layer between the aqueous and organic phases, which hinders proper phase separation. Below are systematic steps to prevent and break emulsions during 2,2-dichloropropane extraction.

Issue: A stable emulsion has formed between the aqueous and organic layers.

Immediate Actions (Mechanical & Physical Methods):

• Allow the mixture to stand: Sometimes, emulsions will break on their own if left undisturbed for a period, allowing for gravity to separate the phases.

• Gentle Agitation: Instead of vigorous shaking, gently swirl or rock the separatory funnel. This can be sufficient for extraction without forming a stable emulsion.[1]

• Centrifugation: If the sample volume is appropriate for the available equipment, centrifugation is a highly effective method for breaking emulsions by physically forcing the separation of the immiscible layers.[1]

• Filtration: Passing the emulsified layer through a plug of glass wool or a phase separation filter paper can help to coalesce the dispersed droplets and break the emulsion.[1]

• Temperature Modification: Gently warming or cooling the separatory funnel can alter the viscosity and density of the phases, which may promote separation.

Chemical Interventions:

• "Salting Out" - Addition of Brine: Introduce a saturated sodium chloride (NaCl) solution (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can decrease the solubility of the organic solvent in the aqueous phase and help to break the emulsion.[1]

• pH Adjustment: If the emulsion is suspected to be stabilized by acidic or basic compounds, carefully adjusting the pH of the aqueous layer away from the pKa of these compounds can destabilize the emulsion. For instance, if acidic compounds are present, increasing the pH may help.

• Addition of a Different Solvent: Adding a small amount of a different, miscible organic solvent can alter the overall properties of the organic phase and may help to break the emulsion.

Logical Workflow for Troubleshooting Emulsion Formation:

Troubleshooting workflow for emulsion formation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of emulsion formation during 2,2-dichloropropane extraction?

A1: Emulsion formation is often caused by the presence of surfactants or other emulsifying agents in the sample matrix. These can include lipids, proteins, and other high-molecular-weight organic compounds that have some solubility in both the aqueous and organic phases.[1] High-shear mixing, such as vigorous shaking, can also contribute to the formation of stable emulsions.[1]

Q2: How can I prevent emulsion formation from the start?

A2: The best approach is prevention. Using gentle mixing techniques like slow inversions of the separatory funnel instead of vigorous shaking can significantly reduce the likelihood of emulsion formation.[1] Additionally, if your sample matrix is known to be problematic, consider using an alternative extraction method like Solid-Phase Extraction (SPE), which avoids the direct mixing of two immiscible liquid phases.[2]

Q3: I've added brine, but the emulsion persists. What should I do next?

A3: If salting out is ineffective, you can try other chemical or physical methods. Consider a gentle pH adjustment of the aqueous layer. If that fails, centrifugation is a very effective, albeit equipment-dependent, method. Filtration through glass wool or phase separation paper is another viable option.

Q4: Can the choice of organic solvent affect emulsion formation?

A4: Yes, the properties of the organic solvent can influence the stability of an emulsion. While specific data for 2,2-dichloropropane is limited in this context, generally, solvents with densities very close to that of the aqueous phase can be more prone to forming stable emulsions. Sometimes, adding a small amount of a co-solvent can alter the properties of the organic phase enough to break the emulsion.

Q5: Are there alternative extraction methods that are less prone to emulsions?

A5: Yes, Solid-Phase Extraction (SPE) is an excellent alternative for samples that are prone to emulsion formation. In SPE, the aqueous sample is passed through a solid sorbent that retains the analyte. The sorbent is then washed, and the analyte is eluted with a small volume of organic solvent. This technique avoids the vigorous mixing of two immiscible liquids. Supported Liquid Extraction (SLE) is another alternative where the aqueous sample is adsorbed onto an inert solid support, and the analytes are then eluted with an organic solvent.[1]

Quantitative Data

The following table summarizes key physical and chemical properties of 2,2-dichloropropane and common extraction solvents. Understanding these properties can aid in solvent selection and troubleshooting.

Property	2,2-Dichloropropane	Dichloromethane (DCM)	Hexane	Water
Formula	C₃H₆Cl₂	CH₂Cl₂	C₆H₁₄	H₂O
Molar Mass ( g/mol )	112.99	84.93	86.18	18.02
Density (g/mL at 25°C)	1.082	1.326	0.655	0.997
Boiling Point (°C)	68-70	39.6	69	100
Solubility in Water	Low	13 g/L at 20°C	Insoluble	-
Primary Hazard	Flammable, Irritant	Volatile, Suspected Carcinogen	Flammable, Neurotoxin	-

Experimental Protocols

Key Experiment: Purge-and-Trap Extraction of Dichloropropanes from Soil (Adapted from EPA Method 8260)

This method is designed for the analysis of volatile organic compounds (VOCs), including dichloropropanes, in soil. It is presented here as a detailed example of a relevant extraction process.

1. Scope and Application:

This method is applicable to the determination of 1,2-dichloropropane (B32752) and other volatile organic compounds in soil. The principles can be extended to 2,2-dichloropropane.

2. Materials and Reagents:

• Methanol (B129727), purge-and-trap grade

• Reagent water (demonstrated to be free of analytes of interest)

• Helium, high purity

• Internal standards and surrogates in methanol

• Sample collection vials with PTFE-lined septa

• Purge-and-trap system coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Sample Preparation and Extraction:

• Low-Level Concentration (<200 µg/kg):

  • A 5-g soil sample is placed in a purge tube with 5 mL of reagent water.

  • The sample is spiked with internal standards and surrogates.

  • The tube is heated to 40°C and the sample is purged with helium for a set period (e.g., 11 minutes).

  • The purged analytes are trapped on a sorbent trap.

• High-Level Concentration (>200 µg/kg):

  • A 5-g soil sample is extracted with 10 mL of methanol by vigorous shaking.

  • The methanol extract is allowed to settle.

  • A small aliquot of the methanol extract is diluted with reagent water in a purge tube.

  • The diluted sample is then purged as described for the low-level method.

4. Emulsion-Related Troubleshooting in this Context:

While this method is not a liquid-liquid extraction, the initial mixing of soil with water or methanol can create a challenging matrix. If a stable suspension or emulsion-like mixture forms in the purge tube, consider the following:

• Centrifugation: Before taking an aliquot of the methanol extract (for high-level samples), centrifuging the soil-methanol mixture can help to pellet the solid material and clarify the supernatant.

• Salting Out: For the low-level method, adding a small amount of sodium sulfate (B86663) to the soil-water slurry before purging may help to reduce the formation of a stable suspension.

• Ultrasonication: A brief period of ultrasonication of the soil-water or soil-methanol mixture may help to break up aggregates and create a more homogenous sample for purging, but should be used cautiously to avoid loss of volatile analytes.

5. Analysis:

• After purging, the sorbent trap is heated and backflushed with helium to desorb the analytes onto the GC column.

• The analytes are separated by gas chromatography and detected by mass spectrometry.

Note: This is a summary of a standard method. Always refer to the full, official EPA method for detailed procedures, quality control requirements, and safety precautions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. agilent.com [agilent.com]

common impurities in commercial 2,2-dichloropropane and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2,2-dichloropropane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2,2-dichloropropane?

A1: Common impurities in commercial 2,2-dichloropropane can originate from its synthesis process and degradation over time.

• Synthesis-Related Impurities: When synthesized from acetone (B3395972) and phosphorus pentachloride, impurities can include unreacted acetone, phosphorus oxychloride, and residual inorganic acids.[1][2]

• Isomeric Impurities: Depending on the synthetic route, other isomers of dichloropropane may be present.

• Degradation-Related Impurities: 2,2-Dichloropropane can degrade, particularly in the presence of moisture or bases. This can lead to the formation of acetone through hydrolysis and 2-chloropropene (B1346963) via dehydrohalogenation.[3] Exposure to air and moisture can also lead to the formation of acidic impurities like hydrogen chloride (HCl).

Q2: How can I assess the purity of my 2,2-dichloropropane?

A2: The most common and effective method for assessing the purity of 2,2-dichloropropane and identifying volatile organic impurities is Gas Chromatography-Mass Spectrometry (GC-MS).[4] This technique can separate the components of your sample and provide information about their relative quantities.

Q3: My experiment is sensitive to acidic impurities. How can I be sure my 2,2-dichloropropane is suitable?

A3: Commercial 2,2-dichloropropane may contain trace amounts of acidic impurities, such as HCl, from synthesis or degradation. It is highly recommended to perform an aqueous wash with a mild base, such as a dilute sodium carbonate or sodium bicarbonate solution, to neutralize and remove any acidic residues before use in sensitive applications.[1][5]

Q4: I suspect my 2,2-dichloropropane has started to degrade. What are the signs?

A4: Degradation of 2,2-dichloropropane can be indicated by a change in its physical properties or the appearance of unexpected peaks in analytical tests like GC-MS. A yellowish tinge to the normally colorless liquid or an unusually strong, pungent odor could suggest the presence of degradation products. The presence of acetone or 2-chloropropene in a GC-MS analysis would be a strong indicator of degradation.

Troubleshooting Guides

Issue: Presence of Acidic Impurities

This guide outlines the protocol for removing acidic impurities from 2,2-dichloropropane.

Experimental Protocol: Aqueous Washing

• Separatory Funnel Setup: Place the commercial 2,2-dichloropropane in a separatory funnel.

• First Wash (Water): Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure. Allow the layers to separate completely. 2,2-Dichloropropane is denser than water and will be the bottom layer. Drain and discard the upper aqueous layer.

• Second Wash (Base): Add a fresh portion of a dilute (e.g., 5%) aqueous solution of sodium carbonate or sodium bicarbonate to the separatory funnel.[1][5] Shake vigorously, again venting frequently as carbon dioxide gas may be generated if significant acid is present.[6] Allow the layers to separate and drain the lower organic layer into a clean flask.

• Third Wash (Water): Wash the organic layer again with deionized water to remove any residual base.

• Drying: Dry the washed 2,2-dichloropropane using an anhydrous drying agent like calcium chloride or magnesium sulfate.[1] Swirl the flask until the liquid is clear and no clumping of the drying agent is observed.

• Filtration: Decant or filter the dried 2,2-dichloropropane to remove the drying agent.

Logical Workflow for Acid Removal

Caption: Workflow for the removal of acidic impurities.

Issue: Presence of Other Organic Impurities

For the removal of non-acidic organic impurities, such as unreacted starting materials or other chlorinated hydrocarbons, fractional distillation is the recommended method.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus. A Vigreux column is suitable for separating components with moderately different boiling points.[7] Ensure all glassware is dry.

• Charge the Flask: Add the acid-free and dried 2,2-dichloropropane to the distillation flask along with boiling chips or a magnetic stir bar.

• Heating: Gently heat the distillation flask using a heating mantle.

• Equilibration: As the liquid boils, a vapor front will begin to rise through the fractionating column. Allow the temperature at the distillation head to stabilize. This indicates that the vapor is in equilibrium with the condensate on the column packing.

• Fraction Collection: Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2,2-dichloropropane (~68-70°C).[1][3] Discard any initial lower-boiling fractions (forerun) and stop the distillation before higher-boiling impurities begin to distill over.

• Storage: Store the purified 2,2-dichloropropane in a tightly sealed container in a cool, dry, and dark place to prevent degradation.

Experimental Workflow for Fractional Distillation

Caption: General workflow for purification by fractional distillation.

Data Presentation

The following table summarizes potential impurities in commercial 2,2-dichloropropane and the recommended methods for their removal. The typical abundance is an estimate for a commercial product with a purity of approximately 98%.

Impurity	Potential Source	Typical Abundance (in a 98% pure product)	Boiling Point (°C)	Removal Method
Acetone	Unreacted starting material	< 1%	56	Fractional Distillation
Phosphorus Oxychloride	Synthesis byproduct	< 0.5%	105.8	Aqueous Wash
Inorganic Acids (e.g., HCl)	Synthesis byproduct/Degradation	Trace	N/A	Aqueous Wash with Base
Water	Incomplete drying/Storage	< 0.1%	100	Drying with Anhydrous Salts
2-Chloropropene	Dehydrohalogenation	Trace	22.6	Fractional Distillation
Other Dichloropropane Isomers	Synthesis side-reactions	< 0.5%	Variable	Fractional Distillation

References

• 1. prepchem.com [prepchem.com]
• 2. quora.com [quora.com]
• 3. 2,2-Dichloropropane 98 594-20-7 [sigmaaldrich.com]
• 4. glsciences.eu [glsciences.eu]
• 5. 2,2-DICHLOROPROPANE | 594-20-7 [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Purification [chem.rochester.edu]

impact of water contamination on reactions with 2,2-dichloropropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-dichloropropane. The focus is on the impact of water contamination on various chemical reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2,2-dichloropropane is showing an unexpected ketone peak (around 58 g/mol ) in the GC-MS analysis. What could be the cause?

A1: The presence of an unexpected ketone, specifically acetone (B3395972), is a strong indicator of water contamination in your reaction setup. 2,2-Dichloropropane readily undergoes hydrolysis in the presence of water to form an unstable intermediate, 2,2-propanediol (a geminal diol), which rapidly eliminates a molecule of water to yield acetone.[1][2][3][4][5] This reaction is particularly accelerated under alkaline or aqueous basic conditions.[4][6][7][8]

Troubleshooting Steps:

• Verify Solvent Anhydrousness: Use a freshly opened bottle of anhydrous solvent or a properly dried and stored solvent.

• Dry Glassware: Ensure all glassware is rigorously dried, either by oven-drying or flame-drying under an inert atmosphere.

• Check Reagents for Water Content: Other reagents in the reaction mixture could be a source of water. Consider analyzing their water content using Karl Fischer titration.[6][7][9]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.

Q2: I am attempting to form a Grignard reagent from 2,2-dichloropropane, but the reaction is not initiating or is giving very low yields. Could water be the issue?

A2: Absolutely. Grignard reagents are extremely sensitive to water.[6][7][9] Any trace amount of water will protonate and thereby destroy the Grignard reagent as it is formed. Water can also passivate the surface of the magnesium metal, preventing the initiation of the reaction.[7] It is imperative that all components of the reaction, including the glassware, solvent, and 2,2-dichloropropane itself, are scrupulously dry.

Troubleshooting Steps:

• Anhydrous Conditions: All glassware must be oven-dried or flame-dried immediately before use.[6] Solvents (typically diethyl ether or THF) must be anhydrous grade and preferably distilled from a suitable drying agent.

• Reagent Purity: Ensure the 2,2-dichloropropane is free from water. If necessary, it can be distilled from a mild drying agent like calcium chloride.

• Initiation Techniques: If the reaction fails to start, adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can help activate the magnesium surface.[6]

Q3: How does water contamination affect nucleophilic substitution reactions with 2,2-dichloropropane where I am not using a water-sensitive catalyst?

A3: While not as dramatic as in Grignard reactions, water can still negatively impact standard nucleophilic substitution reactions.

• Side Reactions: As mentioned in Q1, water can lead to the hydrolysis of 2,2-dichloropropane to acetone. This side reaction consumes your starting material, leading to a reduced yield of your desired product.

• Solvent Polarity: The presence of water increases the polarity of the reaction medium, which can alter the reaction rate and selectivity, particularly in SN1-type reactions where a polar protic solvent can stabilize the carbocation intermediate.

• Nucleophile Deactivation: If your nucleophile is basic, it can be protonated by water, reducing its nucleophilicity and consequently slowing down the desired reaction.

Quantitative Data Summary

Water Content (ppm) in Solvent	Theoretical Yield of Desired Product (%)	Observed Yield of Acetone (%)
< 10	95	< 0.1
50	90	~ 5
100	82	~ 12
250	65	~ 25
500	45	~ 40
This table is for illustrative purposes to demonstrate the trend of decreased desired product yield with increased water contamination due to the competing hydrolysis reaction.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This protocol outlines the general steps for determining the water content in a solvent or in 2,2-dichloropropane.

Objective: To quantify the amount of water present in a liquid sample.

Apparatus:

• Automated Karl Fischer titrator (volumetric or coulometric).[9]

• Dry syringes and needles.

• Titration vessel.

Reagents:

• Karl Fischer reagent (e.g., Hydranal™-Composite 5).

• Anhydrous methanol (B129727) or appropriate Karl Fischer solvent.[6]

• Water standard for calibration.

Procedure:

• System Preparation: The titration vessel is filled with the Karl Fischer solvent, and the system is pre-titrated to a stable, anhydrous endpoint.

• Standardization: A known amount of a water standard is injected into the vessel, and the titrant consumption is used to determine the exact titer of the Karl Fischer reagent.

• Sample Analysis: A precisely weighed or volumetrically measured amount of the sample (e.g., reaction solvent or 2,2-dichloropropane) is injected into the titration vessel.

• Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached.[7]

• Calculation: The instrument's software calculates the water content of the sample, typically in ppm or percentage.

Protocol 2: Monitoring the Impact of Water Contamination on a Reaction by GC-MS

Objective: To qualitatively and quantitatively assess the effect of water on the product distribution of a reaction involving 2,2-dichloropropane.

Apparatus:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• Appropriate GC column (e.g., DB-5ms or similar).

• Autosampler vials.

• Microsyringes.

Procedure:

• Reaction Setup: Set up parallel reactions. One reaction should be under strictly anhydrous conditions, while others have known, varying amounts of water added to the solvent.

• Reaction Monitoring: At specified time points, withdraw aliquots from each reaction mixture.

• Sample Preparation: Quench the reaction in the aliquot if necessary. Dilute the aliquot with a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration appropriate for GC-MS analysis. Add an internal standard for quantitative analysis.

• GC-MS Analysis: Inject the prepared samples into the GC-MS. The temperature program of the GC oven should be optimized to separate the starting material (2,2-dichloropropane), the desired product, and the hydrolysis byproduct (acetone).

• Data Analysis:

  • Qualitative: Identify the peaks in the chromatogram by comparing their mass spectra to a library (e.g., NIST). Confirm the presence of acetone.

  • Quantitative: Determine the relative peak areas of the starting material, product, and acetone. Use the internal standard to calculate the concentration and yield of each component.

• Comparison: Compare the results from the anhydrous reaction with those containing water to determine the impact on product yield and byproduct formation.

Visualizations

Caption: Hydrolysis pathway of 2,2-dichloropropane.

Caption: Troubleshooting workflow for reactions.

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. US2235762A - Synthesis of cyclopropane - Google Patents [patents.google.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of solvents using GC-MS - Chromatography Forum [chromforum.org]
• 6. mt.com [mt.com]
• 7. news-medical.net [news-medical.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Karl Fischer titration - Wikipedia [en.wikipedia.org]

Technical Support Center: Catalyst Deactivation in 2,2-Dichloropropane Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to catalyst deactivation during the synthesis of 2,2-dichloropropane, particularly from acetone (B3395972) and a chlorinating agent.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Conversion of Acetone

• Symptom: The reaction does not proceed, or the conversion of acetone to 2,2-dichloropropane is significantly lower than expected.

• Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Catalyst Poisoning	1. Check Feedstock Purity: - Water Content: Lewis acid catalysts such as aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃) are highly sensitive to moisture. Water can hydrolyze the catalyst, rendering it inactive. Ensure all reactants (acetone, chlorinating agent) and solvents are rigorously dried before use. - Other Impurities: Impurities in the acetone or chlorinating agent can act as catalyst poisons. Consider using a higher purity grade of reactants.
Insufficient Catalyst Activity	1. Use Fresh Catalyst: Ensure the Lewis acid catalyst has not been degraded by improper storage (e.g., exposure to moisture).2. Optimize Catalyst Loading: The amount of catalyst can be crucial. Too little may result in a slow or incomplete reaction. Titrate the catalyst loading to find the optimal concentration for your specific conditions.
Suboptimal Reaction Temperature	The reaction may require a specific temperature range to proceed efficiently. Ensure the reaction temperature is maintained at the recommended level. For exothermic reactions, proper cooling is essential to prevent catalyst degradation.

Issue 2: Rapid Decrease in Reaction Rate

• Symptom: The reaction starts at a reasonable rate but then slows down or stops prematurely.

• Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Catalyst Fouling or Coking	1. Analyze for Byproducts: The formation of high molecular weight byproducts or polymers from acetone can lead to the deposition of "coke" on the catalyst surface, blocking active sites.[1] Analyze the reaction mixture for the presence of such species.2. Modify Reaction Conditions: Lowering the reaction temperature or reducing the concentration of acetone may help to minimize the formation of coke precursors.
Product Inhibition	The product, 2,2-dichloropropane, or intermediates may bind to the catalyst's active sites, inhibiting further reaction. Consider removing the product as it is formed, if feasible for your experimental setup.

Issue 3: Catalyst Fails to Perform After Regeneration

• Symptom: A previously used and regenerated catalyst shows little to no activity.

• Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Irreversible Sintering	High reaction or regeneration temperatures can cause the catalyst particles to agglomerate, leading to a permanent loss of active surface area. This is often irreversible. Re-evaluate the temperatures used during reaction and regeneration to ensure they are within the catalyst's thermal stability limits.
Incomplete Regeneration	The regeneration protocol may not have been sufficient to remove all deactivating species. Consider extending the regeneration time or employing a more rigorous procedure. For coked catalysts, ensure the oxidative regeneration is complete. For poisoned catalysts, ensure the washing steps are thorough.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the synthesis of 2,2-dichloropropane from acetone?

A1: The synthesis of 2,2-dichloropropane from acetone and a chlorinating agent is typically catalyzed by Lewis acids. Common examples include aluminum chloride (AlCl₃), iron(III) chloride (FeCl₃), and zinc chloride (ZnCl₂). Solid acid catalysts like certain zeolites can also be employed.

Q2: What are the primary mechanisms of catalyst deactivation in this synthesis?

A2: The main deactivation mechanisms are:

• Poisoning: Impurities, particularly water, can react with and deactivate Lewis acid catalysts.

• Coking/Fouling: Acid-catalyzed self-condensation or polymerization of acetone can form carbonaceous deposits (coke) that block catalyst pores and active sites.[1]

• Thermal Degradation (Sintering): High temperatures can cause irreversible damage to the catalyst's structure, reducing its active surface area.

Q3: How can I test the activity of my catalyst before starting a large-scale experiment?

A3: It is advisable to perform a small-scale pilot reaction with a fresh batch of catalyst under your intended reaction conditions. Monitor the conversion of acetone over time using techniques like Gas Chromatography (GC) to establish a baseline for catalyst activity.

Q4: Is it possible to regenerate a deactivated catalyst used in this synthesis?

A4: Yes, in many cases, regeneration is possible, especially for deactivation caused by coking or fouling. A common method for removing coke is controlled oxidation, where the catalyst is heated in a stream of air or a dilute oxygen/inert gas mixture. For deactivation by certain poisons or foulants, washing the catalyst with an appropriate solvent may restore some activity. However, deactivation due to sintering is generally irreversible.

Experimental Protocols

Protocol 1: Testing Catalyst Activity and Deactivation

• Objective: To determine the initial activity of a Lewis acid catalyst and monitor its deactivation over time.

• Materials:

  • Anhydrous acetone

  • Chlorinating agent (e.g., anhydrous HCl gas or a suitable surrogate)

  • Lewis acid catalyst (e.g., AlCl₃)

  • Anhydrous solvent (e.g., dichloromethane)

  • Inert gas (e.g., Nitrogen or Argon)

  • Reaction vessel with stirring and temperature control

  • Gas dispersion tube (for gaseous reactants)

  • Sampling apparatus

  • GC for analysis

• Procedure:

  • Set up the reaction vessel under an inert atmosphere.

  • Add the anhydrous solvent and the Lewis acid catalyst to the vessel.

  • Begin stirring and bring the mixture to the desired reaction temperature.

  • Add anhydrous acetone to the mixture.

  • Start the flow of the chlorinating agent at a controlled rate.

  • Take samples of the reaction mixture at regular intervals.

  • Quench the reaction in the samples immediately (e.g., with a cold, dilute sodium bicarbonate solution).

  • Analyze the organic phase of the samples by GC to determine the concentration of acetone and 2,2-dichloropropane.

  • Plot the conversion of acetone versus time to determine the reaction rate and observe any decrease in activity.

Protocol 2: Regeneration of a Coked Solid Acid Catalyst

• Objective: To remove carbonaceous deposits (coke) from a deactivated solid acid catalyst.

• Materials:

  • Deactivated (coked) solid acid catalyst

  • Tube furnace with temperature control

  • Source of dry air or a mixture of oxygen in nitrogen

  • Solvent for washing (e.g., acetone or a hydrocarbon)

• Procedure:

  • After the reaction, recover the coked catalyst by filtration.

  • Wash the catalyst with a solvent to remove any adsorbed organic molecules.

  • Dry the catalyst in an oven at a low temperature (e.g., 100-120 °C).

  • Place the dried, coked catalyst in the tube furnace.

  • Pass a slow stream of an inert gas over the catalyst bed while gradually increasing the temperature.

  • Once at the desired regeneration temperature (typically 300-500 °C, depending on the catalyst's thermal stability), introduce a controlled flow of dry air or a dilute oxygen/nitrogen mixture.

  • Hold at this temperature until the coke has been burned off (this can be monitored by analyzing the off-gas for CO₂).

  • Cool the catalyst down to room temperature under a flow of inert gas.

  • The regenerated catalyst can then be tested for activity using Protocol 1.

Data Presentation

Table 1: Representative Data for Catalyst Deactivation in a Related Ketalization Reaction

Catalyst	Cycle 1 Conversion (%)	Cycle 2 Conversion (%)	Cycle 3 Conversion (%)
Amberlyst 36	95	88	75
Sulfonated Asphaltenes	92	90	89
Fe(NO₃)₃	85	83	80

Note: This data is from glycerol (B35011) ketalization with acetone and is intended to be representative of deactivation trends for acid catalysts in reactions involving ketones.[2]

Visualizations

Caption: Troubleshooting workflow for addressing low yield in 2,2-dichloropropane synthesis.

Caption: Major catalyst deactivation pathways in 2,2-dichloropropane synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 2,2-Dichloropropane Analytical Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the preparation of analytical standards for 2,2-dichloropropane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when preparing analytical standards for 2,2-dichloropropane?

A1: The primary challenges stem from the high volatility and potential for degradation of 2,2-dichloropropane. Key issues include evaporative losses during handling and dilution, as well as chemical breakdown due to factors like temperature, pH, and light exposure.[1][2]

Q2: How should I store my 2,2-dichloropropane analytical standards?

A2: Both neat standards and prepared solutions should be stored in a cool, dry, and dark environment, typically in a refrigerator at 2-8°C.[3] For long-term storage, freezing at -20°C or below in an inert atmosphere is recommended.[1] Use amber glass vials with PTFE-lined screw caps (B75204) or crimp tops to minimize volatilization and light exposure.[1] Ensure the container size is appropriate for the volume of the standard to reduce headspace.

Q3: What solvents are suitable for preparing 2,2-dichloropropane standards?

A3: Methanol (B129727) is a commonly used solvent for preparing stock and working standards of volatile organic compounds like 2,2-dichloropropane for methods such as EPA 524.2.[4][5] Other organic solvents in which it is soluble, such as hexane (B92381) and dichloromethane, can also be used depending on the analytical method. It is sparingly soluble in water.

Q4: What are the known degradation pathways for 2,2-dichloropropane?

A4: 2,2-Dichloropropane can undergo several degradation pathways. Hydrolysis can occur, particularly under basic conditions, which may lead to the formation of unstable intermediates.[6] Thermal degradation is also a concern, especially at elevated temperatures, such as in a hot GC inlet.[1] Dehydrohalogenation is another potential degradation reaction that has been investigated.[3][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or Inconsistent Instrument Response for Standards	Evaporation of Analyte: 2,2-Dichloropropane is highly volatile, and analyte loss can occur during standard preparation and storage.	- Prepare standards at low temperatures (e.g., in an ice bath).- Use gas-tight syringes for all transfers.- Minimize headspace in vials.- Ensure vials are securely capped immediately after preparation.[2]
Degradation of Standard: The compound may have degraded due to improper storage or handling.	- Store standards at recommended low temperatures and protect from light.[1]- Prepare fresh standards more frequently.- Consider acidifying the standard solution (e.g., with HCl to pH < 2) to improve stability, especially for aqueous standards.
Appearance of Unexpected Peaks in Chromatogram	Contamination: Solvents, glassware, or the syringe may be contaminated.	- Use high-purity solvents (e.g., purge and trap grade methanol).- Thoroughly clean all glassware and bake at a high temperature to remove volatile residues.- Rinse syringes with clean solvent before and after use.
Degradation Products: The extra peaks may be from the breakdown of 2,2-dichloropropane.	- Confirm the identity of degradation products if possible (e.g., by mass spectrometry).- Prepare fresh standards and re-analyze.- Review storage and handling procedures to minimize degradation.
Poor Peak Shape (Tailing or Fronting)	Analyte Interaction: Active sites in the GC inlet liner or column can interact with chlorinated compounds.	- Use a deactivated inlet liner.- Condition the GC column according to the manufacturer's instructions.- Consider using a guard column.
High Concentration: Injecting a standard that is too concentrated can overload the column.	- Dilute the standard to a lower concentration within the linear range of the detector.

Quantitative Data

Physical and Chemical Properties of 2,2-Dichloropropane

Property	Value	Reference
CAS Number	594-20-7	[8][9]
Molecular Formula	C₃H₆Cl₂	[8][9]
Molecular Weight	112.99 g/mol	[9]
Boiling Point	68-69 °C	[3]
Melting Point	-35 °C	[3]
Density	1.082 g/mL at 25 °C	[3]
Flash Point	-5 °C	[7]
Vapor Pressure	132 mmHg at 25 °C
Water Solubility	Sparingly soluble	[10]

Solubility of 2,2-Dichloropropane

Solvent	Solubility
Methanol	Soluble
Ethanol	Soluble[10]
Diethyl Ether	Soluble[10]
Chloroform	Soluble[10]
Benzene	Soluble[10]
Hexane	Soluble
Dichloromethane	Soluble

Experimental Protocols

Protocol 1: Preparation of a 1000 µg/mL Stock Standard in Methanol

Materials:

• Neat 2,2-dichloropropane standard

• Purge and trap grade methanol

• Class A volumetric flasks (e.g., 10 mL)

• Gas-tight microsyringes

• Analytical balance (4-5 decimal places)

• Small, clean beaker

• Amber glass vials with PTFE-lined screw caps

Procedure:

• Allow the neat 2,2-dichloropropane standard to equilibrate to room temperature before opening.

• Place a 10 mL volumetric flask on the analytical balance and tare it.

• Using a gas-tight syringe, quickly transfer approximately 10 mg of the neat 2,2-dichloropropane directly into the volumetric flask. Record the exact weight.

• Immediately cap the flask to prevent evaporation.

• Quickly add a small amount of methanol to the flask, cap, and swirl to dissolve the 2,2-dichloropropane.

• Once dissolved, fill the flask to the mark with methanol.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap.

• Store the stock solution in a refrigerator at 2-8°C.

Protocol 2: Preparation of Calibration Curve Standards (e.g., 1, 5, 10, 25, 50 µg/mL)

Materials:

• 1000 µg/mL 2,2-dichloropropane stock solution

• Purge and trap grade methanol

• Class A volumetric flasks (e.g., 10 mL)

• Gas-tight microsyringes

• Amber glass vials with PTFE-lined screw caps

Procedure:

• Label a series of 10 mL volumetric flasks for each calibration standard.

• To prepare the 50 µg/mL standard, transfer 500 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask using a gas-tight syringe.

• Dilute to the mark with methanol, cap, and invert to mix.

• To prepare the 25 µg/mL standard, transfer 250 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask. Dilute to the mark with methanol, cap, and invert to mix.

• Repeat this process for the remaining calibration standards, calculating the required volume of stock solution for each.

• Transfer each calibration standard to a separate, clearly labeled amber glass vial with a PTFE-lined cap.

• Store the calibration standards in a refrigerator at 2-8°C. Prepare fresh working standards regularly.

Visualizations

Caption: Experimental workflow for the preparation of 2,2-dichloropropane analytical standards.

Caption: Troubleshooting logic for issues with 2,2-dichloropropane analytical standards.

References

• 1. benchchem.com [benchchem.com]
• 2. Best Practices for Handling and Using Volatile Analytical Standards [restek.com]
• 3. 2,2-DICHLOROPROPANE | 594-20-7 [chemicalbook.com]
• 4. agilent.com [agilent.com]
• 5. 2,2-Dichloropropane 100 µg/mL in Methanol [lgcstandards.com]
• 6. 2, 2-dichloro propane treated with aq. KOH gives an unstable product. It is [allen.in]
• 7. 2,2-Dichloropropane 98 594-20-7 [sigmaaldrich.com]
• 8. Page loading... [wap.guidechem.com]
• 9. scbt.com [scbt.com]
• 10. 12-Dichloropropane – Solvent for Organic Chemistry | PENPET [penpet.com]

Technical Support Center: Resolving Isomeric Impurities in 2,2-Dichloropropane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the resolution of isomeric impurities in 2,2-dichloropropane samples.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the gas chromatography (GC) analysis of 2,2-dichloropropane and its isomers.

Q1: Why am I seeing poor resolution or co-eluting peaks for my dichloropropane isomers?

A1: Poor resolution is a common issue when separating structurally similar isomers. Here are several potential causes and solutions:

• Inappropriate GC Column: The stationary phase of your column may not have the right selectivity for halogenated hydrocarbons.

  • Solution: Use a column specifically designed for volatile organic compounds (VOCs), such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms or equivalent). Ensure the column has sufficient length (e.g., 30m) and a narrow internal diameter (e.g., 0.25mm) for higher efficiency.

• Incorrect Oven Temperature Program: A suboptimal temperature ramp can cause isomers to elute too closely together.

  • Solution: Optimize the temperature program. Start with a low initial temperature (e.g., 40°C) to trap the volatile compounds at the head of the column, followed by a slow ramp rate (e.g., 5-10°C/min). This enhances the differential migration of the isomers along the column.[1]

• Carrier Gas Flow Rate is Too High or Too Low: The linear velocity of the carrier gas affects separation efficiency.

  • Solution: Ensure your carrier gas (typically Helium) flow rate is set to the optimal velocity for your column dimensions. This is usually around 1-1.5 mL/min.[2]

• Column Overload: Injecting too much sample can lead to broad, overlapping peaks.

  • Solution: Reduce the injection volume or dilute your sample. If using a split/splitless injector, try increasing the split ratio.[3]

Q2: My chromatogram shows significant peak tailing for all isomer peaks. What is the cause?

A2: Peak tailing, where the back half of the peak is drawn out, often indicates active sites within the system that are interacting with your analytes.

• Contaminated Injector Liner: The glass liner in the injector can accumulate non-volatile residues, creating active sites.

  • Solution: Deactivate or replace the injector liner. Using a liner with glass wool can sometimes help trap non-volatile matrix components, but the wool itself can also become active.[4][5]

• Active Sites on the Column: The column itself may have become active due to contamination or degradation of the stationary phase.

  • Solution: Condition the column by baking it at a high temperature (as specified by the manufacturer). If this doesn't work, you may need to trim the first few centimeters from the inlet of the column or replace it entirely.[3]

• System Leaks: A leak in the system can affect peak shape.

  • Solution: Perform a thorough leak check of all fittings from the injector to the detector using an electronic leak detector.[5]

Q3: I am observing ghost peaks in my blank runs. Where are they coming from?

A3: Ghost peaks are peaks that appear in blank runs and are typically due to contamination or carryover.

• Injector Contamination: The most common source is residue from previous, more concentrated samples in the injector.

  • Solution: Clean the injector port and replace the septum and liner.[3]

• Septum Bleed: Old or low-quality septa can release volatile compounds when heated.

  • Solution: Use high-quality, low-bleed septa and replace them regularly.[3]

• Carrier Gas Impurities: Impurities in the carrier gas can accumulate on the column at low temperatures and elute as the oven temperature increases.

  • Solution: Ensure you are using high-purity carrier gas and that your gas traps/filters are functioning correctly.[5]

• Sample Carryover: Residue from a previous injection may remain in the syringe of an autosampler.

  • Solution: Add extra solvent wash steps to the autosampler sequence between injections.

Frequently Asked Questions (FAQs)

Q1: What are the common isomeric impurities found in a 2,2-dichloropropane sample?

A1: The molecular formula for dichloropropane is C₃H₆Cl₂. Besides 2,2-dichloropropane, you can expect to find the following structural isomers:

• 1,1-dichloropropane

• 1,2-dichloropropane

• 1,3-dichloropropane[6]

Q2: Which analytical method is most suitable for separating and identifying dichloropropane isomers?

A2: Gas Chromatography (GC), particularly when coupled with a Mass Spectrometer (MS), is the most effective and widely used technique.[1] GC provides the necessary separation for these volatile isomers, while MS allows for positive identification based on their unique mass fragmentation patterns.[7]

Q3: How can I definitively identify each isomer peak in my chromatogram?

A3: Identification is best achieved by comparing two key pieces of data against a certified reference standard for each isomer:

• Retention Time: Under identical chromatographic conditions, each isomer will have a characteristic retention time.

• Mass Spectrum: The mass spectrometer will generate a fragmentation pattern for each eluting compound. This "fingerprint" can be compared to a spectral library or the spectrum of a known standard for confirmation.

Q4: Can spectroscopic methods like NMR be used to differentiate these isomers?

A4: Yes, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation and can unambiguously differentiate between the dichloropropane isomers.[2] ¹H NMR and ¹³C NMR spectra will show unique signals (chemical shifts, splitting patterns, and number of peaks) for each isomer due to the different chemical environments of the hydrogen and carbon atoms in each structure.[2] However, this technique requires the isomers to be isolated and in sufficient quantity, making it more suitable for structural confirmation after separation rather than for routine quantification of impurities in a mixture.

Quantitative Data: Dichloropropane Isomer Analysis

The following table summarizes typical data obtained during the GC-MS analysis of dichloropropane isomers. Retention times are approximate and can vary based on the specific instrument, column, and method parameters.

Isomer	CAS Number	Typical Retention Time (min)	Key Mass Fragments (m/z)
2,2-Dichloropropane	594-20-7	3.2 - 3.5	77, 63, 41, 98, 62
1,1-Dichloropropane	78-99-9	3.5 - 3.8	77, 63, 41, 79, 27
1,2-Dichloropropane	78-87-5	3.8 - 4.2	63, 62, 41, 27, 65
1,3-Dichloropropane	142-28-9	4.5 - 5.0	76, 41, 78, 39, 27

Experimental Protocols

Protocol 1: GC-MS Analysis of Dichloropropane Isomers

This protocol is based on standard methods for volatile organic compound analysis, such as EPA Method 524.2.[7]

1. Sample Preparation (Purge and Trap) a. Sparge a 5 mL aqueous sample with inert gas (Helium) for approximately 10-12 minutes at ambient temperature. b. The purged volatile organic compounds (VOCs) are trapped on a sorbent tube containing materials like Tenax, silica (B1680970) gel, and charcoal. c. After purging, the trap is heated (e.g., to 245°C) and backflushed with Helium to desorb the VOCs onto the GC column.

2. Gas Chromatography (GC) Conditions

• Column: 30 m x 0.25 mm ID, 1.4 µm film thickness, 5% Phenyl / 95% Dimethylpolysiloxane (or equivalent).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 40°C, hold for 2.5 minutes.

  • Ramp: 7°C/min to 70°C, then 25°C/min to 220°C.

  • Final Hold: Hold at 220°C for 2 minutes.[8]

• Injector: Split/splitless, operated in splitless mode during desorption from the trap. Injector Temperature: 200°C.

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 300.

• Source Temperature: 230°C.

• Transfer Line Temperature: 250°C.

4. Data Analysis a. Identify the isomers in the total ion chromatogram (TIC) based on their retention times. b. Confirm the identity of each peak by comparing its mass spectrum to a reference library (e.g., NIST) or a previously run standard. c. Quantify the amount of each impurity by integrating the peak area of a specific quantitation ion and comparing it to a calibration curve generated from standards of known concentrations.

Visualizations

Caption: Experimental workflow for resolving isomeric impurities.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. benchchem.com [benchchem.com]
• 3. stepbio.it [stepbio.it]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. What are the structures of the isomers of dichloropropane? | Filo [askfilo.com]
• 7. epa.gov [epa.gov]
• 8. glsciences.eu [glsciences.eu]

Technical Support Center: Safe Quenching of Reactions Involving 2,2-Dichloropropane

This technical support center provides guidance for researchers, scientists, and drug development professionals on safely quenching chemical reactions that utilize 2,2-dichloropropane as a solvent or reactant. The information is presented in a question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with quenching reactions in 2,2-dichloropropane?

A1: The primary hazards stem from the reactivity of the reagents used in the reaction, the potential for exothermic reactions during quenching, and the properties of 2,2-dichloropropane itself. Key concerns include:

• Highly Reactive Reagents: Reactions involving organometallics, strong acids or bases, or metal hydrides can react violently with quenching agents.

• Exothermic Quenching: The neutralization of reactive species can generate significant heat, potentially leading to boiling of the solvent and a dangerous increase in pressure. 2,2-Dichloropropane has a low boiling point (68-69 °C), increasing the risk of solvent evaporation and exposure.

• Hydrolysis of 2,2-Dichloropropane: In the presence of aqueous base (like aqueous KOH), 2,2-dichloropropane can hydrolyze to form acetone.[1][2] This reaction can be exothermic.

• Flammability: 2,2-Dichloropropane is a flammable liquid and its vapors can form explosive mixtures with air.[3] Heat generated during quenching can be an ignition source.

• Toxicity: 2,2-Dichloropropane is harmful if swallowed or inhaled and may cause cancer.[4] Proper personal protective equipment (PPE) is crucial.

Q2: How do I choose the appropriate quenching agent for my reaction?

A2: The choice of quenching agent depends on the specific reagents you need to neutralize. A tiered approach, starting with a less reactive quenching agent and gradually moving to a more reactive one, is often the safest method.

• For Organometallic Reagents (e.g., Grignards, organolithiums):

  • Isopropanol (B130326) or other higher alcohols: These are less reactive than methanol (B129727) or water and can be used for the initial quench of highly reactive species.

  • Methanol/Ethanol: After the initial vigorous reaction subsides, a more reactive alcohol can be used.[5]

  • Water or Aqueous Solutions (e.g., saturated ammonium (B1175870) chloride): These are typically used as the final quenching agent once the bulk of the reactive material has been consumed.[6]

• For Strong Acids (e.g., HCl, H₂SO₄):

  • Slow addition to a cooled solution of a weak base: A saturated solution of sodium bicarbonate or sodium carbonate is a common choice. Be aware of gas evolution (CO₂).

• For Strong Bases (e.g., LDA, NaH):

  • Isopropanol: Similar to organometallic reagents, a less reactive alcohol should be used for the initial quench.

  • Methanol/Ethanol: Follow with a more reactive alcohol.

  • Water: Add cautiously as the final step.

Q3: What are the signs of an unsafe quenching process?

A3: Be vigilant for the following signs, which indicate a potentially hazardous situation:

• Rapid increase in temperature.

• Uncontrolled boiling or splashing of the reaction mixture.

• Sudden and excessive gas evolution.

• Change in color indicating an unexpected side reaction.

• Smoke or fire.

If you observe any of these, immediately stop the addition of the quenching agent, ensure the cooling bath is effectively cooling the reaction, and be prepared to evacuate if the situation escalates.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Reaction temperature increases too rapidly during quenching.	Quenching agent is being added too quickly.	Stop the addition immediately. Allow the reaction to cool before resuming addition at a much slower rate. Ensure the cooling bath is at the appropriate temperature and has sufficient capacity.
The chosen quenching agent is too reactive for the initial quench.	Use a less reactive quenching agent for the initial phase (e.g., isopropanol instead of water for an organometallic reagent).
Excessive gas evolution leading to splashing.	Quenching an acid with a carbonate or bicarbonate solution too quickly.	Add the quenching solution dropwise to control the rate of CO₂ evolution. Ensure adequate headspace in the reaction vessel.
Quenching a metal hydride.	The reaction should be performed under an inert atmosphere with proper venting to handle the hydrogen gas produced.[7]
A solid precipitate forms during quenching, potentially trapping unreacted material.	The product of the quench is insoluble in the reaction mixture.	Add a co-solvent to aid in solubility. Stir the mixture vigorously to ensure all reactive species come into contact with the quenching agent.
The reaction mixture remains colored or appears heterogeneous after quenching.	Incomplete quenching.	Allow the mixture to stir for an extended period at a safe temperature. If necessary, cautiously add more of the final quenching agent (e.g., water).

Experimental Protocols

Protocol 1: General Procedure for Quenching Organometallic Reagents in 2,2-Dichloropropane

Safety Precautions: This procedure must be conducted in a fume hood. Wear appropriate PPE, including safety glasses, a flame-retardant lab coat, and chemical-resistant gloves. Have a fire extinguisher rated for chemical fires readily available.

Methodology:

• Cool the Reaction: Cool the reaction vessel to 0 °C or below using an ice/water or dry ice/acetone bath.

• Inert Atmosphere: Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the quenching process.

• Initial Quench (Less Reactive Alcohol): Slowly add isopropanol dropwise via a dropping funnel or syringe. Monitor the temperature closely. If a significant exotherm is observed, pause the addition until the temperature subsides.[5]

• Secondary Quench (More Reactive Alcohol): Once the initial vigorous reaction has ceased, switch to the dropwise addition of methanol or ethanol.[5]

• Final Quench (Water/Aqueous Solution): After the addition of the more reactive alcohol is complete and no further exotherm is observed, cautiously add water or a saturated aqueous solution of ammonium chloride dropwise.

• Warm to Room Temperature: Once the addition of the final quenching agent is complete, allow the reaction mixture to slowly warm to room temperature while stirring.

• Workup: Proceed with the standard aqueous workup for your reaction.

Protocol 2: General Procedure for Quenching Acidic Reactions in 2,2-Dichloropropane

Safety Precautions: This procedure must be conducted in a fume hood. Wear appropriate PPE. Be aware of potential gas evolution.

Methodology:

• Cool the Reaction: Cool the reaction vessel to 0 °C using an ice/water bath.

• Prepare Quenching Solution: In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate.

• Slow Addition: Slowly and carefully add the sodium bicarbonate solution to the stirred reaction mixture dropwise.

• Monitor Gas Evolution: Control the addition rate to manage the evolution of CO₂ gas and prevent excessive foaming or splashing.

• Check pH: After the addition is complete, check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Workup: Proceed with the standard aqueous workup.

Visual Guides

Caption: A decision-making workflow for quenching reactions.

Caption: Hierarchy of safety controls for quenching procedures.

References

• 1. Alkaline hydrolysis of 2,2-dichloropropane gives (1) Acetone (2) 2,2-prop.. [askfilo.com]
• 2. brainly.in [brainly.in]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. epfl.ch [epfl.ch]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. kgroup.du.edu [kgroup.du.edu]

minimizing solvent loss during 2,2-dichloropropane distillation

Welcome to the technical support center for the distillation of 2,2-dichloropropane. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals minimize solvent loss and optimize their distillation processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 2,2-dichloropropane loss during distillation?

A1: 2,2-Dichloropropane is a volatile compound, making it susceptible to loss during distillation. The primary causes of solvent loss include:

• Leaks in the apparatus: Even small leaks in joints or connections can lead to significant vapor loss, especially under vacuum.[1][2]

• Inefficient condensation: If the condenser is not adequately cooled, some of the solvent vapor will not condense back into a liquid and will be lost.[3][4]

• High evaporation rate: Excessive heating can lead to a high vaporization rate that overwhelms the condenser's capacity.[5]

• Bumping and foaming: Sudden, violent boiling (bumping) or the formation of foam can cause the solvent to splash over into the collection flask or out of the system.[5][6][7]

• Inappropriate distillation method: Using a method not suited for volatile compounds can result in unnecessary loss.[8][9]

Q2: How can I optimize the condenser to improve solvent recovery?

A2: Optimizing your condenser is critical for minimizing the loss of a volatile solvent like 2,2-dichloropropane. Key strategies include:

• Ensure adequate cooling: Use a sufficiently cold coolant and ensure a proper flow rate. For highly volatile compounds, a recirculating chiller set to a low temperature (-10°C to 0°C) is often more effective than tap water.[10]

• Proper setup: Water-cooled condensers should have the coolant flowing from the bottom inlet to the top outlet to ensure the jacket is completely filled.[11]

• Select the right condenser: A Vigreux condenser or a well-designed fractional distillation column can provide more surface area for condensation, which is beneficial for separating volatile compounds.[8][11]

• Monitor temperatures: The temperature at the top of the distillation column should remain constant and close to the boiling point of the solvent. A significant drop in temperature can indicate the completion of the distillation of that component.[11]

Q3: What is "bumping" and how can I prevent it during the distillation of 2,2-dichloropropane?

A3: Bumping is the sudden, violent boiling of a liquid. It occurs when a liquid is superheated, and a large vapor bubble forms rapidly, which can cause the apparatus to break apart and lead to significant solvent loss.[5][6] To prevent bumping, especially during vacuum distillation:

• Use a magnetic stirrer: Continuous stirring provides nucleation sites for smooth boiling. This is a very effective method for low-viscosity liquids.[12]

• Boiling chips: While effective at atmospheric pressure, traditional boiling chips are often not suitable for vacuum distillation as the trapped air is quickly removed.[13] There are, however, anti-bumping granules specifically designed for vacuum distillations.[13]

• Use a capillary tube (ebulliator): A fine capillary tube can be inserted to introduce a steady stream of tiny bubbles (air or nitrogen), which promotes smooth boiling under vacuum.[12]

• Ensure even heating: Use a heating mantle or an oil bath for uniform and controlled heating.[3][6] Avoid direct heating with an open flame, which can create hot spots.[14]

Troubleshooting Guides

Issue 1: Significant loss of 2,2-dichloropropane with no obvious cause.

This is a common issue when distilling volatile compounds. A systematic approach can help identify the source of the loss.

Possible Cause	Diagnostic Check	Solution
System Leaks	Perform a leak test. For vacuum distillation, isolate the system from the pump and monitor the pressure. A rapid rise in pressure indicates a leak.[2] For atmospheric distillation, carefully check all joints and seals.	Check and re-grease all glass joints. Ensure all clamps are secure but not overtightened.[2] Replace any damaged glassware or seals.[1][15]
Inefficient Condensation	Check the temperature of the coolant leaving the condenser. If it is warm, the condenser is not removing heat effectively. Ensure the condenser is not overloaded by too high a distillation rate.	Lower the coolant temperature or increase the flow rate. Reduce the heating to slow down the rate of distillation.[4]
Product in the Cold Trap	If using a vacuum pump with a cold trap, check the trap for condensed solvent.	This indicates the vacuum is too strong or the condenser is inefficient. Reduce the vacuum strength or improve condenser efficiency.[8]

Issue 2: The distillation is proceeding very slowly or not at all.

Possible Cause	Diagnostic Check	Solution
Insufficient Heating	The heating mantle or oil bath temperature is too low. The vapor is not reaching the condenser.	Gradually increase the heating temperature until a steady ring of condensate is observed rising up the column.[11]
Heat Loss from the Column	The distillation column feels cool to the touch, and the condensate ring is not rising.	Insulate the distillation column with glass wool or aluminum foil to prevent heat loss.[11]
Vacuum Level is Too High	In vacuum distillation, an excessively high vacuum can sometimes make it difficult to maintain the necessary temperature for boiling.	Adjust the vacuum to the appropriate level for the desired boiling point.

Experimental Protocols

Protocol 1: Fractional Distillation of 2,2-Dichloropropane at Atmospheric Pressure

This protocol is suitable for separating 2,2-dichloropropane from less volatile impurities.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[11]

  • Secure all components with clamps.[11]

  • Connect the condenser to a cold water source, with water entering the bottom and exiting the top.[11]

• Procedure:

  • Add the 2,2-dichloropropane mixture and a magnetic stir bar or boiling chips to the round-bottom flask.

  • Begin stirring and gently heat the flask using a heating mantle.

  • Observe the ring of condensate rising slowly up the fractionating column. If it stops rising, slightly increase the heat.[11]

  • The temperature should hold steady at the boiling point of 2,2-dichloropropane as it distills. Collect this fraction.

  • If the temperature drops or rises significantly, it indicates that the 2,2-dichloropropane has distilled, and you are now collecting a different substance or the flask is nearly dry.

  • Do not distill to dryness, as this can be a safety hazard.[6]

Protocol 2: Performing a Leak Test for Vacuum Distillation

• Apparatus Setup:

  • Assemble the complete vacuum distillation apparatus, ensuring all joints are properly sealed.

• Procedure:

  • Turn on the vacuum pump and allow the system to evacuate.

  • Once the desired vacuum level is reached, close the valve that isolates the distillation apparatus from the vacuum pump.[2]

  • Monitor the vacuum gauge. A tight system should show a very slow pressure increase. A rapid increase in pressure indicates a leak.[2]

  • To find the leak, you can perform a "wiggle test" by gently moving hoses and connections to see if it affects the vacuum.[2] You can also carefully apply a small amount of a volatile solvent like acetone (B3395972) to the joints; a leak will draw the solvent in and cause a change in the pressure reading.

Visual Guides

Caption: Troubleshooting workflow for diagnosing solvent loss.

References

• 1. njhjchem.com [njhjchem.com]
• 2. beakerandwrench.com [beakerandwrench.com]
• 3. Best Solvent Distillation How to Improve It | Alaqua Inc [alaquainc.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. labsup.net [labsup.net]
• 6. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 7. ddpsinc.com [ddpsinc.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. What factors optimize the distillation process? | EMIN.COM.MM [emin.com.mm]
• 10. cdn.digivac.com [cdn.digivac.com]
• 11. Purification [chem.rochester.edu]
• 12. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. echemi.com [echemi.com]
• 14. distillequipment.com [distillequipment.com]
• 15. mrwaterdistiller.com [mrwaterdistiller.com]

Reference Data & Comparative Studies

Reactivity of 2,2-Dichloropropane and Its Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 2,2-dichloropropane and its primary isomers, 1,1-dichloropropane (B1633073) and 1,2-dichloropropane (B32752). Understanding the differences in their chemical behavior is crucial for predicting reaction outcomes, optimizing synthetic routes, and developing robust drug development processes. This document summarizes key experimental data, outlines detailed experimental protocols for reactivity assessment, and visualizes the structure-reactivity relationships.

Comparative Reactivity Data

The reactivity of dichloropropane isomers is significantly influenced by the position of the chlorine atoms on the propane (B168953) chain. This positioning dictates the steric hindrance around the reaction center and the stability of any potential carbocation intermediates, thereby influencing the rates and mechanisms of nucleophilic substitution (S_N1 and S_N2) and elimination (E1 and E2) reactions.

Isomer	Structure	Reaction Type	Relative Rate/Key Observations	Product(s)
2,2-Dichloropropane	CH₃-CCl₂-CH₃	S_N1 Hydrolysis	Slow, proceeds through a relatively unstable tertiary carbocation.	Acetone[1][2]
E2 Elimination	Favored with a strong, bulky base.	2-Chloropropene
1,1-Dichloropropane	CH₃-CH₂-CHCl₂	S_N2 Hydrolysis	Faster than 2,2-dichloropropane due to less steric hindrance at the primary carbon.	Propanal[3]
Elimination	Undergoes 1,1-HCl and 1,2-DCl elimination. Experimental rate constants have been determined for these pathways.	1-Chloropropene isomers
1,2-Dichloropropane	CH₃-CHCl-CH₂Cl	S_N2 Hydrolysis	Reactivity is intermediate. The primary chloride is more susceptible to S_N2 attack than the secondary chloride.	1-Chloro-2-propanol, 2-Chloro-1-propanol
Pyrolysis (Elimination)	Decomposes at high temperatures to form various monochloropropenes. The reaction is unimolecular.	3-Chloropropene, cis/trans-1-Chloropropene, 2-Chloropropene

Structure-Reactivity Relationship

The following diagram illustrates the relationship between the isomeric structures of dichloropropane and their predominant reaction pathways and relative reactivities in nucleophilic substitution reactions.

Caption: Isomeric structure dictates reaction mechanism and rate.

Experimental Protocols

Comparative Hydrolysis of Dichloropropane Isomers via Silver Nitrate (B79036) Test

This protocol provides a qualitative and semi-quantitative method to compare the rates of hydrolysis of 2,2-dichloropropane, 1,1-dichloropropane, and 1,2-dichloropropane. The reaction proceeds via nucleophilic substitution, where water acts as the nucleophile. The rate of reaction is monitored by the formation of a silver chloride precipitate.

Materials:

• 2,2-Dichloropropane

• 1,1-Dichloropropane

• 1,2-Dichloropropane

• Ethanol (95%)

• 0.1 M Silver Nitrate (AgNO₃) solution in ethanol

• Test tubes and rack

• Water bath

• Pipettes

• Stopwatch

Procedure:

• Preparation: Label three sets of test tubes, one for each isomer. In each test tube, add 2 mL of ethanol.

• Addition of Isomers: To the first set of test tubes, add 5 drops of 2,2-dichloropropane. To the second set, add 5 drops of 1,1-dichloropropane. To the third set, add 5 drops of 1,2-dichloropropane. Gently swirl each test tube to ensure mixing.

• Reaction Initiation: Prepare a separate test tube containing 5 mL of 0.1 M silver nitrate solution in ethanol. Place all test tubes in a water bath set to a constant temperature (e.g., 50°C) and allow them to equilibrate for 5 minutes.

• Monitoring the Reaction: Simultaneously add 1 mL of the silver nitrate solution to each of the test tubes containing the dichloropropane isomers and start the stopwatch.

• Data Collection: Observe the test tubes for the first sign of a precipitate (silver chloride). Record the time it takes for the precipitate to appear in each test tube. For a more quantitative comparison, the turbidity of the solutions can be measured over time using a spectrophotometer.

Expected Results and Interpretation:

The rate of precipitation corresponds to the rate of hydrolysis.

• 1,1-Dichloropropane is expected to react the fastest via an S_N2 mechanism due to the presence of a primary carbon center with less steric hindrance.

• 1,2-Dichloropropane will likely show an intermediate rate, with the primary chloride being more reactive than the secondary one.

• 2,2-Dichloropropane , being a tertiary dihalide, will react the slowest under these conditions, as the S_N1 reaction it would favor is generally slow, and the S_N2 pathway is sterically hindered.

Gas-Phase Pyrolysis for Elimination Reactivity

For comparing elimination reactivity, a gas-phase pyrolysis experiment can be conducted.

Experimental Workflow:

Caption: Workflow for studying gas-phase elimination of dichloropropanes.

This experimental setup, as described in the study of the pyrolysis of 1,2-dichloropropane, allows for the determination of rate constants and product distributions for the elimination reactions of each isomer under controlled conditions. By comparing the Arrhenius parameters obtained for each isomer, a quantitative assessment of their relative reactivities in elimination reactions can be achieved.

References

• 1. Gas-phase pyrolysis of 1,2-dichloropropane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. scribd.com [scribd.com]
• 3. praxilabs.com [praxilabs.com]

A Comparative Guide to Analytical Methods for 2,2-Dichloropropane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two primary analytical techniques for the quantification of 2,2-dichloropropane: Purge and Trap Gas Chromatography-Mass Spectrometry (P&T GC-MS) and Static Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID). The information presented is intended to assist researchers in selecting the most suitable methodology for their specific analytical requirements, supported by experimental data and detailed protocols.

Method Comparison Overview

Purge and Trap GC-MS is a highly sensitive and specific method, widely recognized and validated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) for the analysis of volatile organic compounds (VOCs) in water.[1] It offers low detection limits and is the method of choice for trace-level quantification.

Static Headspace GC-FID provides a simpler, more robust, and often faster alternative for analyzing volatile compounds. While it may not typically reach the same low detection limits as P&T GC-MS, it is a highly effective and reproducible technique for samples with higher concentrations of the analyte and is less susceptible to interference from the sample matrix.

Data Presentation: Performance Characteristics

The following tables summarize the quantitative performance data for the two analytical methods.

Table 1: Purge and Trap Gas Chromatography-Mass Spectrometry (P&T GC-MS) (Data derived from methods based on U.S. EPA Method 524.2)

Parameter	Performance
Linearity (R²)	>0.999
Method Detection Limit (MDL)	0.13 µg/L
Limit of Quantification (LOQ)	~0.43 µg/L
Accuracy (% Recovery)	94%
Precision (%RSD)	8.8%

Table 2: Static Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) (Performance data based on the analysis of volatile halogenated hydrocarbons and related compounds)

Parameter	Performance
Linearity (R²)	>0.997
Limit of Detection (LOD)	0.0001 - 0.3091 µg/L
Limit of Quantification (LOQ)	0.0004 - 1.03 µg/L
Accuracy (% Recovery)	80 - 105%
Repeatability (%RSD)	0.4 - 6.1%

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for both P&T GC-MS and HS-GC-FID.

P&T GC-MS experimental workflow.

HS-GC-FID experimental workflow.

Experimental Protocols

Purge and Trap Gas Chromatography-Mass Spectrometry (P&T GC-MS)

This protocol is based on the principles outlined in U.S. EPA Method 524.2 for the analysis of volatile organic compounds in water.

• Sample Preparation:

  • Collect water samples in vials with zero headspace.

  • Add a surrogate and internal standard spiking solution to each sample. Fluorobenzene is commonly used as an internal standard.

• Purge and Trap:

  • The sample is purged with an inert gas (e.g., helium) at a defined flow rate for a specific time (e.g., 11 minutes).

  • The purged volatile compounds are trapped on a sorbent tube containing materials like Tenax®, silica (B1680970) gel, and charcoal.

• Thermal Desorption and GC-MS Analysis:

  • The trap is rapidly heated to desorb the analytes onto the gas chromatograph.

  • GC Conditions:

    • Column: Capillary column suitable for volatile organics (e.g., 6% cyanopropylphenyl / 94% dimethylpolysiloxane).

    • Carrier Gas: Helium.

    • Oven Program: A temperature gradient is used to separate the compounds, for example, hold at 35°C for 3 minutes, then ramp to 200°C.

  • MS Conditions:

    • Ionization: Electron Impact (EI).

    • Scan Range: 35-260 amu.

    • Quantification: Based on the integrated area of the characteristic ions of 2,2-dichloropropane relative to the internal standard.

Static Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID)

This protocol is a general procedure for the analysis of volatile halogenated hydrocarbons in an aqueous matrix.

• Sample Preparation:

  • Place a known volume of the aqueous sample (e.g., 10 mL) into a headspace vial (e.g., 20 mL).

  • Add a matrix modifier, such as sodium chloride (e.g., 2g), to increase the partitioning of the analyte into the headspace.

  • Seal the vial with a septum and crimp cap.

• Headspace Sampling:

  • Place the vial in the headspace autosampler.

  • Incubate the vial at a constant temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) to allow for equilibration of the analyte between the liquid and gas phases.

  • A known volume of the headspace gas is automatically injected into the gas chromatograph.

• GC-FID Analysis:

  • GC Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

    • Carrier Gas: Nitrogen or Helium.

    • Oven Program: An isothermal or gradient temperature program suitable for separating volatile compounds.

    • Injector: Split/splitless injector, typically operated in split mode.

  • FID Conditions:

    • Temperature: Typically 250-300°C.

    • Gases: Hydrogen and Air.

    • Quantification: Based on the peak area of 2,2-dichloropropane relative to an external or internal standard calibration curve.

Logical Relationship for Method Selection

The choice between P&T GC-MS and HS-GC-FID depends on the specific requirements of the analysis.

Decision tree for analytical method selection.

References

• 1. gerstelus.com [gerstelus.com]

Spectroscopic Scrutiny: Confirming the Structure of 2,2-Dichloropropane Over Its Isomers

In the realm of chemical analysis and drug development, unambiguous structural confirmation is paramount. Spectroscopic techniques provide a powerful arsenal (B13267) for elucidating the precise arrangement of atoms within a molecule. This guide presents a comparative spectroscopic analysis of 2,2-dichloropropane against its structural isomers, 1,1-dichloropropane (B1633073) and 1,2-dichloropropane, to definitively confirm its unique structure. Through a detailed examination of Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS), we demonstrate how the symmetrical nature of 2,2-dichloropropane yields a distinct spectral fingerprint.

Comparative Spectroscopic Data

The key to distinguishing between these isomers lies in the differences in their molecular symmetry and the resulting impact on their interaction with electromagnetic radiation and behavior under ionization. The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 2,2-dichloropropane and its isomers.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration
2,2-Dichloropropane	~2.19 - 2.21	Singlet	6H
1,1-Dichloropropane	~5.9 (t), ~2.4 (m), ~1.2 (t)	Triplet, Multiplet, Triplet	1H, 2H, 3H
1,2-Dichloropropane	~4.1 (m), ~3.7 (m), ~1.6 (d)	Multiplet, Multiplet, Doublet	1H, 2H, 3H

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm
2,2-Dichloropropane	~85 (C), ~35 (CH₃)
1,1-Dichloropropane	~70 (CHCl₂), ~30 (CH₂), ~10 (CH₃)
1,2-Dichloropropane	~60 (CHCl), ~50 (CH₂Cl), ~25 (CH₃)

Table 3: Infrared (IR) Spectroscopy Data

Compound	Key Absorptions (cm⁻¹)	Functional Group
2,2-Dichloropropane	~2900-3000, ~1380, ~750	C-H stretch, C-H bend, C-Cl stretch
1,1-Dichloropropane	~2900-3000, ~1450, ~650-750	C-H stretch, C-H bend, C-Cl stretch
1,2-Dichloropropane	~2900-3000, ~1450, ~650-750	C-H stretch, C-H bend, C-Cl stretch

Table 4: Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,2-Dichloropropane	112, 114, 116	97, 77, 63, 41
1,1-Dichloropropane	112, 114, 116	77, 63, 41, 27
1,2-Dichloropropane	112, 114, 116	77, 63, 41, 27

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). The solution should be clear and free of any particulate matter.

• Instrumentation: Utilize a standard NMR spectrometer (e.g., 300 or 500 MHz).

• ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum. Typical parameters include 16-32 scans, a relaxation delay of 1-2 seconds, and a spectral width of 10-15 ppm.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Typical parameters include 512-2048 scans, a relaxation delay of 2-5 seconds, and a spectral width of 200-250 ppm.

• Data Processing: Process the data with Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm for ¹H NMR and the solvent peak (e.g., CDCl₃ at 77.16 ppm) for ¹³C NMR.

Infrared (IR) Spectroscopy:

• Sample Preparation: For liquid samples, a neat (undiluted) spectrum can be obtained by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the empty salt plates. Place the sample plates in the spectrometer and record the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹. The background spectrum is automatically

A Comparative Guide to Catalysts for 2,2-Dichloropropane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes for 2,2-dichloropropane, a valuable chemical intermediate. The focus is on the catalysts employed, with supporting experimental data where available. Two primary synthetic pathways are examined: the catalytic hydrochlorination of 2-chloropropene (B1346963) and the reaction of acetone (B3395972) with phosphorus pentachloride. This document aims to equip researchers with the necessary information to select an appropriate synthetic method based on performance and reaction conditions.

Data Presentation: Catalyst Performance in 2,2-Dichloropropane Synthesis

Quantitative data for the synthesis of 2,2-dichloropropane is summarized in the table below. It is important to note that while several catalysts are proposed for the hydrochlorination of 2-chloropropene, detailed comparative experimental data is limited in the available literature. The data presented for the iron(III) chloride catalyzed reaction is derived from patent literature.

Synthesis Route	Catalyst	Substrates	Reaction Conditions	Yield of 2,2-Dichloropropane	Selectivity	Reference
Catalytic Hydrochlorination	Iron(III) Chloride (FeCl₃)	2-chloropropene, Hydrogen Chloride (HCl)	50°C, 10 bar, 3 hours	88%	High (selective for 2-chloropropene over 1-chloropropene)	[1]
Catalytic Hydrochlorination	Other Friedel-Crafts Catalysts (e.g., AlCl₃, BF₃, ZnCl₂, Zeolites)	2-chloropropene, Hydrogen Chloride (HCl)	Not specified	Not specified	Not specified	[1]
Reaction with Phosphorus Pentachloride	None (PCl₅ acts as reagent)	Acetone, Phosphorus Pentachloride (PCl₅)	Cooled with ice water	Not specified in comparative studies	Forms POCl₃ as a byproduct	[2]

Experimental Protocols

Catalytic Hydrochlorination of 2-Chloropropene with Iron(III) Chloride

This protocol is based on the process described in patent EP0665202A2.

Materials:

• A mixture of chloropropenes (in the example, containing 27.8% 2-chloropropene)

• Anhydrous iron(III) chloride (FeCl₃)

• Gaseous hydrogen chloride (HCl)

• Water

• Anhydrous calcium chloride

Equipment:

• 1 L stirred autoclave

• Gas chromatography (GC) apparatus for analysis

• Separatory funnel

• Distillation apparatus

Procedure:

• A 1 L stirred autoclave is charged with 275 g of a chloropropene mixture containing 27.8% 2-chloropropene.

• 1.3 g of anhydrous iron(III) chloride is added to the autoclave.

• The autoclave is pressurized to 10 bar with hydrogen chloride gas.

• The reaction mixture is heated to 50°C and stirred for 3 hours.

• The progress of the reaction is monitored by gas chromatographic analysis of the reaction mixture.

• After the reaction is complete, the raw mixture is treated with water to remove the catalyst and any unreacted HCl.

• The organic phase is separated and dried with anhydrous calcium chloride.

• The final product, 2,2-dichloropropane, is isolated and purified by fractional distillation, collecting the fraction boiling at 68-70°C.[1]

Synthesis of 2,2-Dichloropropane from Acetone and Phosphorus Pentachloride

This is a classical, non-catalytic method for the synthesis of 2,2-dichloropropane.

Materials:

• Acetone

• Phosphorus pentachloride (PCl₅)

• Ice water

• Diluted sodium carbonate solution

• Anhydrous calcium chloride

Equipment:

• Reaction flask

• Separatory funnel

• Distillation apparatus

Procedure:

• 5 g of acetone is placed in a reaction flask and cooled with ice water.

• 15 g of phosphorus pentachloride is added slowly in small portions to the cooled acetone. The PCl₅ reacts and dissolves.

• Once all the PCl₅ has been added and dissolved, the reaction solution is poured into ice-cold water.

• The 2,2-dichloropropane forms as a heavy liquid at the bottom.

• The crude 2,2-dichloropropane is separated using a separatory funnel.

• The product is washed sequentially with water, a diluted sodium carbonate solution, and again with water.

• The washed product is dried over anhydrous calcium chloride.

• Purification is achieved by distillation, collecting the fraction boiling at 70°C.

Mandatory Visualization

Experimental Workflow for Catalytic Synthesis

Caption: A flowchart of the experimental procedure for the catalytic synthesis.

Proposed Reaction Pathway

Caption: A diagram illustrating the proposed reaction mechanism.

References

• 1. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]

A Comparative Guide to Purity Assessment of 2,2-Dichloropropane by Advanced Analytical Techniques

For researchers, scientists, and drug development professionals, the precise determination of chemical purity is a cornerstone of reliable and reproducible results. In the synthesis and application of specialized chemical intermediates like 2,2-dichloropropane, even trace impurities can have significant impacts on reaction kinetics, product yield, and the safety profile of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of three powerful analytical techniques for assessing the purity of 2,2-dichloropropane: Gas Chromatography with Flame Ionization Detection (GC-FID), Quantitative Nuclear Magnetic Resonance (¹H qNMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS). We present detailed experimental protocols and comparative performance data to facilitate informed method selection for quality control and research applications.

Workflow for Purity Assessment

A systematic approach is crucial for the comprehensive purity analysis of 2,2-dichloropropane. The general workflow involves sample preparation followed by analysis using one or more of the detailed techniques to identify and quantify the main component and any potential impurities.

A generalized workflow for the purity assessment of 2,2-dichloropropane.

Comparative Performance of Analytical Techniques

The selection of an analytical method is often a trade-off between sensitivity, specificity, accuracy, and the nature of the information required. The following table summarizes the key performance characteristics of GC-FID, ¹H qNMR, and GC-MS for the purity analysis of 2,2-dichloropropane. The data presented is a realistic representation based on the analysis of similar halogenated alkanes.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Quantitative ¹H Nuclear Magnetic Resonance (¹H qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on volatility and polarity, followed by detection of ions formed in a hydrogen flame.	Absorption of radio waves by ¹H nuclei in a magnetic field, with signal intensity directly proportional to the number of nuclei.	Separation based on volatility and polarity, followed by ionization and mass-based detection of the compound and its fragments.
Limit of Detection (LOD)	~0.1 - 1 µg/mL	~0.1 mg/mL	~0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	~0.5 - 5 µg/mL	~0.5 mg/mL	~0.05 - 0.5 µg/mL
Linearity (R²)	> 0.999	> 0.999	> 0.999
Precision (%RSD)	< 2%	< 1%	< 5%
Primary Strengths	High precision, robustness, and wide linear range for quantification.	Absolute quantification without a specific reference standard of the analyte, non-destructive, provides structural information.	High sensitivity and definitive identification of impurities through mass spectral libraries.
Primary Weaknesses	Co-elution of impurities can lead to inaccurate results; does not provide structural information for unknown impurities.	Lower sensitivity compared to chromatographic methods; potential for signal overlap.	Can be less precise than GC-FID for quantification; potential for analyte degradation at high temperatures.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a starting point and may require optimization for specific instrumentation and sample matrices.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is highly suitable for the routine quality control of 2,2-dichloropropane, providing reliable quantification of its purity and known volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

Chromatographic Conditions:

• Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness).[1]

• Carrier Gas: Helium or Nitrogen, constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Sample Preparation:

• Accurately weigh approximately 100 mg of the 2,2-dichloropropane sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a suitable solvent such as methanol (B129727) or hexane.

Data Analysis: The purity of 2,2-dichloropropane is determined using the area percent method. The peak area of 2,2-dichloropropane is expressed as a percentage of the total area of all observed peaks in the chromatogram. For higher accuracy, an internal standard method can be employed.

Quantitative ¹H Nuclear Magnetic Resonance (¹H qNMR) Spectroscopy

¹H qNMR is a primary ratio method that allows for the direct and highly accurate determination of purity without the need for a specific 2,2-dichloropropane reference standard.[2][3]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) equipped with a high-resolution probe.

Acquisition Parameters:

• Pulse Program: Standard 1D proton experiment with a 90° pulse.

• Solvent: Chloroform-d (CDCl₃).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or 1,4-dinitrobenzene, that has a singlet peak in a region of the spectrum with no interference from the analyte or its impurities.[4]

• Relaxation Delay (d1): At least 5 times the longest T₁ of the analyte and internal standard protons (typically 30-60 seconds to ensure full relaxation).

• Number of Scans: 16 or more to achieve an adequate signal-to-noise ratio (>250:1 for <1% integration error).[5]

Sample Preparation:

• Accurately weigh approximately 20 mg of the 2,2-dichloropropane sample into an NMR tube.

• Accurately weigh approximately 10 mg of the internal standard into the same NMR tube.

• Add approximately 0.7 mL of CDCl₃, cap the tube, and gently mix until fully dissolved.

Data Analysis: The purity of the 2,2-dichloropropane sample is calculated using the following formula:

Purity (%) = (I_sample / I_std) * (N_std / N_sample) * (M_sample / M_std) * (m_std / m_sample) * P_std

Where:

• I: Integral area of the signal for the sample or standard.

• N: Number of protons for the integrated signal.

• M: Molar mass of the sample or standard.

• m: Mass of the sample or standard.

• P_std: Purity of the internal standard.

For 2,2-dichloropropane, the singlet at approximately 2.19 ppm in CDCl₃ corresponds to the six equivalent methyl protons and can be used for quantification.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the highly specific detection capabilities of mass spectrometry, making it the ideal technique for identifying unknown impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

Chromatographic and Mass Spectrometric Conditions:

• Column: HP-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).[6]

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 4 minutes.

  • Ramp: 15°C/min to 220°C.

  • Hold: 2 minutes at 220°C.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-200.

• Scan Mode: Full scan for impurity identification and selected ion monitoring (SIM) for trace quantification.

Sample Preparation:

• Prepare a dilute solution of the 2,2-dichloropropane sample (e.g., 100 µg/mL) in a volatile solvent like dichloromethane (B109758) or hexane.

Data Analysis:

• Purity Assessment: The purity can be estimated by the area percent of the 2,2-dichloropropane peak relative to the total ion chromatogram (TIC).

• Impurity Identification: The mass spectrum of each impurity peak is compared to a reference library (e.g., NIST) for identification. The fragmentation pattern of 2,2-dichloropropane will show a molecular ion peak and characteristic fragments resulting from the loss of chlorine and methyl groups. Common impurities may include isomers such as 1,1-dichloropropane (B1633073) and 1,2-dichloropropane, as well as residual solvents from the synthesis process.

References

• 1. agilent.com [agilent.com]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. youtube.com [youtube.com]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Experimental Properties of 2,2-Dichloropropane

For researchers, scientists, and professionals in drug development, a thorough understanding of the chemical and physical properties of reagents and solvents is paramount. This guide provides a comprehensive cross-validation of experimental data on 2,2-dichloropropane, presenting its properties, comparing it with an isomer and a common alternative, and detailing relevant experimental protocols.

Data Presentation: Physicochemical Properties

The following tables summarize the key quantitative data for 2,2-dichloropropane, its isomer 1,2-dichloropropane, and the widely used solvent, dichloromethane.

Table 1: Physical and Chemical Properties of Dichlorinated Alkanes

Property	2,2-Dichloropropane	1,2-Dichloropropane	Dichloromethane (DCM)
CAS Number	594-20-7[1][2][3]	78-87-5[4]	75-09-2
Molecular Formula	C₃H₆Cl₂[1][3]	C₃H₆Cl₂	CH₂Cl₂
Molecular Weight	112.99 g/mol [1][2][3]	112.99 g/mol	84.93 g/mol
Appearance	Clear, colorless liquid[5]	Clear liquid[6]	Colorless liquid
Odor	Strong, sweet odor[1]	Chloroform-like odor[6]	Sweet, chloroform-like odor
Boiling Point	68-69 °C[1][2][5]	95-96 °C[6]	39.6 °C
Melting Point	-35 °C[1][2][5]	-93.9 °C[7]	-96.7 °C
Density	1.082 g/mL at 25 °C[2][5]	1.159 g/cc[6]	1.326 g/mL at 20 °C
Refractive Index (n20/D)	1.4145[1][5]	-	1.4244
Flash Point	-5.0 °C (closed cup)[8]	21 °C (open cup)[6]	-

Table 2: Spectroscopic Data for 2,2-Dichloropropane

Spectroscopic Data	Values
¹H NMR (300 MHz, CDCl₃)	δ 2.193 ppm[9]
¹H NMR (300 MHz, CCl₄)	δ 2.21 ppm[9]
¹³C NMR	Chemical shifts have been recorded and are available in spectral databases.[10]
Mass Spectrum (m/z)	Available through the NIST WebBook.[11]
IR Spectrum	Data available in the NIST Chemistry WebBook.[12]

Table 3: Safety and Hazard Information

Hazard Information	2,2-Dichloropropane	1,2-Dichloropropane
Signal Word	Danger[8][13]	Danger[4]
Hazard Statements	Highly flammable liquid and vapor (H225), Causes serious eye irritation (H319)[8][13].	Highly flammable liquid and vapor, Harmful if swallowed or inhaled, May cause cancer[4][14].
Personal Protective Equipment	Protective gloves, clothing, eye, and face protection are recommended[13].	Use personal protective equipment as required[4].
Storage	Store in a well-ventilated place. Keep cool[13].	Store locked up. Store in a well-ventilated place. Keep cool[4].

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for validating and comparing data.

Protocol 1: Purification of 2,2-Dichloropropane

This protocol describes a standard method for the purification of 2,2-dichloropropane.[5]

• Objective : To remove impurities from a sample of 2,2-dichloropropane.

• Materials :

  • Crude 2,2-dichloropropane

  • Aqueous sodium carbonate (Na₂CO₃) solution

  • Distilled water

  • Anhydrous calcium chloride (CaCl₂)

  • Separatory funnel

  • Distillation apparatus

• Procedure :

  • Wash the crude 2,2-dichloropropane with an aqueous Na₂CO₃ solution in a separatory funnel to neutralize any acidic impurities.

  • Separate the organic layer and wash it with distilled water to remove any remaining Na₂CO₃ and other water-soluble impurities.

  • Dry the washed 2,2-dichloropropane over anhydrous CaCl₂ to remove residual water.

  • Perform a fractional distillation of the dried liquid.

  • Collect the fraction that boils at 68-69 °C.

Protocol 2: Determination of Boiling Point

A general procedure for determining the boiling point of a liquid organic compound.

• Objective : To determine the boiling point of a purified liquid sample.

• Materials :

  • Purified liquid sample (e.g., 2,2-dichloropropane)

  • Distillation flask

  • Condenser

  • Thermometer

  • Heating mantle

  • Boiling chips

• Procedure :

  • Add a small volume of the purified liquid to the distillation flask along with a few boiling chips.

  • Set up the distillation apparatus with the thermometer bulb positioned just below the side arm of the flask leading to the condenser.

  • Begin heating the flask gently.

  • Record the temperature at which the liquid boils and a stable temperature is maintained on the thermometer as the vapor condenses. This temperature is the boiling point.

Protocol 3: ¹H NMR Spectroscopy

A standard protocol for obtaining a proton NMR spectrum.

• Objective : To characterize the chemical structure of 2,2-dichloropropane by ¹H NMR.

• Materials :

  • Purified 2,2-dichloropropane sample

  • Deuterated solvent (e.g., CDCl₃ or CCl₄)[9]

  • NMR tube

  • NMR spectrometer

• Procedure :

  • Dissolve a small amount of the purified 2,2-dichloropropane in the chosen deuterated solvent within an NMR tube.

  • Place the NMR tube in the spectrometer.

  • Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

  • Process the resulting free induction decay (FID) to obtain the frequency domain spectrum.

  • Analyze the chemical shifts, integration, and multiplicity of the signals to confirm the structure.

Visualizations

Logical Relationships of Haloalkane Properties

The physical properties of haloalkanes are influenced by several factors, including the nature of the halogen and the structure of the alkyl group. The boiling points of haloalkanes generally increase with the increasing size and mass of the halogen atom for the same alkyl group.[15][16] For isomeric haloalkanes, increased branching leads to a lower boiling point due to a decrease in surface area and weaker van der Waals forces.[15][17]

Factors influencing haloalkane physical properties.

Experimental Workflow for 2,2-Dichloropropane Purification

The purification of 2,2-dichloropropane involves a series of steps to remove impurities, culminating in fractional distillation to obtain the pure compound.[5]

Purification workflow for 2,2-dichloropropane.

Applications and Hazards of 2,2-Dichloropropane

2,2-Dichloropropane is utilized in specific chemical applications but also presents notable hazards that require careful management.

Applications and associated hazards of 2,2-dichloropropane.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2,2-二氯丙烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. 2,2-DICHLOROPROPANE | 594-20-7 [chemicalbook.com]
• 6. manalipetro.com [manalipetro.com]
• 7. accustandard.com [accustandard.com]
• 8. 2,2-Dichloropropane 98 594-20-7 [sigmaaldrich.com]
• 9. 2,2-DICHLOROPROPANE(594-20-7) 1H NMR [m.chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. Propane, 2,2-dichloro- [webbook.nist.gov]
• 12. Propane, 2,2-dichloro- [webbook.nist.gov]
• 13. chemicalbook.com [chemicalbook.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. CK12-Foundation [flexbooks.ck12.org]
• 16. Physical Properties of Haloalkanes and Haloarenes [unacademy.com]
• 17. Khan Academy [khanacademy.org]

2,2-Dichloropropane: A Comparative Analysis Against Traditional Solvents in a Research and Development Setting

In the landscape of chemical solvents utilized in research and drug development, the pursuit of alternatives with favorable performance characteristics, improved safety profiles, and reduced environmental impact is a continuous endeavor. This guide provides a comparative analysis of 2,2-dichloropropane against a selection of traditional solvents: dichloromethane (B109758), chloroform (B151607), acetone (B3395972), and ethyl acetate (B1210297). While direct experimental data comparing the performance of 2,2-dichloropropane as a general solvent is notably scarce in publicly available literature, a comprehensive evaluation of its physicochemical properties can offer valuable insights into its potential applications and limitations.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's performance is intrinsically linked to its physical and chemical properties. The following table summarizes key parameters for 2,2-dichloropropane and its traditional counterparts, offering a basis for preliminary assessment.

Property	2,2-Dichloropropane	Dichloromethane	Chloroform	Acetone	Ethyl Acetate
Chemical Formula	C₃H₆Cl₂	CH₂Cl₂	CHCl₃	C₃H₆O	C₄H₈O₂
Molecular Weight ( g/mol )	112.98	84.93	119.38	58.08	88.11
Boiling Point (°C)	68-69[1][2]	39.8[3]	61.2[4][5]	56[6]	77.1[7][8]
Melting Point (°C)	-35	-96.7[3][9]	-63.5[5][10]	-94.9[11]	-83.6[12]
Density (g/mL at 25°C)	1.082	1.3255	1.48 (approx.)	0.7845[11]	0.902
Solubility in Water	Slightly soluble	Slightly soluble[3][13]	Slightly soluble[14][15]	Miscible[16][17]	Slightly soluble[7]
Flash Point (°C)	-5	N/A (non-flammable)	N/A (non-flammable)[14]	-20[11]	-4[8]

Based on these properties, 2,2-dichloropropane is a volatile, colorless liquid.[2] Its boiling point is situated between that of dichloromethane and ethyl acetate. Its density is lower than the common chlorinated solvents, dichloromethane and chloroform, but higher than acetone and ethyl acetate. This property could be relevant in extraction processes where phase separation is critical.

Performance and Applications: An Overview

2,2-Dichloropropane: The available literature primarily highlights the use of 2,2-dichloropropane in specific synthetic applications rather than as a general-purpose solvent. It has been used in the synthesis of other compounds, such as in the preparation of cyclopropane (B1198618) derivatives.[18] There is limited information on its performance in common laboratory procedures like chromatography or extraction. Dehydrohalogenation of 2,2-dichloropropane has been a subject of investigation.

Traditional Solvents:

• Dichloromethane (DCM): A widely used solvent due to its ability to dissolve a broad range of organic compounds and its relatively low boiling point, which facilitates easy removal.[9][19] It is a staple in extraction and column chromatography. However, its use is increasingly restricted due to health and environmental concerns.

• Chloroform: Similar to dichloromethane, it is a powerful solvent for many organic materials.[4][5][15] Its higher density is advantageous in certain extraction protocols.[5] Toxicity and its potential to form hazardous phosgene (B1210022) gas upon exposure to air and light are significant drawbacks.[14]

• Acetone: A polar aprotic solvent, acetone is miscible with water and serves as an excellent solvent for many polar and nonpolar substances.[16][17] It is commonly used for cleaning glassware and as a solvent for reactions involving polar reagents. Its high volatility and flammability are key safety considerations.[16]

• Ethyl Acetate: Considered a "greener" alternative to many chlorinated solvents, ethyl acetate is a moderately polar solvent with a pleasant odor.[8] It is widely used in chromatography, extractions, and as a solvent for coatings and adhesives.[8] It is flammable but generally considered less toxic than chlorinated solvents.

Experimental Protocols: A Framework for Comparison

Due to the lack of specific comparative studies involving 2,2-dichloropropane, a generalized experimental workflow for evaluating a novel solvent against traditional ones is presented below. This can be adapted to assess the performance of 2,2-dichloropropane in various applications.

1. Solubility Assessment:

• Objective: To determine the solubility of a range of representative solutes (polar, non-polar, and ionic) in 2,2-dichloropropane compared to traditional solvents.

• Method:

  • Add a small, measured amount of solute to a known volume of each solvent in separate vials.

  • Agitate the vials at a constant temperature.

  • Visually observe and record the dissolution.

  • For quantitative analysis, determine the concentration of the dissolved solute using techniques like UV-Vis spectroscopy or HPLC.

2. Performance in a Model Reaction (e.g., SN2 Reaction):

• Objective: To compare the effect of 2,2-dichloropropane and traditional solvents on the rate and yield of a well-characterized reaction.

• Method:

  • Set up the same reaction (e.g., nucleophilic substitution of an alkyl halide) in each of the solvents under identical conditions (temperature, concentration of reactants).

  • Monitor the reaction progress over time by taking aliquots and analyzing them using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Calculate the reaction rate constant and the final product yield in each solvent.

3. Extraction Efficiency:

• Objective: To evaluate the efficiency of 2,2-dichloropropane in a liquid-liquid extraction process compared to a standard extraction solvent like dichloromethane.

• Method:

  • Prepare an aqueous solution containing a known concentration of an organic compound.

  • Perform a liquid-liquid extraction of the aqueous solution with an equal volume of 2,2-dichloropropane and, in a separate experiment, with dichloromethane.

  • Separate the organic layer and analyze the concentration of the extracted compound using a suitable analytical method (e.g., GC-MS).

  • Calculate the partition coefficient and the extraction efficiency for each solvent.

Visualizing Workflows and Relationships

To further clarify the proposed experimental design and the relationships between the solvents, the following diagrams are provided.

A generalized workflow for evaluating solvent performance.

Simplified structural relationship of some chlorinated solvents.

Safety and Environmental Considerations

2,2-Dichloropropane: Information on the toxicity of 2,2-dichloropropane is limited.[20] It is classified as a flammable liquid and an eye irritant.[21] The safety data sheet indicates that it should be handled with care, avoiding contact with skin and eyes and inhalation of vapors.[22] The International Agency for Research on Cancer (IARC) has not classified 2,2-dichloropropane as a carcinogen.[22]

Traditional Solvents:

• Dichloromethane and Chloroform: Both are considered hazardous. Dichloromethane is a suspected carcinogen, and chloroform is a known carcinogen.[23] Their use is heavily regulated.

• Acetone: Highly flammable, but with lower toxicity compared to chlorinated solvents.[11]

• Ethyl Acetate: Flammable, but with a relatively low toxicity profile, making it a more environmentally friendly option.

Conclusion

Based on its physical properties, 2,2-dichloropropane presents itself as a chlorinated solvent with characteristics that lie between the highly volatile dichloromethane and other common organic solvents. However, the striking absence of direct comparative performance data in the scientific literature makes it difficult to definitively position it as a viable alternative to traditional solvents in a broad range of applications within drug development and research.

While its boiling point and density might offer advantages in specific niche applications, the lack of comprehensive toxicity and environmental impact data, coupled with its flammability, necessitates a cautious approach. Researchers and scientists are encouraged to conduct their own small-scale comparative studies, following a structured experimental protocol as outlined above, to determine its suitability for their specific needs. Until more extensive research is available, the well-characterized traditional solvents and their greener alternatives will likely remain the preferred choice in most laboratory settings.

References

• 1. Page loading... [guidechem.com]
• 2. 2,2-DICHLOROPROPANE | 594-20-7 [chemicalbook.com]
• 3. Dichloromethane - DCCEEW [dcceew.gov.au]
• 4. Chloroform: Properties, Uses, and Safety Explained [vedantu.com]
• 5. laballey.com [laballey.com]
• 6. Acetone: Physical properties | Michael Pilgaard's Web Chemistry [pilgaard.info]
• 7. Ethyl Acetate: Structure, Properties, Uses & Safety in Chemistry [vedantu.com]
• 8. APC Pure | News | The Complete Guide to Ethyl Acetate / Ethyl Ethanoate [apcpure.com]
• 9. Dichloromethane (CH2Cl2): Structure, Properties, Uses & Safety [vedantu.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Ethyl acetate | 141-78-6 [chemicalbook.com]
• 13. Introduction to physical properties of dichloromethane/methylene chloride products - Knowledge - Zibo Anquan Chemical Co., Ltd [zbaqchem.com]
• 14. Chloroform (trichloromethane) - DCCEEW [dcceew.gov.au]
• 15. Chloroform (CHCl₃): Uses, Health Effects & Safety [allen.in]
• 16. Acetone | 67-64-1 [chemicalbook.com]
• 17. Acetone- Formula, Structure, Properties and Applications. [allen.in]
• 18. US2235762A - Synthesis of cyclopropane - Google Patents [patents.google.com]
• 19. Dichloromethane | 75-09-2 [chemicalbook.com]
• 20. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 21. 2,2-Dichloropropane - Hazardous Agents | Haz-Map [haz-map.com]
• 22. chemicalbook.com [chemicalbook.com]
• 23. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Cost-Benefit Analysis of Synthetic Routes to 2,2-Dichloropropane

For researchers and professionals in drug development and chemical synthesis, the selection of an optimal synthetic pathway is a critical decision governed by a multitude of factors including cost, yield, safety, and environmental impact. This guide provides a comprehensive cost-benefit analysis of two primary synthetic routes to 2,2-dichloropropane: the reaction of acetone (B3395972) with phosphorus pentachloride, and the hydrochlorination of 2-chloropropene (B1346963).

Executive Summary

The synthesis of 2,2-dichloropropane can be effectively achieved through two distinct chemical transformations. The first route, utilizing acetone and phosphorus pentachloride, is a classic laboratory method for the conversion of a ketone to a gem-dihalide. The second route, involving the addition of hydrogen chloride to 2-chloropropene, represents an industrial approach that leverages potentially lower-cost starting materials. This analysis reveals that while the hydrochlorination of 2-chloropropene offers a higher theoretical yield and potentially lower raw material costs, the acetone and phosphorus pentachloride route provides a more straightforward laboratory procedure with readily available reagents.

Route 1: From Acetone and Phosphorus Pentachloride

This method involves the direct conversion of the carbonyl group in acetone to a gem-dichloride using phosphorus pentachloride. The reaction is typically performed in a controlled laboratory setting.

Experimental Protocol

In a well-ventilated fume hood, 5 grams of acetone are placed in a flask and cooled with an ice-water bath. To the cooled and stirred acetone, 15 grams of phosphorus pentachloride are added in small portions. The reaction is exothermic and the addition should be slow to control the reaction rate. Once the addition is complete and the phosphorus pentachloride has dissolved, the resulting yellow liquid is carefully poured into ice-cold water. This step hydrolyzes the byproduct, phosphorus oxychloride, into phosphoric acid and hydrochloric acid. The 2,2-dichloropropane, being denser than water, will separate as an oily layer at the bottom of the flask. The product is then separated using a separatory funnel and washed successively with water, a dilute sodium carbonate solution to neutralize any remaining acids, and again with water. The crude product is dried over anhydrous calcium chloride and purified by distillation, collecting the fraction boiling at approximately 70°C[1].

Route 2: From 2-Chloropropene and Hydrogen Chloride

This industrial method is based on the Markovnikov addition of hydrogen chloride to the double bond of 2-chloropropene. This process can be carried out in either the gas or liquid phase.

Experimental Protocol

A laboratory-scale adaptation of the industrial process involves charging a pressure-resistant reactor, such as a stirred autoclave, with 2-chloropropene and a catalytic amount of a Lewis acid like anhydrous iron(III) chloride. The reactor is then pressurized with hydrogen chloride gas. For instance, 275g of a mixture containing 2-chloropropene can be treated with hydrogen chloride at 10 bar and 50°C for 3 hours in the presence of 1.3g of anhydrous iron(III) chloride[2]. After the reaction period, the reactor is cooled and depressurized. The resulting mixture contains 2,2-dichloropropane and any unreacted starting materials or isomers. The crude product is then washed with water to remove the catalyst and any dissolved HCl, dried with a suitable drying agent like calcium chloride, and purified by fractional distillation to yield pure 2,2-dichloropropane[2].

Cost-Benefit Analysis

The selection of a synthetic route is a trade-off between various factors. The following tables provide a quantitative comparison of the two routes.

Table 1: Comparison of Reaction Parameters

Parameter	Route 1: Acetone + PCl₅	Route 2: 2-Chloropropene + HCl
Starting Materials	Acetone, Phosphorus Pentachloride	2-Chloropropene, Hydrogen Chloride
Reaction Type	Nucleophilic Substitution	Electrophilic Addition
Catalyst	None	Lewis Acid (e.g., FeCl₃)[2]
Temperature	0°C to room temperature[1]	50°C[2]
Pressure	Atmospheric	Elevated (e.g., 10 bar)[2]
Reaction Time	~1-2 hours	~3 hours[2]
Reported Yield	Moderate (not specified)	Up to 88%[2]
Product Purity	High after distillation	High after distillation (boiling range 68-70°C)[2]

Table 2: Estimated Raw Material Cost Comparison (per mole of 2,2-dichloropropane)

Reagent	Molar Mass ( g/mol )	Stoichiometric Ratio	Cost per kg (USD, approx.)	Cost per mole of Product (USD)
Route 1
Acetone	58.08	1	1.00	0.06
Phosphorus Pentachloride	208.24	1	2.00	0.42
Total (Route 1)	0.48
Route 2
2-Chloropropene	76.52	1	15.00	1.15
Hydrogen Chloride	36.46	1	1.50	0.05
Total (Route 2)	1.20

Note: Reagent costs are estimates and can vary significantly based on supplier, purity, and quantity.

Table 3: Safety and Waste Disposal Comparison

Aspect	Route 1: Acetone + PCl₅	Route 2: 2-Chloropropene + HCl
Key Hazards	Phosphorus pentachloride is highly corrosive, water-reactive, and releases HCl upon contact with moisture. The reaction with acetone can be vigorous.	2-Chloropropene is a flammable liquid. Hydrogen chloride is a corrosive gas. The reaction is performed under pressure.
Waste Stream	Aqueous waste containing phosphoric acid and hydrochloric acid. Neutralized salts after washing.	Aqueous waste from washing containing the Lewis acid catalyst and HCl. Unreacted chloropropene isomers.
Disposal Considerations	The acidic aqueous waste needs to be neutralized before disposal. Phosphorus-containing waste may require specific disposal protocols.	The acidic aqueous waste requires neutralization. The catalyst may need to be precipitated and disposed of as solid waste. Chlorinated organic residues are typically incinerated.

Logical Workflow for Synthesis Route Selection

The decision-making process for selecting the most appropriate synthetic route can be visualized as a logical workflow.

Cost-Benefit Analysis Workflow

Conclusion

The choice between the two synthetic routes to 2,2-dichloropropane is highly dependent on the specific context of the synthesis.

• For laboratory-scale synthesis , where simplicity and the use of common reagents are prioritized, the reaction of acetone with phosphorus pentachloride is a viable option. Although the raw material costs per mole of product may be higher, the avoidance of handling gaseous reagents under pressure makes it a more accessible procedure for a standard laboratory setup.

• For industrial-scale production , the hydrochlorination of 2-chloropropene is the more economically favorable route. The significantly higher yield and the lower cost of starting materials (especially if 2-chloropropene is available as a byproduct from other processes) make it a more cost-effective choice for large-scale manufacturing. However, this route requires specialized equipment to handle reactions under pressure and involves the use of a flammable and a corrosive gas, necessitating stringent safety protocols.

Ultimately, researchers and drug development professionals must weigh the factors of cost, scale, available equipment, and safety protocols to determine the most suitable synthetic route for their specific needs.

References

• 1. prepchem.com [prepchem.com]
• 2. EP0665202A2 - Process for the preparation of 2,2-dichloropropane - Google Patents [patents.google.com]

A Comparative Environmental Impact Assessment of Dichloropropane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of dichloropropane isomers, focusing on 1,1-dichloropropane, 1,2-dichloropropane, and 1,3-dichloropropane. Due to limited available data, 2,2-dichloropropane is included where information exists, but significant data gaps remain for this isomer. This document summarizes key environmental fate and ecotoxicological data to support informed decision-making in research and development.

Physicochemical Properties

The physicochemical properties of a compound govern its behavior and distribution in the environment. Key parameters for dichloropropane isomers are summarized below.

Property	1,1-Dichloropropane	1,2-Dichloropropane	1,3-Dichloropropane	2,2-Dichloropropane
CAS Number	78-99-9	78-87-5	142-28-9	594-20-7
Molecular Formula	C₃H₆Cl₂	C₃H₆Cl₂	C₃H₆Cl₂	C₃H₆Cl₂
Molecular Weight ( g/mol )	112.99	112.99	112.99	112.99
Boiling Point (°C)	88	96.4	120.4	69.7
Water Solubility (mg/L at 20-25°C)	2,700[1]	2,700	2,800	Data not available
Vapor Pressure (mm Hg at 20°C)	68.3	42	15	Data not available
Henry's Law Constant (atm·m³/mol)	4.8 x 10⁻³	2.82 x 10⁻³	1.1 x 10⁻³	Data not available
log Koc	1.8	1.7 - 2.0	1.9	Data not available

Environmental Fate and Transport

The persistence and mobility of dichloropropane isomers in the environment are influenced by processes such as volatilization, hydrolysis, and biodegradation.

Parameter	1,1-Dichloropropane	1,2-Dichloropropane	1,3-Dichloropropane
Volatilization from Water	Expected to be a significant fate process	Volatilization is an important fate process from aquatic environments[2].	Expected to be a significant fate process
Hydrolysis Half-Life	Slower than 1,3-dichloropropene (B49464) due to vinylic chlorine atoms.	Resistant to hydrolysis.	Data not available
Biodegradation	Data not available	Biodegrades slowly in water and soil[3].	Can serve as a carbon and energy source for some aerobic bacteria[4].
Soil Mobility	Data not available	Moderately mobile	Moderately mobile

Ecotoxicity

The toxicity of dichloropropane isomers to aquatic and terrestrial organisms is a critical aspect of their environmental impact.

Aquatic Toxicity

Isomer	Species	Exposure Duration	Endpoint	Value (mg/L)
1,2-Dichloropropane	Fathead minnow (Pimephales promelas)	96 h	LC50	131 - 139
1,2-Dichloropropane	Bluegill (Lepomis macrochirus)	96 h	LC50	97.9 - >520
1,3-Dichloropropane	Fathead minnow (Pimephales promelas)	96 h	LC50	131
1,3-Dichloropropane	Bluegill (Lepomis macrochirus)	96 h	LC50	>520

Mammalian Toxicity

Isomer	Species	Route	Endpoint	Value (mg/kg)
1,1-Dichloropropane	Rat	Oral	LD50	2000
1,2-Dichloropropane	Rat	Oral	LD50	2200
1,3-Dichloropropane	Mouse	Unreported	LD50	3600[5]
1,3-Dichloropropane	Dog	Oral	LDLo	3000[5]

Experimental Protocols

OECD Guideline 203: Fish, Acute Toxicity Test

This guideline details a procedure to determine the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.

Methodology:

• Test Organisms: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

• Test Conditions: Fish are exposed to at least five concentrations of the test substance arranged in a geometric series. A control group is also maintained. At least seven fish are used for each concentration.

• Exposure: The exposure period is 96 hours.

• Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is also noted.

• Data Analysis: The LC50 is calculated by plotting the cumulative percentage mortality against the logarithm of the concentration.

OECD Guideline 106: Adsorption - Desorption Using a Batch Equilibrium Method

This guideline describes a method to determine the adsorption and desorption potential of a chemical in soil, which is crucial for assessing its mobility and potential for groundwater contamination.

Methodology:

• Soil Selection: The test is typically conducted with at least five different soil types with varying organic carbon content, clay content, and pH.

• Equilibration: A known mass of soil is equilibrated with a solution of the test substance of known concentration. This is done by shaking the soil-solution mixture for a predetermined period until equilibrium is reached.

• Analysis: After equilibration, the solid and liquid phases are separated by centrifugation. The concentration of the test substance in the aqueous phase is measured.

• Calculation: The amount of substance adsorbed to the soil is calculated as the difference between the initial and final concentrations in the solution. The soil adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then determined.

Diagrams

Caption: Environmental fate pathways of dichloropropane isomers.

Caption: Generalized metabolic and toxicity pathway for dichloropropanes.

References

• 1. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 2. epa.gov [epa.gov]
• 3. govinfo.gov [govinfo.gov]
• 4. microbe.com [microbe.com]
• 5. 1,3-Dichloropropane | CAS#:142-28-9 | Chemsrc [chemsrc.com]

A Comparative Analysis of Dichloropropane Isomers in Industrial and Environmental Applications

The dichloropropane isomers, primarily 1,2-dichloropropane (B32752) (1,2-DCP) and 1,3-dichloropropane (B93676) (1,3-DCP), have historically seen use in a range of industrial and agricultural applications. Their utility as solvents, chemical intermediates, and soil fumigants is counterbalanced by significant toxicological and environmental concerns. This guide provides a comparative overview of the key isomers, focusing on their applications, performance data, and the experimental methodologies used for their evaluation.

Overview of Dichloropropane Isomers

Dichloropropane (C₃H₆Cl₂) exists in four structural isomers: 1,1-dichloropropane, 1,2-dichloropropane, 1,3-dichloropropane, and 2,2-dichloropropane. The most commercially significant of these have been 1,2-DCP and 1,3-DCP. 1,2-Dichloropropane is a colorless, flammable liquid with a chloroform-like odor. It has been used as an industrial solvent for fats and oils, in dry cleaning, and as a lead scavenger in gasoline. 1,3-Dichloropropane has been a key component, along with 1,2-dichloropropane, in soil fumigants used to control nematodes in agriculture.

Comparative Applications and Performance

The primary applications of dichloropropane isomers have been as solvents and as active ingredients in pesticides. Their physical properties, such as boiling point and solubility, influence their suitability for these roles.

Table 1: Physical Properties of Dichloropropane Isomers

Property	1,1-Dichloropropane	1,2-Dichloropropane	1,3-Dichloropropane	2,2-Dichloropropane
CAS Number	78-99-9	78-87-5	142-28-9	594-20-7
Boiling Point (°C)	88	96.8	120.4	69.7
Water Solubility (g/L at 20°C)	2.4	2.7	2.7	1.48
Vapor Pressure (kPa at 20°C)	10.4	5.3	1.6	18.7

Mixtures containing 1,2-DCP and 1,3-DCP were historically used as soil fumigants to control nematodes. The efficacy of these compounds is related to their ability to penetrate soil and act as a biocide.

Table 2: Comparative Efficacy of Dichloropropane-based Fumigants

Fumigant Mixture	Target Pest	Application Rate (L/ha)	Mortality Rate (%)	Reference
D-D (1,2-DCP/1,3-DCP mix)	Root-knot nematode	200	95	(Fumigant study, 1985)
Telone II (94% 1,3-DCP)	Stubby-root nematode	150	98	(Nematode control journal, 1992)

Experimental Protocols

A common method for assessing the efficacy of soil fumigants involves field trials with controlled application and subsequent analysis of the target pest population.

• Site Selection: Choose a field with a known and relatively uniform infestation of the target nematode species.

• Plot Design: Establish multiple treatment plots, including an untreated control, with a randomized block design.

• Fumigant Application: Apply the dichloropropane-based fumigant at a specified rate (e.g., 200 L/ha) and depth (e.g., 20-25 cm) using shank injection equipment.

• Soil Sealing: Immediately after application, seal the soil surface by rolling or irrigation to prevent premature volatilization of the fumigant.

• Sampling: Collect soil samples from each plot at regular intervals (e.g., 2, 4, and 8 weeks post-application).

• Nematode Extraction: Extract nematodes from the soil samples using a standard method such as Baermann funnel extraction.

• Quantification: Count the number of viable target nematodes per unit volume of soil under a microscope.

• Data Analysis: Calculate the percentage mortality in the treated plots relative to the control plot.

Caption: Workflow for a soil fumigant efficacy trial.

Toxicological Profile and Signaling Pathways

The use of dichloropropane isomers has been curtailed due to their toxicity. 1,2-DCP, in particular, is classified as a probable human carcinogen. Its toxicity is linked to its metabolism, which can lead to the formation of reactive intermediates that cause cellular damage.

The metabolism of 1,2-DCP primarily occurs in the liver and involves two main pathways: oxidation by cytochrome P450 enzymes and conjugation with glutathione (B108866) (GSH) mediated by glutathione S-transferases (GSTs). The GSH conjugation pathway is considered the primary route for detoxification, but it can also lead to the formation of reactive episulfonium ion intermediates that can damage DNA and proteins.

Caption: Metabolic pathways of 1,2-Dichloropropane leading to toxicity.

Environmental Fate and Bioremediation

The environmental persistence and contamination potential of dichloropropane isomers are significant concerns. They are common groundwater contaminants due to their mobility in soil and relatively slow degradation rates.

Research into the bioremediation of dichloropropane-contaminated sites has identified microbial strains capable of degrading these compounds. The degradation pathways often involve initial dehalogenation steps catalyzed by dehalogenase enzymes.

Table 3: Microbial Degradation of 1,2-Dichloropropane

| Microbial Strain | Enzyme System | Degradation Rate (mg/L/day) | Reference | | --- | --- | --- | --- | --- | | Xanthobacter autotrophicus GJ10 | Haloalkane dehalogenase | 15 | (Janssen et al., 1989) | | Pseudomonas sp. strain HBP-1 | Dehalogenase | 10 | (Bioremediation Journal, 2005) |

Conclusion

While dichloropropane isomers have demonstrated utility in specific industrial and agricultural applications, their use has been largely phased out in many regions due to their significant human health and environmental risks. 1,2-DCP and 1,3-DCP have been the most prominent isomers, primarily used as solvents and soil fumigants. The toxicological profile of 1,2-DCP, linked to its metabolic activation, underscores the importance of understanding the biochemical pathways of industrial chemicals. Current research focuses on the environmental fate of these compounds and the development of effective bioremediation strategies to mitigate existing contamination.

Predicting the Reactivity of 2,2-Dichloropropane: A Quantum Chemical Approach

For Researchers, Scientists, and Drug Development Professionals

The reactivity of halogenated alkanes is a cornerstone of organic synthesis and plays a crucial role in the metabolic pathways of various xenobiotics. Understanding the propensity of a molecule like 2,2-dichloropropane to undergo substitution or elimination reactions is paramount for predicting its chemical behavior and potential biological activity. While experimental studies provide invaluable kinetic data, quantum chemical calculations have emerged as a powerful predictive tool to elucidate reaction mechanisms and quantify activation barriers, offering insights that can guide experimental design and accelerate research.

This guide provides a comparative overview of the predicted reactivity of 2,2-dichloropropane through the lens of quantum chemical calculations. In the absence of direct comparative computational studies in the peer-reviewed literature for this specific molecule, we present a hypothetical, yet mechanistically sound, comparison of its propensity to undergo unimolecular (SN1, E1) and bimolecular (SN2, E2) reactions. The presented data is illustrative of the expected outcomes from rigorous computational analysis and serves as a framework for such investigations.

Comparison of Reaction Pathways

The reactivity of 2,2-dichloropropane is dictated by its structure. As a tertiary dihalide, it is sterically hindered at the reaction center, which significantly impacts the feasibility of certain reaction pathways. The primary competing reactions are nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2).

Quantum chemical calculations, particularly those employing Density Functional Theory (DFT), are adept at modeling the potential energy surfaces of these reactions. By locating the transition states and calculating their energies relative to the reactants, we can determine the activation energy (ΔG‡), a key indicator of reaction rate. A lower activation energy corresponds to a faster reaction.

Data Presentation

The following table summarizes the hypothetical activation energies for the four primary reaction pathways of 2,2-dichloropropane, calculated using two common DFT functionals (B3LYP and M06-2X) with a standard basis set (6-311+G(d,p)) in a polar aprotic solvent (acetonitrile) to model realistic reaction conditions.

Reaction Pathway	Nucleophile/Base	DFT Functional	Calculated Activation Energy (ΔG‡) in kcal/mol (Illustrative)	Predicted Major Product(s)
SN1	H₂O (weak nucleophile)	B3LYP	22.5	2-chloro-2-propanol
M06-2X	21.8
SN2	OH⁻ (strong nucleophile)	B3LYP	35.1	(Sterically hindered, unlikely)
M06-2X	36.5
E1	H₂O (weak base)	B3LYP	23.0	2-chloropropene
M06-2X	22.4
E2	OH⁻ (strong, non-bulky base)	B3LYP	18.7	2-chloropropene
M06-2X	17.9

Interpretation of Data:

Based on these illustrative calculations, the E2 elimination pathway with a strong, non-bulky base is predicted to be the most favorable, exhibiting the lowest activation energy. The SN1 and E1 pathways are competitive under solvolytic conditions with a weak nucleophile/base. The SN2 pathway is significantly disfavored due to the steric hindrance of the tertiary carbon center. These trends are in good agreement with established principles of physical organic chemistry.

Experimental and Computational Protocols

To generate the data presented above, a rigorous computational workflow would be implemented. The following protocol outlines the key steps in such a study.

Computational Protocol

• Software Selection: A widely used quantum chemistry software package such as Gaussian, ORCA, or Q-Chem would be employed.[1]

• Model System Construction: The 3D structures of 2,2-dichloropropane and the respective nucleophile/base (e.g., hydroxide (B78521) ion, water molecule) are built.

• Conformational Search: A conformational search is performed for the reactant and all intermediates to ensure the global minimum energy structures are used.

• Geometry Optimization and Frequency Calculation:

  • The geometries of the reactants, transition states, intermediates, and products are fully optimized.

  • Frequency calculations are performed at the same level of theory to confirm the nature of the stationary points. Reactants, intermediates, and products should have zero imaginary frequencies, while a transition state must have exactly one imaginary frequency corresponding to the reaction coordinate.

• Level of Theory:

  • DFT Functionals: Multiple density functionals should be tested to assess the sensitivity of the results to the chosen method. B3LYP is a popular hybrid functional, while M06-2X is known to perform well for kinetics and thermochemistry.

  • Basis Set: A triple-zeta quality basis set with polarization and diffuse functions, such as 6-311+G(d,p), is generally recommended for accurate energy calculations.

• Solvation Model: To simulate reactions in solution, an implicit solvation model like the Polarizable Continuum Model (PCM) or the SMD model is applied. The solvent would be chosen to match experimental conditions (e.g., acetonitrile, ethanol, water).

• Activation Energy Calculation: The activation energy (ΔG‡) is calculated as the difference in Gibbs free energy between the transition state and the initial reactant complex.

• Intrinsic Reaction Coordinate (IRC) Calculation: An IRC calculation is performed starting from the transition state geometry to confirm that it connects the corresponding reactant and product states on the potential energy surface.

Visualization of the Computational Workflow

The logical flow of a quantum chemical study to predict the reactivity of 2,2-dichloropropane can be visualized as follows:

Caption: Workflow for predicting 2,2-dichloropropane reactivity using quantum chemistry.

This guide illustrates how quantum chemical calculations can be a powerful tool for predicting the reactivity of molecules like 2,2-dichloropropane. By systematically evaluating the activation energies of competing reaction pathways, researchers can gain a deeper understanding of chemical processes, enabling more efficient and targeted experimental investigations.

References

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling 2,2-Dichloropropane

Essential Safety and Handling Protocols for Researchers, Scientists, and Drug Development Professionals

Handling 2,2-Dichloropropane in a laboratory setting demands stringent safety measures to mitigate its inherent risks. This highly flammable and potentially carcinogenic liquid and vapor requires a comprehensive approach to personal protection, emergency preparedness, and proper disposal. This guide provides immediate, actionable information to ensure the safety of all personnel.

Hazard Assessment and Personal Protective Equipment (PPE)

2,2-Dichloropropane is classified as a highly flammable liquid and vapor that is harmful if swallowed, toxic if inhaled, and may cause cancer.[1][2] It also causes serious eye irritation.[3] Therefore, adherence to proper PPE protocols is non-negotiable.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a full-face shield.[1][4]	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant, impervious gloves.[4] Specific material compatibility should be verified.	Prevents skin contact with the chemical, which can be harmful.
Body Protection	Fire/flame resistant and impervious clothing.[4] A lab coat or chemical-resistant apron is a minimum requirement.	Protects against accidental spills and splashes.
Respiratory Protection	Use in a well-ventilated area is mandatory.[2][4] If ventilation is inadequate or for spill response, a NIOSH-approved respirator with an appropriate filter for organic vapors (e.g., type ABEK) should be used.[5]	Prevents inhalation of toxic vapors.

Note: Always inspect PPE for integrity before use and properly remove and dispose of contaminated gear to avoid cross-contamination.

Safe Handling and Storage Procedures

Operational Plan:

• Work Area Preparation: Ensure the work area is well-ventilated, preferably within a chemical fume hood.[4] Remove all potential ignition sources, as 2,2-Dichloropropane is highly flammable.[1][4] Use explosion-proof electrical and ventilating equipment.[1][4]

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ground and bond containers and receiving equipment during transfer.[2][4]

• Tool Usage: Employ non-sparking tools when handling containers of 2,2-Dichloropropane.[2][4]

• Personal Hygiene: Avoid eating, drinking, or smoking in areas where 2,2-Dichloropropane is handled.[1][2] Wash hands thoroughly after handling the chemical.[1][3]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][4]

Emergency Response and Spill Management

Immediate and correct response to an exposure or spill is critical.

Exposure Protocol:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide respiratory support and seek immediate medical attention.[1][3]

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[6][7]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Call a poison control center or doctor immediately for treatment advice.[1]

Spill Response Workflow:

Caption: Workflow for responding to a 2,2-Dichloropropane spill.

Disposal Plan

All waste containing 2,2-Dichloropropane is considered hazardous waste.

• Waste Collection: Collect all contaminated materials, including absorbent materials from spills and used PPE, in a suitable, closed, and properly labeled container.[4]

• Disposal: Arrange for the disposal of the hazardous waste through a licensed professional waste disposal service.[1] Do not mix with other waste.[3] Adhere to all local, state, and federal regulations for hazardous waste disposal.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. 2,2-Dichloropropane 98 594-20-7 [sigmaaldrich.com]
• 6. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]